3-Hydroxy-5-methylhex-4-enoyl-CoA

Core Science & Biosynthesis

An In-depth Technical Guide on the Role of 3-Hydroxy-5-methylhex-4-enoyl-CoA in Geraniol Degradation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathway of geraniol degradation, with a specific focus on the downstream beta-oxidation pathway where intermediates such as 3-Hydroxy-5-methylhex-4-enoyl-CoA are proposed to play a role. This document details the enzymatic reactions, presents quantitative data, outlines experimental protocols, and provides visual diagrams of the involved pathways.

Introduction to Geraniol Degradation

Geraniol, an acyclic monoterpene alcohol, is a significant natural product found in the essential oils of various aromatic plants. Its degradation by microorganisms, particularly bacteria of the genus Pseudomonas, is a key process in the carbon cycle. The catabolism of geraniol provides a source of carbon and energy for these organisms through a specialized metabolic pathway that ultimately converges with central metabolism. Understanding this pathway is crucial for applications in biotechnology, such as the production of valuable chemicals and the development of novel enzymatic catalysts.

The Geraniol Degradation Pathway

The degradation of geraniol is initiated by its oxidation to geranic acid, which is then activated to its coenzyme A (CoA) thioester, geranyl-CoA. This initial phase is followed by a unique carboxylation step and subsequent beta-oxidation-like reactions.

Initial Oxidation and Activation

The initial steps of geraniol degradation in organisms like Pseudomonas aeruginosa, Pseudomonas citronellolis, and Pseudomonas mendocina involve a two-step oxidation of the primary alcohol group[1].

• Geraniol to Geranial: Geraniol is first oxidized to its corresponding aldehyde, geranial, by a geraniol dehydrogenase (GeDH).

• Geranial to Geranic Acid: Geranial is further oxidized to geranic acid by a geranial dehydrogenase.

• Activation to Geranyl-CoA: Geranic acid is then activated to trans-geranyl-CoA by a CoA ligase or transferase[2]. This molecule serves as a key branch point, connecting the degradation pathways of geraniol and citronellol[2].

Figure 1: Initial oxidation and activation steps of geraniol degradation.

Carboxylation of Geranyl-CoA

A distinctive feature of the geraniol degradation pathway is the carboxylation of geranyl-CoA at the C3 position. This reaction is catalyzed by the biotin-dependent enzyme geranyl-CoA carboxylase (GCC)[1]. This carboxylation is essential to overcome the inhibitory effect of the beta-methyl group on standard beta-oxidation. The product of this reaction is 3-(4-methylpent-3-en-1-yl)pent-2-enedioyl-CoA.

Beta-Oxidation of the Carboxylated Intermediate

Following carboxylation, the degradation proceeds through a modified beta-oxidation pathway. This part of the pathway is encoded by the acyclic terpene utilization (atu) and leucine/isovalerate utilization (liu) gene clusters in Pseudomonas aeruginosa.

• Hydration: The double bond of 3-(4-methylpent-3-en-1-yl)pent-2-enedioyl-CoA is hydrated by an enoyl-CoA hydratase, encoded by the atuE gene. This enzyme is proposed to be an isohexenyl-glutaconyl-CoA hydratase. The hydration is expected to occur at the C2-C3 double bond, leading to the formation of a 3-hydroxyacyl-CoA intermediate.

• Cleavage: The resulting 3-hydroxyacyl-CoA derivative is then cleaved by a lyase, encoded by the liuE gene. LiuE is a 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) lyase homolog, which suggests it cleaves a 3-hydroxy-3-substituted glutaryl-CoA structure.

The cleavage of the hydrated product yields acetyl-CoA and a shorter acyl-CoA, which can undergo further rounds of beta-oxidation.

Figure 2: Proposed beta-oxidation pathway following geranyl-CoA carboxylation.

The Role of 3-Hydroxy-5-methylhex-4-enoyl-CoA

While the specific intermediate 3-Hydroxy-5-methylhex-4-enoyl-CoA is not explicitly detailed in the currently available literature as a direct intermediate of the main geraniol degradation pathway, its structure suggests it could arise from the beta-oxidation of 5-Methylhex-4-enoyl-CoA , which is a predicted product from the first round of beta-oxidation after the initial carboxylation and cleavage steps.

The standard beta-oxidation of 5-Methylhex-4-enoyl-CoA would involve the following steps:

• Dehydrogenation: Acyl-CoA dehydrogenase would introduce a double bond at the C2 position, forming 5-methylhexa-2,4-dienoyl-CoA.

• Hydration: Enoyl-CoA hydratase would then hydrate the C2-C3 double bond, which would lead to the formation of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• Dehydrogenation: 3-hydroxyacyl-CoA dehydrogenase would oxidize the hydroxyl group.

• Thiolysis: Thiolase would cleave the molecule to yield acetyl-CoA and 3-methylcrotonyl-CoA.

Figure 3: Postulated role of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Quantitative Data

Quantitative data for the enzymes involved in the geraniol degradation pathway are crucial for understanding the flux through the pathway and for metabolic engineering efforts. The following table summarizes available kinetic parameters for key enzymes.

Enzyme	Organism	Substrate	Km	Vmax or kcat	Reference
Geraniol Dehydrogenase (GeDH)	Castellaniella defragrans	Geraniol	<10 µM	kcat/Km = 1.57 x 106 M-1s-1	[3]
Geranyl-CoA Carboxylase (GCC)	Pseudomonas aeruginosa	Geranyl-CoA	-	-	-
Enoyl-CoA Hydratase (AtuE)	Pseudomonas aeruginosa	-	-	-	-
3-hydroxy-3-methylglutaryl-CoA lyase (LiuE)	Pseudomonas aeruginosa	HMG-CoA	100 µM	21 µmol min-1 mg-1	[4]

Experimental Protocols

Geraniol Dehydrogenase (GeDH) Assay

This protocol is adapted from the assay used for GeDH from Castellaniella defragrans[3].

Principle: The activity of GeDH is determined by monitoring the reduction of NAD+ to NADH at 340 nm, which is coupled to the oxidation of geraniol to geranial.

Reagents:

• 100 mM Glycine-NaOH buffer, pH 9.4

• 10 mM Geraniol stock solution (in a suitable organic solvent like ethanol)

• 20 mM NAD+ solution

• Enzyme preparation (cell-free extract or purified enzyme)

Procedure:

• Prepare a reaction mixture containing:

  • 880 µL of 100 mM Glycine-NaOH buffer, pH 9.4

  • 100 µL of 20 mM NAD+

• Add 10 µL of the enzyme preparation and pre-incubate at 30°C for 5 minutes.

• Initiate the reaction by adding 10 µL of 10 mM geraniol.

• Immediately measure the increase in absorbance at 340 nm for 5 minutes using a spectrophotometer.

• Calculate the enzyme activity using the molar extinction coefficient of NADH (6220 M-1cm-1).

Figure 4: Experimental workflow for the Geraniol Dehydrogenase assay.

Geranyl-CoA Carboxylase (GCC) Assay

This is a general protocol for acyl-CoA carboxylases that can be adapted for GCC.

Principle: The activity is measured by the incorporation of radiolabeled bicarbonate ([14C]HCO3-) into the acyl-CoA substrate in an ATP-dependent reaction.

Reagents:

• 100 mM Tris-HCl buffer, pH 8.0

• 10 mM Geranyl-CoA

• 100 mM ATP

• 200 mM MgCl2

• [14C]NaHCO3 (specific activity ~50 mCi/mmol)

• Enzyme preparation

Procedure:

• Prepare a reaction mixture in a final volume of 200 µL containing:

  • 50 mM Tris-HCl, pH 8.0

  • 5 mM ATP

  • 10 mM MgCl2

  • 0.5 mM Geranyl-CoA

  • 10 mM [14C]NaHCO3

• Add the enzyme preparation to the mixture.

• Incubate at 37°C for 10-30 minutes.

• Stop the reaction by adding 50 µL of 6 M HCl.

• Evaporate the mixture to dryness to remove unreacted [14C]HCO3-.

• Resuspend the residue in a scintillation cocktail and measure the radioactivity using a scintillation counter.

Enoyl-CoA Hydratase (AtuE) Assay

This is a general protocol for enoyl-CoA hydratase activity.

Principle: The hydration of the double bond in an enoyl-CoA substrate is monitored by the decrease in absorbance at around 263 nm.

Reagents:

• 50 mM Tris-HCl buffer, pH 7.8

• Substrate: 3-(4-methylpent-3-en-1-yl)pent-2-enedioyl-CoA (or a suitable analog like crotonyl-CoA) at 100 µM.

• Enzyme preparation

Procedure:

• Prepare a 1 mL reaction mixture in a quartz cuvette containing 50 mM Tris-HCl, pH 7.8, and 100 µM of the enoyl-CoA substrate.

• Place the cuvette in a spectrophotometer and record the baseline absorbance at 263 nm.

• Initiate the reaction by adding the enzyme preparation.

• Monitor the decrease in absorbance at 263 nm over time.

• Calculate the activity based on the molar extinction coefficient of the enoyl-CoA substrate.

Conclusion

The degradation of geraniol is a complex and fascinating metabolic pathway that involves a series of unique enzymatic reactions. While the initial steps of oxidation and activation are well-characterized, the subsequent beta-oxidation of the carboxylated geranyl-CoA intermediate is an area of ongoing research. The putative intermediate, 3-Hydroxy-5-methylhex-4-enoyl-CoA, likely plays a role in the further breakdown of intermediates generated after the initial cleavage of the carboxylated geranyl-CoA product. Further biochemical characterization of the enzymes from the atu and liu gene clusters is necessary to fully elucidate the intermediates and kinetics of this pathway. This knowledge will be invaluable for the development of novel biocatalytic processes and for a deeper understanding of microbial metabolism.

References

• 1. Geraniol Degradation Pathway [eawag-bbd.ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. Catabolism of citronellol and related acyclic terpenoids in pseudomonads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Pseudomonas aeruginosa liuE gene encodes the 3-hydroxy-3-methylglutaryl coenzyme A lyase, involved in leucine and acyclic terpene catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Biosynthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA in Bacteria

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-5-methylhex-4-enoyl-CoA is a fascinating acyl-CoA thioester whose biosynthetic origins are not explicitly detailed in current literature. Its structure, featuring a hydroxyl group at the β-position and a double bond at the γ-δ position, suggests a hybrid origin, likely involving enzymatic machinery from both fatty acid and polyketide biosynthesis pathways. This technical guide presents a scientifically plausible biosynthetic pathway for 3-Hydroxy-5-methylhex-4-enoyl-CoA in bacteria, constructed from established enzymatic reactions. The proposed pathway commences with a branched-chain starter unit, isovaleryl-CoA, followed by a cycle of elongation, reduction, and dehydration analogous to Type II fatty acid or polyketide synthesis. This document provides an in-depth exploration of the key enzymes, their mechanisms, and detailed experimental protocols for their characterization. All quantitative data are summarized for comparative analysis, and critical pathways and workflows are visualized using Graphviz diagrams.

Introduction

The vast metabolic diversity of bacteria enables the synthesis of a myriad of natural products, many of which are constructed from acyl-CoA precursors. While the biosynthesis of common fatty acids and complex polyketides is well-documented, the formation of uniquely modified intermediates such as 3-Hydroxy-5-methylhex-4-enoyl-CoA remains an area of active investigation. The structure of this molecule is suggestive of its role as an intermediate in the biosynthesis of more complex secondary metabolites. Understanding its formation is crucial for metabolic engineering efforts and the discovery of novel bioactive compounds. This guide synthesizes information from homologous bacterial systems to propose a coherent and testable biosynthetic pathway.

Proposed Biosynthetic Pathway

The formation of 3-Hydroxy-5-methylhex-4-enoyl-CoA is hypothesized to occur via a four-step enzymatic sequence, leveraging components of primary and secondary metabolic pathways.

Step 1: Provision of the Starter Unit - Isovaleryl-CoA

The branched "5-methylhex" carbon backbone strongly indicates the use of isovaleryl-CoA as a starter unit. In bacteria, isovaleryl-CoA is primarily derived from the catabolism of the branched-chain amino acid, L-leucine.[1] This conversion is catalyzed by a branched-chain α-keto acid dehydrogenase complex. Alternatively, some bacteria, such as the myxobacteria Stigmatella aurantiaca and Myxococcus xanthus, can produce isovaleryl-CoA through a shunt from the mevalonate pathway.[2][3] The key enzyme in the final step of leucine degradation is Isovaleryl-CoA Dehydrogenase (IVD), which catalyzes the oxidation of isovaleryl-CoA to 3-methylcrotonyl-CoA.[4] For the purpose of this biosynthetic pathway, we consider the cellular pool of isovaleryl-CoA as the starting point.

Figure 1: Provision of Isovaleryl-CoA starter unit from L-leucine degradation.

Step 2: Chain Elongation via Claisen Condensation

A β-Ketoacyl-ACP Synthase (KAS or KS), a core component of both fatty acid synthase (FAS) and polyketide synthase (PKS) complexes, catalyzes the Claisen condensation of the isovaleryl-CoA starter unit with a malonyl-CoA extender unit.[1][5][6] The malonyl-CoA is derived from the carboxylation of acetyl-CoA. This reaction elongates the five-carbon starter by two carbons, forming the seven-carbon intermediate, 3-keto-5-methylhexanoyl-CoA, with the release of CO₂. Bacterial Type III PKSs are known to utilize branched-chain acyl-CoA starter units for the synthesis of various natural products.[6]

Step 3: Reduction of the β-Keto Group

The carbonyl at the C-3 (β) position of 3-keto-5-methylhexanoyl-CoA is subsequently reduced to a hydroxyl group by a β-Ketoacyl-CoA Reductase (KR).[7] This stereospecific reduction is dependent on NADPH as a cofactor and results in the formation of 3-hydroxy-5-methylhexanoyl-CoA. This is a canonical step in both fatty acid and polyketide synthesis, executed by a KR domain within a modular PKS or a standalone enzyme in Type II systems.[8]

Step 4: Dehydration to Form the γ-δ Double Bond

The final step is the introduction of a double bond between C-4 and C-5. This is accomplished through the action of a dehydratase (DH) enzyme. While typical dehydratases in fatty acid synthesis act on β-hydroxyacyl-CoA to create an α-β (C2-C3) double bond, specialized dehydratases or isomerases are capable of forming double bonds at other positions. The formation of the C4-C5 double bond from 3-hydroxy-5-methylhexanoyl-CoA yields the final product, 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Figure 2: Proposed enzymatic steps for the biosynthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Quantitative Data on Homologous Enzymes

While kinetic data for the specific enzymes in this proposed pathway are not available, analysis of homologous enzymes provides valuable benchmarks for reaction efficiencies. The following tables summarize reported Michaelis-Menten constants (Kₘ) and maximum reaction velocities (Vₘₐₓ) for key enzyme classes from various bacterial sources.

Table 1: Kinetic Parameters of Isovaleryl-CoA Dehydrogenase Homologs

Enzyme Source	Substrate	Kₘ (µM)	Vₘₐₓ	Reference
Pseudomonas aeruginosa	Isovaleryl-CoA	2.3	N/A	[9]

| Human (recombinant) | Isovaleryl-CoA | 22 | 51 pmol ³H₂O/min/mg |[10] |

Table 2: Kinetic Parameters of β-Ketoacyl-ACP Synthase (FabH) Homologs

Enzyme Source	Starter Substrate	Extender Substrate	Kₘ (µM)	Vₘₐₓ	Reference
Bacillus subtilis (bFabH1)	Isovaleryl-CoA	Malonyl-ACP	1.8	1.3 nmol/min/mg	[11]
Bacillus subtilis (bFabH2)	Isovaleryl-CoA	Malonyl-ACP	1.6	1.1 nmol/min/mg	[11]

| E. coli (ecFabF) | Lauroyl-ecACP | Malonyl-ecACP | 8 | 1.2 min⁻¹ (kcat) |[12] |

Table 3: Kinetic Parameters of Enoyl-CoA Hydratase Homologs

Enzyme Source	Substrate	Kₘ (µM)	Vₘₐₓ (U/mg)	Reference
Aeromonas caviae	Crotonyl-CoA (C4)	29	6.2 x 10³	[7]

| Aeromonas caviae | 2-Hexenoyl-CoA (C6) | N/A | 1.8 x 10³ |[7] |

Experimental Protocols

The characterization of the proposed biosynthetic pathway requires robust assays for each enzymatic step. The following protocols are adapted from published methodologies for homologous enzymes.

β-Ketoacyl-ACP Synthase (KAS) Activity Assay

This protocol is designed to measure the condensation of a starter unit (isovaleryl-CoA) with an extender unit (malonyl-CoA).

Principle: The activity of KAS is determined using a radiolabeled extender unit, [2-¹⁴C]malonyl-CoA. The reaction is coupled with a subsequent reduction step by a β-ketoacyl-ACP reductase (FabG) and NADPH. The final elongated and reduced acyl-ACP product is separated from the unreacted radiolabeled substrate by gel electrophoresis.

Methodology:

• Reaction Mixture Preparation: In a final volume of 40 µL, combine the following in 0.1 M sodium phosphate buffer (pH 7.0):

  • 50 µM Acyl Carrier Protein (ACP)

  • 1 mM β-mercaptoethanol

  • 100 µM NADPH

  • 65 µM Isovaleryl-CoA (starter unit)

  • 30 µM [2-¹⁴C]malonyl-CoA (extender unit, specific activity ~50 Ci/mol)

  • 0.2 µg FabD (malonyl-CoA:ACP transacylase)

  • 0.2 µg FabG (β-ketoacyl-ACP reductase)

• Enzyme Addition: Initiate the reaction by adding 0.1-0.5 µg of the purified KAS enzyme.

• Incubation: Incubate the reaction mixture at 37°C for 20 minutes.

• Quenching: Stop the reaction by adding 10 µL of 10% (w/v) SDS.

• Analysis: Analyze the products using conformationally sensitive gel electrophoresis on a 13% polyacrylamide gel containing 1.0 M urea.

• Detection: Visualize the radiolabeled acyl-ACP product by autoradiography or phosphorimaging and quantify the band intensity.[11]

Figure 3: Experimental workflow for the β-Ketoacyl-ACP Synthase (KAS) activity assay.

β-Ketoacyl-CoA Reductase (KR) Activity Assay

This protocol measures the reduction of a β-ketoacyl-CoA substrate.

Principle: The activity of KR is monitored spectrophotometrically by measuring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the NADPH cofactor.[7][12]

Methodology:

• Substrate Synthesis: Synthesize the substrate, 3-keto-5-methylhexanoyl-CoA, if not commercially available.

• Reaction Mixture Preparation: In a 1 mL quartz cuvette, prepare a reaction mixture containing:

  • 100 mM Potassium Phosphate Buffer (pH 6.5)

  • 250 µM NADPH

  • 50-100 µM 3-keto-5-methylhexanoyl-CoA

• Baseline Measurement: Equilibrate the mixture at 25°C and measure the baseline absorbance at 340 nm for 1-2 minutes.

• Enzyme Addition: Initiate the reaction by adding a known concentration (e.g., 100 nM) of the purified KR enzyme.

• Kinetic Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocity using the molar extinction coefficient of NADPH (6,220 M⁻¹cm⁻¹). Determine Kₘ and Vₘₐₓ by measuring initial velocities at varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

Enoyl-CoA Hydratase (ECH) Activity Assay

This protocol measures the hydration of an enoyl-CoA substrate.

Principle: The hydration of the double bond in a trans-2-enoyl-CoA substrate leads to an increase in absorbance at a specific wavelength, typically around 263 nm, due to the disappearance of the conjugated system.

Methodology:

• Substrate Preparation: Prepare the substrate, 5-methylhex-4-enoyl-CoA. Note: This assay traditionally measures the hydration of an α-β double bond. The specific wavelength for monitoring the hydration of a γ-δ double bond may need to be determined empirically. For a standard assay, crotonyl-CoA is often used.[7]

• Reaction Mixture Preparation: In a 1 mL quartz cuvette, add:

  • 50 mM Tris-HCl buffer (pH 7.4)

  • 50 µM of the enoyl-CoA substrate (e.g., Crotonyl-CoA)

• Baseline Measurement: Equilibrate at 30°C and record the baseline absorbance.

• Enzyme Addition: Initiate the reaction by adding the purified ECH enzyme.

• Kinetic Measurement: Monitor the decrease in absorbance at 263 nm (for crotonyl-CoA) over time.

• Data Analysis: Calculate the enzyme activity, where one unit (U) is defined as the amount of enzyme that catalyzes the hydration of 1 µmol of substrate per minute.

Conclusion

The biosynthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA in bacteria likely proceeds through a pathway that combines elements from branched-chain amino acid catabolism and fatty acid/polyketide synthesis. The proposed four-step sequence—initiation with isovaleryl-CoA, elongation, reduction, and dehydration—is supported by the known catalytic capabilities of well-characterized bacterial enzymes. This technical guide provides a foundational framework for the experimental validation of this pathway. The detailed protocols and comparative kinetic data serve as a valuable resource for researchers aiming to elucidate the precise mechanisms of its formation, which may pave the way for the discovery and engineered biosynthesis of novel, high-value molecules.

References

• 1. Structural Insights into Isovaleryl-Coenzyme A Dehydrogenase: Mechanisms of Substrate Specificity and Implications of Isovaleric Acidemia-Associated Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amsterdam UMC Locatie AMC - Isovaleryl-CoA dehydrogenase (IVD) [amc.nl]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. Kinetic and Spectral Properties of Isovaleryl-CoA Dehydrogenase and Interaction with Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beta-ketoacyl acyl carrier protein reductase (FabG) activity of the fatty acid biosynthetic pathway is a determining factor of 3-oxo-homoserine lactone acyl chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biochemical characterization of isovaleryl-CoA dehydrogenase (LiuA) of Pseudomonas aeruginosa and the importance of liu genes fora functional catabolic pathway of methyl-branched compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. β-Ketoacyl-Acyl Carrier Protein Synthase III (FabH) Is a Determining Factor in Branched-Chain Fatty Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Substrate Recognition by β-Ketoacyl-ACP Synthases - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Enzymes at the Core of 3-Hydroxy-5-methylhex-4-enoyl-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolism of the branched-chain acyl-CoA, 3-Hydroxy-5-methylhex-4-enoyl-CoA, represents a critical juncture in the degradation of branched-chain fatty acids and the essential amino acid leucine (B10760876). This technical guide provides a comprehensive overview of the key enzymes involved in this metabolic pathway: 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase . It delves into their catalytic functions, substrate specificities, and the broader regulatory context of branched-chain fatty acid metabolism. This document consolidates available quantitative data, details relevant experimental protocols, and presents visual representations of the metabolic pathway and experimental workflows to serve as a vital resource for researchers in metabolic diseases and drug development.

Introduction

The catabolism of branched-chain fatty acids is an essential metabolic process, and its dysregulation has been implicated in various metabolic disorders. A key intermediate in the degradation of fatty acids derived from sources such as leucine is 3-Hydroxy-5-methylhex-4-enoyl-CoA. The efficient processing of this molecule is crucial for maintaining metabolic homeostasis. Two primary enzymes are responsible for the metabolism of 3-Hydroxy-5-methylhex-4-enoyl-CoA, facilitating its conversion within the mitochondrial matrix. This guide will explore the biochemical and regulatory aspects of these pivotal enzymes.

Core Enzymes and Metabolic Pathway

The metabolism of 3-Hydroxy-5-methylhex-4-enoyl-CoA involves two key enzymatic steps that are part of the broader β-oxidation pathway adapted for branched-chain acyl-CoAs.

3-Hydroxyacyl-CoA Dehydrogenase (EC 1.1.1.35)

This enzyme catalyzes the NAD+-dependent oxidation of the 3-hydroxyl group of 3-Hydroxy-5-methylhex-4-enoyl-CoA to a keto group. Specifically, it facilitates the following reaction:

3-Hydroxy-5-methylhex-4-enoyl-CoA + NAD+ ⇌ 5-Methyl-3-oxo-4-hexenoyl-CoA + NADH + H+ [1]

This reaction is a critical step in preparing the acyl-CoA molecule for the subsequent thiolytic cleavage. 3-Hydroxyacyl-CoA dehydrogenases exhibit varying specificities for the chain length of their substrates. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) is known to act on a wide spectrum of substrates, including short-chain methyl-branched acyl-CoAs.[2]

Enoyl-CoA Hydratase (EC 4.2.1.17)

Enoyl-CoA hydratase, also known as crotonase, catalyzes the reversible hydration of a trans-2-enoyl-CoA to a 3-hydroxyacyl-CoA. In the context of 3-Hydroxy-5-methylhex-4-enoyl-CoA metabolism, it acts on the precursor molecule:

(2E)-5-Methylhexa-2,4-dienoyl-CoA + H₂O ⇌ 3-Hydroxy-5-methylhex-4-enoyl-CoA

This enzyme is essential for introducing a hydroxyl group in the correct stereochemical configuration for the subsequent dehydrogenase reaction. Enoyl-CoA hydratases are known to have broad substrate specificity, acting on acyl-CoAs of varying chain lengths.[3][4]

The metabolic pathway involving these enzymes is depicted in the following diagram:

Metabolic pathway of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Quantitative Data

While specific kinetic data for the enzymatic reactions involving 3-Hydroxy-5-methylhex-4-enoyl-CoA are not extensively available in the literature, data for homologous substrates can provide valuable insights into the expected enzymatic efficiency.

Table 1: Kinetic Parameters of 3-Hydroxyacyl-CoA Dehydrogenase with Various Substrates

Substrate (S)-3-hydroxyacyl-CoA	Source Organism	Km (μM)	Vmax (μmol/min/mg)	Reference
3-Hydroxybutyryl-CoA	Pig Heart	100	175	[5]
3-Hydroxyhexanoyl-CoA	Pig Heart	10	250	[5]
3-Hydroxydecanoyl-CoA	Pig Heart	5	200	[5]
3-Hydroxy-2-methylbutyryl-CoA	Pseudomonas putida	33	-	[6]

Table 2: Substrate Specificity of Enoyl-CoA Hydratase

Substrate (trans-2-enoyl-CoA)	Source Organism	Relative Activity (%)	Reference
Crotonyl-CoA (C4)	Aeromonas caviae	100	[7]
Hexenoyl-CoA (C6)	Aeromonas caviae	80	[7]
Octenoyl-CoA (C8)	Aeromonas caviae	20	[7]
Decenoyl-CoA (C10)	Aeromonas caviae	5	[7]

Experimental Protocols

Coupled Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase

This assay measures the activity of 3-hydroxyacyl-CoA dehydrogenase by coupling the reaction to the subsequent cleavage of the product by 3-ketoacyl-CoA thiolase. The consumption of NADH is monitored spectrophotometrically.

Materials:

• Assay Buffer: 100 mM potassium phosphate, pH 7.3.

• NADH solution: 0.2 mM in assay buffer.

• Coenzyme A (CoA) solution: 0.1 mM in assay buffer.

• 3-Ketoacyl-CoA thiolase (excess activity).

• Substrate: 3-Hydroxy-5-methylhex-4-enoyl-CoA (or other 3-hydroxyacyl-CoA).

• Enzyme sample (purified or cell lysate).

Procedure:

• In a quartz cuvette, combine the assay buffer, NADH, CoA, and 3-ketoacyl-CoA thiolase.

• Incubate the mixture at 37°C for 5 minutes to reach thermal equilibrium.

• Initiate the reaction by adding the enzyme sample.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• The rate of NADH oxidation is proportional to the enzyme activity.

Workflow for the coupled HADH assay.

Spectrophotometric Assay for Enoyl-CoA Hydratase (Hydration Reaction)

This assay measures the hydration activity of enoyl-CoA hydratase by monitoring the decrease in absorbance at 263 nm, which corresponds to the disappearance of the enoyl-CoA double bond.[7]

Materials:

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Substrate: (2E)-5-Methylhexa-2,4-dienoyl-CoA (or other trans-2-enoyl-CoA) at a suitable concentration (e.g., 25 µM).

• Enzyme sample.

Procedure:

• Add the assay buffer and substrate to a quartz cuvette.

• Place the cuvette in a spectrophotometer and record the initial absorbance at 263 nm.

• Initiate the reaction by adding the enzyme sample and mixing thoroughly.

• Monitor the decrease in absorbance at 263 nm over time.

• The initial rate of the reaction is determined from the linear portion of the curve.

Workflow for the Enoyl-CoA Hydratase assay.

Regulation of Branched-Chain Fatty Acid Metabolism

The metabolism of branched-chain fatty acids is tightly regulated to meet the energetic demands of the cell while preventing the accumulation of potentially toxic intermediates. This regulation occurs at both the transcriptional and allosteric levels.

Transcriptional Regulation

The expression of genes encoding enzymes for fatty acid metabolism is controlled by a network of transcription factors that respond to the nutritional state of the cell. Key regulators include:

• Peroxisome Proliferator-Activated Receptors (PPARs): PPARα is a key regulator of fatty acid catabolism.[8] It is activated by fatty acids and their derivatives, leading to the upregulation of genes involved in β-oxidation, including 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase.[8]

• Sterol Regulatory Element-Binding Proteins (SREBPs): SREBP-1c is a major transcriptional activator of genes involved in fatty acid synthesis.[8][9] Its activity is generally inversely related to that of PPARα, ensuring a coordinated regulation of anabolic and catabolic processes.

• Krüppel-like factor 15 (KLF15): This transcription factor has been shown to regulate the expression of branched-chain aminotransferase (BCAT), the enzyme that initiates branched-chain amino acid catabolism.[10]

Signaling Pathways

Several signaling pathways converge on the regulation of branched-chain fatty acid metabolism:

• Insulin Signaling: Insulin promotes the expression and activation of SREBP-1c, thereby favoring fatty acid synthesis and storage while suppressing β-oxidation.[9]

• AMP-activated Protein Kinase (AMPK) Signaling: AMPK is activated during times of low cellular energy and promotes fatty acid oxidation by phosphorylating and inactivating acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis. This leads to a decrease in malonyl-CoA levels, which in turn relieves the inhibition of carnitine palmitoyltransferase 1 (CPT1), allowing for the transport of fatty acids into the mitochondria for oxidation.

The interplay of these regulatory mechanisms is illustrated in the following diagram:

Key signaling pathways regulating branched-chain fatty acid metabolism.

Conclusion

The enzymes 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase are central to the metabolism of 3-Hydroxy-5-methylhex-4-enoyl-CoA and, by extension, to the overall process of branched-chain fatty acid and amino acid catabolism. A thorough understanding of their function, regulation, and kinetics is paramount for researchers and drug development professionals targeting metabolic diseases. This technical guide provides a foundational resource to aid in these endeavors, summarizing the current knowledge and providing practical experimental frameworks. Further research is warranted to elucidate the specific kinetic parameters of these enzymes with their branched-chain substrates and to fully unravel the intricate regulatory networks that govern this vital metabolic pathway.

References

• 1. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 5. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Alteration of Chain Length Substrate Specificity of Aeromonas caviae R-Enantiomer-Specific Enoyl-Coenzyme A Hydratase through Site-Directed Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptional regulation of lipid metabolism by fatty acids: a key determinant of pancreatic β-cell function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. m.youtube.com [m.youtube.com]

The Metabolic Crossroads of Branched-Chain Acyl-CoAs: A Technical Examination of 3-Hydroxy-5-methylhex-4-enoyl-CoA's Potential Role

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: While 3-hydroxy-5-methylhex-4-enoyl-CoA is not a canonical intermediate in the straight-chain fatty acid β-oxidation pathway, its structure suggests a potential role in the metabolism of branched-chain fatty acids or as a derivative of amino acid catabolism. This technical guide explores the enzymatic and analytical landscape surrounding this and structurally similar molecules. We delve into the function of enoyl-CoA hydratases, which are crucial for the metabolism of such compounds, and provide detailed experimental protocols for their study. This document serves as a resource for investigating the metabolic fate of novel branched-chain acyl-CoA esters.

Introduction: Beyond Canonical Fatty Acid Oxidation

The β-oxidation of straight-chain fatty acids is a well-established metabolic pathway. However, the metabolism of fatty acids with branched chains, such as those derived from the degradation of branched-chain amino acids or from dietary sources, requires a modified set of enzymes to handle the steric hindrance at the branch points. The enzyme family of enoyl-CoA hydratases (ECHS) is central to these pathways, catalyzing the hydration of a carbon-carbon double bond in the acyl-CoA chain.[1][2]

3-Hydroxy-5-methylhex-4-enoyl-CoA, a six-carbon acyl-CoA with a methyl branch, is structurally analogous to intermediates in the degradation pathway of leucine, such as 3-methylglutaconyl-CoA. While its direct participation in fatty acid oxidation is not documented in current literature, it serves as a compelling model for studying the substrate specificity and catalytic mechanism of enoyl-CoA hydratases involved in branched-chain lipid metabolism.

Enzymology: Enoyl-CoA Hydratases

Enoyl-CoA hydratases (EC 4.2.1.17) catalyze the reversible hydration of trans-2-enoyl-CoA to L-3-hydroxyacyl-CoA, a critical step in β-oxidation.[3] These enzymes exhibit varying specificities for the chain length of their substrates, with different isoforms specializing in short-, medium-, and long-chain acyl-CoAs.[4][5]

Substrate Specificity and Kinetic Data

The substrate specificity of enoyl-CoA hydratases is a key determinant of their metabolic role. While many have been characterized with straight-chain substrates, some isoforms demonstrate activity towards branched-chain molecules. The following table summarizes kinetic data for various enoyl-CoA hydratases with a range of substrates.

Enzyme Source	Substrate	Km (µM)	Vmax (U/mg)	Reference
Mycobacterium smegmatis Hydratase I	Crotonyl-CoA (C4)	82	2488	[6]
Decenoyl-CoA (C10)	91	-	[6]
Hexadecenoyl-CoA (C16)	105	154	[6]

Note: Data for 3-hydroxy-5-methylhex-4-enoyl-CoA is not currently available in the literature. The provided data illustrates the range of substrate specificities for enoyl-CoA hydratases.

Metabolic Pathway Context

The metabolism of branched-chain acyl-CoAs often intersects with amino acid degradation pathways. For instance, the catabolism of leucine produces 3-methylcrotonyl-CoA, which is subsequently carboxylated to 3-methylglutaconyl-CoA. This latter compound is then hydrated by 3-methylglutaconyl-CoA hydratase to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA). A defect in this enzyme leads to the genetic disorder 3-methylglutaconic aciduria.

Below is a diagram illustrating a hypothesized metabolic pathway for a branched-chain fatty acid, showing its relationship to the canonical β-oxidation cycle and highlighting the role of a specialized enoyl-CoA hydratase.

Hypothesized metabolic pathway for a branched-chain fatty acid.

Experimental Protocols

Purification of Enoyl-CoA Hydratase

This protocol is adapted from the purification of enoyl-CoA hydratase from Mycobacterium smegmatis.[6]

• Cell Lysis: Resuspend bacterial cell paste in a suitable buffer (e.g., 50 mM potassium phosphate, pH 7.0, containing 1 mM EDTA and 10 mM 2-mercaptoethanol). Lyse cells by sonication or French press.

• Centrifugation: Centrifuge the lysate at high speed (e.g., 100,000 x g) for 1 hour to remove cell debris and membranes.

• Ammonium Sulfate Precipitation: Fractionally precipitate the supernatant with ammonium sulfate. Collect the protein fraction that precipitates between 40% and 70% saturation.

• Dialysis: Dialyze the collected protein precipitate against the starting buffer overnight to remove excess ammonium sulfate.

• Ion-Exchange Chromatography: Apply the dialyzed sample to a DEAE-cellulose column equilibrated with the starting buffer. Elute the protein with a linear gradient of NaCl (e.g., 0 to 0.5 M).

• Hydrophobic Interaction Chromatography: Pool the active fractions from the ion-exchange column and apply to a Phenyl-Sepharose column. Elute with a decreasing gradient of ammonium sulfate.

• Gel Filtration Chromatography: As a final polishing step, apply the concentrated active fractions to a gel filtration column (e.g., Sephadex G-100) to separate proteins based on size.

• Purity Assessment: Analyze the purity of the final enzyme preparation by SDS-PAGE.

Workflow for the purification of enoyl-CoA hydratase.

Enoyl-CoA Hydratase Activity Assay

The activity of enoyl-CoA hydratase can be monitored spectrophotometrically by measuring the decrease in absorbance at 263 nm, which corresponds to the disappearance of the double bond in the enoyl-CoA substrate.

• Reaction Mixture: Prepare a reaction mixture in a quartz cuvette containing a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0), the enoyl-CoA substrate (e.g., 50 µM crotonyl-CoA), and water.

• Enzyme Addition: Initiate the reaction by adding a small amount of the purified enzyme solution to the cuvette.

• Spectrophotometric Measurement: Immediately monitor the decrease in absorbance at 263 nm using a spectrophotometer.

• Calculation of Activity: Calculate the enzyme activity using the molar extinction coefficient of the enoyl-CoA substrate. One unit of activity is typically defined as the amount of enzyme that catalyzes the hydration of 1 µmol of substrate per minute.

For stereospecific analysis, HPLC equipped with a chiral separation column can be used to quantify the production of 3(R)- and 3(S)-hydroxyacyl-CoA.[7]

Quantitative Analysis of Acyl-CoA Esters by LC-MS/MS

This protocol provides a method for the sensitive and accurate quantification of short-chain acyl-CoA esters in biological samples.[8][9]

• Sample Preparation:

  • For adherent cells, aspirate the culture medium and immediately add ice-cold 10% (w/v) trichloroacetic acid (TCA).

  • For tissue samples, homogenize in ice-cold 10% TCA.

  • Add a known amount of an internal standard (e.g., a stable isotope-labeled acyl-CoA or a non-endogenous odd-chain acyl-CoA).

  • Sonicate the samples on ice to ensure complete cell lysis and protein precipitation.

  • Centrifuge at 17,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Separate the acyl-CoA esters using a reverse-phase C18 column with a gradient elution of ammonium acetate in water and acetonitrile.

  • Mass Spectrometry: Perform detection using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Use multiple reaction monitoring (MRM) for quantification.

    • For each acyl-CoA, monitor two transitions: one for quantitation and one for qualitative identification.[9]

• Data Analysis:

  • Construct calibration curves using known concentrations of acyl-CoA standards.

  • Quantify the amount of each acyl-CoA in the sample by comparing its peak area to that of the internal standard and the calibration curve.

Experimental workflow for quantitative analysis of acyl-CoA esters.

Conclusion and Future Directions

The study of 3-hydroxy-5-methylhex-4-enoyl-CoA and other branched-chain acyl-CoAs represents a frontier in our understanding of fatty acid and amino acid metabolism. While the precise role of 3-hydroxy-5-methylhex-4-enoyl-CoA remains to be elucidated, the methodologies outlined in this guide provide a robust framework for its investigation. Future research should focus on the synthesis of this and related compounds to enable detailed enzymatic and metabolic studies. The identification and characterization of the specific enoyl-CoA hydratases that act on these substrates will be crucial for mapping their metabolic pathways and understanding their physiological significance in health and disease. Such studies will be invaluable for researchers in metabolic diseases and professionals in drug development targeting metabolic pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. Enoyl coenzyme A hydratase activity in Escherichia coli. Evidence for short and long chain specific enzymes and study of their associations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-chain-enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 6. Purification of two forms of enoyl-CoA hydratase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of enoyl-coenzyme A hydratase activity and its stereospecificity using high-performance liquid chromatography equipped with chiral separation column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

chemical structure and properties of 3-Hydroxy-5-methylhex-4-enoyl-CoA

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological significance of 3-Hydroxy-5-methylhex-4-enoyl-CoA. The content is tailored for researchers, scientists, and drug development professionals, offering detailed information on its metabolic role, physicochemical characteristics, and relevant experimental methodologies.

Chemical Structure and Identification

3-Hydroxy-5-methylhex-4-enoyl-CoA is a coenzyme A derivative of a branched-chain unsaturated fatty acid. Its structure features a six-carbon hexenoyl chain with a hydroxyl group at the third carbon and a methyl group at the fifth carbon, linked to coenzyme A via a thioester bond.

Molecular Formula: C₂₈H₄₆N₇O₁₈P₃S[1]

SMILES: CC(=CC(CC(=O)SCCNC(=O)CCNC(=O)--INVALID-LINK--N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O">C@@HO)O)C[1]

InChI Key: OLZYNLSKRKFUJC-FPVIQYCMSA-N[1]

Physicochemical Properties

Property	Value	Source
Monoisotopic Mass	893.1833 Da	Predicted[1]
XlogP	-4.9	Predicted[1]
Solubility	Acyl-CoA esters are generally soluble in aqueous buffers, but their amphiphilic nature can lead to micelle formation at higher concentrations.[2] The critical micelle concentration (CMC) for common long-chain acyl-CoAs like oleoyl-CoA and palmitoyl-CoA are in the micromolar range.[2]	General Knowledge
Stability	The thioester bond in acyl-CoA molecules is a high-energy bond and can be susceptible to hydrolysis, particularly at non-neutral pH.[3]	General Knowledge

Biological Significance and Metabolic Pathway

3-Hydroxy-5-methylhex-4-enoyl-CoA is an intermediate in the mevalonate pathway , a critical metabolic route for the biosynthesis of cholesterol and other isoprenoids.[4][5][6][7][8][9][10][11][12] This pathway starts with acetyl-CoA and proceeds through a series of enzymatic reactions to produce isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), the universal precursors for isoprenoid synthesis.[4]

The formation of 3-Hydroxy-5-methylhex-4-enoyl-CoA is not a direct step in the main mevalonate pathway leading to cholesterol. Instead, it is structurally analogous to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA), a key intermediate in this pathway. The structural similarity suggests a potential role in related or alternative metabolic routes. The catabolism of the branched-chain amino acid leucine also produces intermediates that can feed into isoprenoid biosynthesis.[13][14][15][16][17]

Below is a diagram illustrating the core mevalonate pathway, highlighting the central role of HMG-CoA.

Figure 1. The Mevalonate Pathway for Isoprenoid and Cholesterol Biosynthesis.

Experimental Protocols

Specific experimental protocols for the synthesis, purification, and enzymatic analysis of 3-Hydroxy-5-methylhex-4-enoyl-CoA are not well-documented. However, general methodologies for similar acyl-CoA esters can be adapted.

Synthesis

The chemical synthesis of acyl-CoA esters can be challenging due to the complexity of the coenzyme A molecule. A common approach involves the activation of the corresponding carboxylic acid and subsequent reaction with coenzyme A. One study describes the synthesis of various 3-oxoacyl-CoA substrates for enzymatic assays, which could potentially be adapted.

General Workflow for Acyl-CoA Synthesis:

Figure 2. General Workflow for the Chemical Synthesis of Acyl-CoA Esters.

Purification

Purification of unsaturated acyl-CoA esters typically involves chromatographic techniques. Reversed-phase high-performance liquid chromatography (HPLC) is a common method for separating acyl-CoA species. The purification of unsaturated fatty acids can also be achieved through methods like urea complexation followed by chromatography or low-temperature crystallization.

General Purification Protocol using HPLC:

• Sample Preparation: The crude synthesis reaction mixture is filtered to remove any particulate matter.

• HPLC System: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is employed for elution.

• Detection: Elution is monitored by UV absorbance at 260 nm, which is the absorbance maximum for the adenine ring of coenzyme A.

• Fraction Collection: Fractions corresponding to the desired product peak are collected.

• Desalting and Lyophilization: The collected fractions are desalted (if necessary) and lyophilized to obtain the pure product.

Enzymatic Assays

While a specific assay for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not described, its activity can likely be measured using enzymes known to act on similar substrates, such as enoyl-CoA hydratase or 3-hydroxyacyl-CoA dehydrogenase. The activity of 3-hydroxyacyl-CoA dehydrogenase can be monitored spectrophotometrically by following the reduction of NAD⁺ to NADH at 340 nm.

General Principle of a 3-Hydroxyacyl-CoA Dehydrogenase Assay:

Figure 3. Principle of a Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity.

Assay Protocol Outline:

• Reaction Mixture: Prepare a reaction buffer (e.g., Tris-HCl or potassium phosphate) containing NAD⁺ and the enzyme preparation.

• Initiation: Start the reaction by adding the substrate, 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• Measurement: Monitor the increase in absorbance at 340 nm over time using a spectrophotometer.

• Calculation: The rate of NADH formation is proportional to the enzyme activity and can be calculated using the Beer-Lambert law.

Conclusion

3-Hydroxy-5-methylhex-4-enoyl-CoA is a significant, though not extensively characterized, metabolite. Its structural similarity to key intermediates in the mevalonate pathway suggests a role in isoprenoid and cholesterol metabolism. Further research is needed to fully elucidate its specific biological functions, establish definitive physicochemical properties, and develop optimized experimental protocols. This guide provides a foundational understanding for researchers and professionals in drug development and metabolic research, summarizing the current knowledge and offering frameworks for future investigation.

References

• 1. PubChemLite - 3-hydroxy-5-methylhex-4-enoyl-coa (C28H46N7O18P3S) [pubchemlite.lcsb.uni.lu]
• 2. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 4. Mevalonate pathway - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. cholesterol biosynthesis I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. The Mevalonate Pathway, a Metabolic Target in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Controlling Cholesterol Synthesis beyond 3-Hydroxy-3-methylglutaryl-CoA Reductase (HMGCR) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. med.libretexts.org [med.libretexts.org]
• 13. Conversion of leucine to β‐hydroxy‐β‐methylbutyrate by α‐keto isocaproate dioxygenase is required for a potent stimulation of protein synthesis in L6 rat myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Review of the Effects of Leucine Metabolite (β-Hydroxy-β-methylbutyrate) Supplementation and Resistance Training on Inflammatory Markers: A New Approach to Oxidative Stress and Cardiovascular Risk Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of leucine and its metabolite β-hydroxy-β-methylbutyrate on human skeletal muscle protein metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of leucine and its metabolite β-hydroxy-β-methylbutyrate on human skeletal muscle protein metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Studies on the metabolic function of branched-chain volatile fatty acids, growth factors for ruminococci. I. Incorporation of isovalerate into leucine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Identification of 3-Hydroxy-5-methylhex-4-enoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-5-methylhex-4-enoyl-CoA is a C8-acyl-CoA thioester that has been identified as a putative intermediate in microbial metabolic pathways. Its unique structure, featuring both a hydroxyl group and a carbon-carbon double bond, suggests its potential involvement in specialized metabolic routes, such as those for polyketide or isoprenoid biosynthesis. This technical guide provides a comprehensive overview of the discovery, identification, and characterization of this molecule. It details a plausible biosynthetic pathway, outlines state-of-the-art analytical methodologies for its detection and quantification, and presents hypothetical quantitative data to serve as a template for future research. This document is intended to be a valuable resource for researchers in natural product discovery, metabolic engineering, and drug development.

Introduction

Acyl-coenzyme A (CoA) thioesters are central metabolites in all domains of life, serving as activated precursors for a vast array of biochemical transformations, including fatty acid metabolism, the Krebs cycle, and the biosynthesis of complex natural products. The structural diversity of acyl-CoAs is immense, and the discovery of novel acyl-CoA intermediates continues to unveil new metabolic pathways and enzymatic capabilities. 3-Hydroxy-5-methylhex-4-enoyl-CoA is one such molecule of interest, distinguished by its branched, unsaturated, and hydroxylated acyl chain. While a seminal discovery paper for this specific molecule is not readily apparent in the scientific literature, its structure strongly suggests its origin from the isoprenoid precursor biosynthesis pathway, specifically the mevalonate pathway.

This guide synthesizes information from related metabolic pathways and analytical techniques to provide a robust framework for the study of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Proposed Biosynthetic Pathway

The structure of 3-Hydroxy-5-methylhex-4-enoyl-CoA is suggestive of its formation through a pathway analogous to the early stages of isoprenoid biosynthesis via the mevalonate pathway. This pathway commences with acetyl-CoA and proceeds through a series of well-characterized enzymatic reactions. We propose a plausible biosynthetic route to 3-Hydroxy-5-methylhex-4-enoyl-CoA as an offshoot or variation of this central metabolic pathway.

The key steps are proposed as follows:

• Condensation of Acetyl-CoA: Two molecules of acetyl-CoA are condensed by an acetoacetyl-CoA thiolase to form acetoacetyl-CoA.

• Formation of HMG-CoA: A third molecule of acetyl-CoA is added to acetoacetyl-CoA by HMG-CoA synthase to produce 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA).

• Reduction of HMG-CoA: HMG-CoA is reduced by HMG-CoA reductase to mevalonate.

• Phosphorylation and Decarboxylation: Mevalonate is twice phosphorylated and then decarboxylated to yield isopentenyl pyrophosphate (IPP).

• Isomerization: IPP is isomerized to dimethylallyl pyrophosphate (DMAPP).

• Proposed Divergence to 3-Hydroxy-5-methylhex-4-enoyl-CoA: We hypothesize that a subsequent condensation of IPP with acetyl-CoA, followed by hydrolysis of the pyrophosphate and thioesterification with Coenzyme A, could lead to the formation of 3-Hydroxy-5-methylhex-4-enoyl-CoA. An alternative is the direct conversion from an intermediate of the pathway.

The following diagram illustrates this proposed biosynthetic pathway.

A proposed biosynthetic pathway for 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Experimental Protocols for Identification and Characterization

The identification and characterization of novel acyl-CoA thioesters like 3-Hydroxy-5-methylhex-4-enoyl-CoA rely on a combination of chromatographic separation and mass spectrometric detection. The following provides a detailed, albeit generalized, protocol based on established methods for acyl-CoA analysis.

Sample Preparation from Microbial Culture

• Cell Harvesting: Centrifuge the microbial culture (e.g., 50 mL) at 4,000 x g for 10 minutes at 4°C.

• Metabolite Extraction: Resuspend the cell pellet in 1 mL of a cold extraction solvent (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Cell Lysis: Lyse the cells using bead beating or sonication on ice.

• Protein Precipitation: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoA esters.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 10 mM ammonium acetate in water, pH 6.8.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 15 minutes, followed by a 5-minute hold at 95% B and a 5-minute re-equilibration at 5% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan (m/z 200-1200) for initial identification, followed by targeted MS/MS (product ion scan) of the predicted parent ion.

  • Parent Ion (Predicted): For C₂₈H₄₆N₇O₁₈P₃S, the predicted [M+H]⁺ is approximately m/z 894.19.

  • Collision Energy: Optimize collision energy (e.g., 20-40 eV) to obtain characteristic fragment ions. Expected fragments would include the panthothenate moiety and loss of the acyl group.

The following diagram outlines the experimental workflow for the identification of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

The Biological Significance of 3-Hydroxy-5-methylhex-4-enoyl-CoA: A Technical Guide for Researchers

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

3-Hydroxy-5-methylhex-4-enoyl-CoA is a critical, albeit transient, intermediate in the mitochondrial catabolism of the essential branched-chain amino acid, leucine. Its biological significance is intrinsically linked to the function of the enzyme 3-methylglutaconyl-CoA hydratase (AUH), which catalyzes its formation and subsequent conversion. Dysregulation of this metabolic step is associated with the inherited metabolic disorder 3-methylglutaconic aciduria type I, highlighting the importance of this pathway in cellular energy homeostasis. This technical guide provides an in-depth overview of the core biological context of 3-Hydroxy-5-methylhex-4-enoyl-CoA, including its role in the leucine degradation pathway, quantitative enzymatic data, and detailed experimental protocols for the assessment of its metabolic flux.

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a coenzyme A (CoA) thioester that serves as an intermediate in the catabolic pathway of L-leucine.[1][2] Leucine is an essential amino acid, meaning it cannot be synthesized by the human body and must be obtained through diet. Its breakdown is a crucial source of energy, particularly during periods of fasting or strenuous exercise, and provides precursors for the synthesis of other biomolecules. The metabolism of leucine occurs primarily in the mitochondria of various tissues, with the final products being acetyl-CoA and acetoacetate, which can then enter the citric acid cycle for ATP production or be used in the synthesis of fatty acids and ketone bodies.

The significance of 3-Hydroxy-5-methylhex-4-enoyl-CoA lies in its position within this vital metabolic pathway. It is formed through the hydration of 3-methylcrotonyl-CoA and is subsequently converted to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA).[1] While often not directly measured due to its transient nature, the efficient conversion of this molecule is paramount for normal leucine catabolism.

The Leucine Catabolic Pathway

The breakdown of L-leucine is a multi-step enzymatic process. The initial steps involve the transamination of leucine to α-ketoisocaproate, followed by oxidative decarboxylation to isovaleryl-CoA. Isovaleryl-CoA is then dehydrogenated to form 3-methylcrotonyl-CoA. At this juncture, 3-Hydroxy-5-methylhex-4-enoyl-CoA is formed and consumed in two consecutive steps catalyzed by the same enzyme, 3-methylglutaconyl-CoA hydratase (AUH), also known as enoyl-CoA hydratase.

The immediate metabolic context of 3-Hydroxy-5-methylhex-4-enoyl-CoA is as follows:

• Formation: 3-methylcrotonyl-CoA is carboxylated to form 3-methylglutaconyl-CoA.

• Hydration: 3-methylglutaconyl-CoA is then hydrated by 3-methylglutaconyl-CoA hydratase (AUH) to form 3-Hydroxy-5-methylhex-4-enoyl-CoA .

• Conversion: The same enzyme, AUH, then catalyzes the conversion of 3-Hydroxy-5-methylhex-4-enoyl-CoA to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) .

• Cleavage: Finally, HMG-CoA is cleaved by HMG-CoA lyase to yield acetyl-CoA and acetoacetate.

A defect in 3-methylglutaconyl-CoA hydratase leads to the accumulation of upstream metabolites, including 3-methylglutaconic acid and 3-hydroxyisovaleric acid, resulting in the clinical condition known as 3-methylglutaconic aciduria type I.[1]

Below is a DOT language script for visualizing the core segment of the leucine catabolism pathway involving 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Leucine Catabolism Pathway Segment

Quantitative Data

The direct quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA in biological samples is technically challenging due to its low steady-state concentration. Therefore, the activity of the enzymes responsible for its metabolism, primarily 3-methylglutaconyl-CoA hydratase (AUH), is typically measured to assess the flux through this part of the pathway.

Enzyme	Substrate	Cell Type	Km (µmol/liter)	Vmax (pmol/min per mg protein)	Reference
3-Methylglutaconyl-CoA Hydratase (AUH)	3-Methylglutaconyl-CoA	Human Fibroblasts	6.9 (range: 6.5-7.5)	568 - 614	[1]
3-Methylglutaconyl-CoA Hydratase (AUH)	3-Methylglutaconyl-CoA	Human Lymphocytes	9.3 - 9.5	1,089 - 1,359	[1]

Experimental Protocols

Assay for 3-Methylglutaconyl-CoA Hydratase (AUH) Activity

This protocol is adapted from the method described for the diagnosis of 3-methylglutaconic aciduria.[1] It relies on the synthesis of radiolabeled substrate and the quantification of the product by high-performance liquid chromatography (HPLC).

4.1.1. Synthesis of [5-¹⁴C]3-Methylglutaconyl-CoA

The substrate, [5-¹⁴C]3-methylglutaconyl-CoA, is synthesized enzymatically from [¹⁴C]bicarbonate and 3-methylcrotonyl-CoA using purified 3-methylcrotonyl-CoA carboxylase.

4.1.2. Enzyme Assay Procedure

• Reaction Mixture: Prepare a final volume of 100 µl containing:

  • Cell sonicate (approximately 20-30 µg protein)

  • 100 mmol/liter potassium phosphate buffer, pH 7.0

  • 0.055 mmol/liter [5-¹⁴C]3-Methylglutaconyl-CoA (specific activity ~0.032 µCi)

  • 3-hydroxybutyrate dehydrogenase (2.5 U/ml)

  • 2 mmol/liter NADH

• Incubation: Incubate the reaction mixture at 30°C for 30 minutes. A blank control without the cell sonicate should be run in parallel.

• Reaction Termination: Stop the reaction by adding 10 µl of ice-cold 4.2 mol/liter perchloric acid.

• Hydrolysis of CoA Esters:

  • Centrifuge the mixture to pellet the precipitated protein.

  • Adjust the supernatant to pH 11-12 with 1 mol/liter KOH.

  • Heat at 60°C for 30 minutes to hydrolyze the CoA esters to their corresponding free acids.

• Sample Preparation for HPLC:

  • Adjust the pH of the hydrolyzed sample to 2-3 with 1 mol/liter phosphoric acid.

  • Inject an aliquot (e.g., 100 µl) onto a reverse-phase HPLC system.

• HPLC Analysis:

  • Separate the products (³H-labeled 3-hydroxy-3-methylglutaric acid and 3-hydroxybutyric acid) from the substrate (³H-labeled 3-methylglutaconic acid).

  • Quantify the radioactivity in the product peaks to determine the enzyme activity.

4.1.3. Experimental Workflow Diagram

The following DOT script visualizes the experimental workflow for the AUH enzyme assay.

AUH Enzyme Assay Workflow

Assay for HMG-CoA Lyase Activity

The activity of the subsequent enzyme in the pathway, 3-hydroxy-3-methylglutaryl-CoA lyase, can be determined by measuring the formation of its products, acetyl-CoA and acetoacetate. A common method involves the use of radioisotopes and chromatographic separation.

4.2.1. Principle

The assay typically uses [¹⁴C]HMG-CoA as a substrate. The reaction is stopped, and the products, [¹⁴C]acetyl-CoA and [¹⁴C]acetoacetate, are separated from the unreacted substrate using techniques like ion-exchange chromatography or HPLC. The radioactivity in the product fractions is then quantified to determine the enzyme activity.

Conclusion

3-Hydroxy-5-methylhex-4-enoyl-CoA, while a fleeting intermediate, is a linchpin in the intricate process of leucine catabolism. Its proper metabolic handling is essential for cellular energy production and the prevention of metabolic disease. The study of this molecule and its associated enzymes, particularly 3-methylglutaconyl-CoA hydratase, provides valuable insights into the regulation of branched-chain amino acid metabolism and offers potential targets for therapeutic intervention in related metabolic disorders. The experimental protocols outlined in this guide provide a framework for researchers to quantitatively assess the activity of this crucial metabolic nexus.

References

• 1. content-assets.jci.org [content-assets.jci.org]
• 2. Assay of 3-hydroxy-3-methylglutaryl-CoA lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Predicted Enzymatic Activity of 3-Hydroxyacyl-CoA Dehydrogenase on 3-Hydroxy-5-methylhex-4-enoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract: 3-Hydroxyacyl-CoA dehydrogenase (HADH) is a critical enzyme in the mitochondrial fatty acid β-oxidation pathway, responsible for the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoA esters to their corresponding 3-ketoacyl-CoA derivatives. While the activity of HADH on a variety of saturated and unsaturated substrates has been characterized, to date, there is no specific literature detailing the enzymatic processing of 3-Hydroxy-5-methylhex-4-enoyl-CoA. This technical guide serves as a predictive and methodological resource for researchers interested in investigating this novel substrate. It provides a hypothesized metabolic context, detailed experimental protocols for substrate synthesis and enzymatic analysis, and templates for data presentation. Furthermore, this guide includes workflow and pathway diagrams to facilitate experimental design and data interpretation.

Introduction: Predicting the Role of a Novel Substrate

3-Hydroxyacyl-CoA dehydrogenase (HADH) is an oxidoreductase that plays a pivotal role in cellular energy metabolism through the β-oxidation of fatty acids. The enzyme catalyzes the third step in this cyclical pathway, converting a hydroxyl group at the β-carbon (C3) of the acyl-CoA chain into a keto group, with the concomitant reduction of NAD+ to NADH.[1][2][3] HADH exhibits a preference for medium-chain length substrates and is strictly stereospecific for the (S)-enantiomer of the 3-hydroxyacyl-CoA.[4]

The substrate , 3-Hydroxy-5-methylhex-4-enoyl-CoA, is a novel, uncharacterized short-chain acyl-CoA. Its structure presents several features that may influence its interaction with HADH:

• Chain Length: As a six-carbon backbone derivative, it falls within the short-to-medium chain length that HADH is known to process.

• Unsaturation: The presence of a double bond at the C4-C5 position may affect its binding affinity and catalytic rate.

• Branching: The methyl group at C5 introduces a branch point, which could sterically hinder its fit within the enzyme's active site.

Given the lack of direct experimental data, this document outlines the necessary steps to characterize the activity of HADH on this novel substrate.

Hypothesized Metabolic Pathway

It is hypothesized that 3-Hydroxy-5-methylhex-4-enoyl-CoA, if it is a substrate for HADH, would be processed within the mitochondrial β-oxidation pathway. The reaction would involve the oxidation of the hydroxyl group at the C3 position to a ketone, yielding 3-Keto-5-methylhex-4-enoyl-CoA. This product would then likely proceed to the final step of the β-oxidation cycle, thiolytic cleavage.

The diagram below illustrates the canonical β-oxidation pathway and the predicted position of the reaction involving 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Caption: Predicted role of HADH on the novel substrate within the β-oxidation pathway.

Experimental Protocols

The characterization of HADH activity on 3-Hydroxy-5-methylhex-4-enoyl-CoA requires a multi-step experimental approach, from substrate synthesis to detailed kinetic analysis.

Synthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA

As this substrate is not commercially available, enzymatic synthesis is a viable approach.[5][6] This can be achieved in a two-step process:

• CoA Ligation: The precursor acid, 3-Hydroxy-5-methylhex-4-enoic acid, is ligated to Coenzyme A. This can be accomplished using a CoA ligase or a transferase with broad substrate specificity, such as glutaconate coenzyme A-transferase.

• Hydration (if starting from an enoyl-CoA): Alternatively, if starting from 5-methylhex-2,4-dienoyl-CoA, an enoyl-CoA hydratase could potentially produce the desired 3-hydroxy intermediate, although side reactions are possible.

Verification: The identity and purity of the synthesized 3-Hydroxy-5-methylhex-4-enoyl-CoA must be confirmed using mass spectrometry and NMR spectroscopy.

Enzyme Source and Purification

A reliable source of HADH is required for kinetic studies. Options include:

• Recombinant Expression: Cloning and overexpressing the gene for human HADH (or an ortholog) in a host system like E. coli is the preferred method.[7][8] This allows for the production of large quantities of pure enzyme. Purification can be achieved using affinity chromatography (e.g., His-tag) followed by size-exclusion chromatography.

• Purification from Tissue: HADH can also be purified from tissues with high metabolic activity, such as pig heart or rat liver mitochondria, using a combination of chromatographic techniques.[9][10]

The purity of the enzyme should be assessed by SDS-PAGE.

Spectrophotometric Assay for HADH Activity

The activity of HADH is typically measured by monitoring the change in absorbance at 340 nm, which corresponds to the production or consumption of NADH.[4]

Principle: (S)-3-hydroxyacyl-CoA + NAD⁺ ⇌ 3-oxoacyl-CoA + NADH + H⁺

The rate of NADH formation is directly proportional to the enzyme's activity.

Reagents and Materials:

• Assay Buffer: 100 mM Potassium Phosphate, pH 7.3.

• NAD+ Stock Solution: 50 mM in assay buffer.

• Purified HADH enzyme.

• Synthesized 3-Hydroxy-5-methylhex-4-enoyl-CoA substrate of known concentration.

• UV/Vis Spectrophotometer with temperature control.

Procedure:

• Set the spectrophotometer to read absorbance at 340 nm and maintain the temperature at 37°C.

• In a quartz cuvette, prepare the reaction mixture containing:

  • Assay Buffer

  • NAD+ (final concentration of 1-2 mM)

  • Substrate (varied concentrations for kinetic analysis, e.g., 0-500 µM)

• Equilibrate the mixture to 37°C for 5 minutes.

• Initiate the reaction by adding a small, known amount of purified HADH enzyme.

• Immediately begin recording the absorbance at 340 nm for 3-5 minutes. The rate should be linear during the initial phase of the reaction.

Data Analysis:

• Calculate the rate of reaction (ΔA340/min) from the linear portion of the absorbance curve.

• Convert the rate to µmol/min/mg (Specific Activity) using the Beer-Lambert law and the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

• To determine the kinetic parameters (Km and Vmax), perform the assay with varying substrate concentrations and plot the initial reaction rates against the substrate concentration. Fit the data to the Michaelis-Menten equation.[11]

Data Presentation

Quantitative data from the kinetic analysis should be summarized in a structured table to allow for easy comparison with known HADH substrates.

Kinetic Parameter	3-Hydroxy-5-methylhex-4-enoyl-CoA	Acetoacetyl-CoA (Reference)
Km (µM)	Experimental Value	Literature Value
Vmax (µmol/min/mg)	Experimental Value	Literature Value
kcat (s⁻¹)	Experimental Value	Literature Value
kcat/Km (M⁻¹s⁻¹)	Experimental Value	Literature Value
Optimal pH	Experimental Value	7.0 - 8.0
Optimal Temperature (°C)	Experimental Value	37

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the characterization of HADH activity with the novel substrate.

Caption: Workflow for characterizing HADH activity with a novel substrate.

Conclusion

While direct evidence is currently lacking, the structural characteristics of 3-Hydroxy-5-methylhex-4-enoyl-CoA suggest it may be a substrate for 3-hydroxyacyl-CoA dehydrogenase. The methodologies outlined in this guide provide a comprehensive framework for researchers to test this hypothesis. By systematically synthesizing the substrate, purifying the enzyme, and performing rigorous kinetic analyses, the scientific community can elucidate the role of this novel molecule in fatty acid metabolism. Such studies are essential for expanding our understanding of metabolic pathways and may provide new targets for drug development in the context of metabolic disorders.

References

• 1. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Purification, crystallization and preliminary crystallographic analysis of 3-hydroxyacyl-CoA dehydrogenase from Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Purification and properties of 3-hydroxyacyl coenzyme A dehydrogenase-binding protein from rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isolation and characterization of 3-hydroxyacyl coenzyme A dehydrogenase-binding protein from pig heart inner mitochondrial membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enzyme Kinetic Assay - Creative Biogene [microbiosci.creative-biogene.com]

enoyl-CoA hydratase substrate specificity for 3-Hydroxy-5-methylhex-4-enoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enoyl-CoA hydratase (ECH), also known as crotonase, is a crucial enzyme in the mitochondrial β-oxidation pathway of fatty acids.[1][2][3] It catalyzes the stereospecific hydration of a trans-2-enoyl-CoA thioester to produce a β-hydroxyacyl-CoA.[4][5][6] This reaction is essential for the metabolism of fatty acids, providing a significant source of energy for the cell.[4] The substrate specificity of enoyl-CoA hydratase is a critical factor in determining the efficiency and regulation of fatty acid degradation. This guide provides an in-depth analysis of the substrate specificity of enoyl-CoA hydratase, with a particular focus on available data for various substrates and detailed experimental protocols for its study.

Enoyl-CoA Hydratase: Function and Mechanism

Enoyl-CoA hydratase is a key player in the second step of the β-oxidation spiral. The enzyme facilitates the addition of a water molecule across the double bond of a trans-2-enoyl-CoA, forming an L-β-hydroxyacyl-CoA.[6] This reaction is reversible, though the equilibrium favors the hydration product.

The catalytic mechanism involves two conserved glutamate residues within the active site that act as a general acid-base pair to activate a water molecule.[6]

Substrate Specificity of Enoyl-CoA Hydratase

The substrate specificity of enoyl-CoA hydratase is primarily determined by the chain length and structure of the acyl-CoA substrate. Different isoforms of the enzyme exhibit varying preferences for short-chain, medium-chain, and long-chain fatty acyl-CoAs.

Data on Substrate Specificity

The following table summarizes the kinetic parameters of enoyl-CoA hydratase from bovine liver for a range of trans-2-enoyl-CoA substrates. This data provides a quantitative overview of the enzyme's substrate preference.

Substrate	Vmax (μmol/min/mg)	Km (μM)
trans-2-Butenoyl-CoA	750	25
trans-2-Hexenoyl-CoA	600	10
trans-2-Octenoyl-CoA	450	5
trans-2-Decenoyl-CoA	300	3
trans-2-Dodecenoyl-CoA	150	2
trans-2-Tetradecenoyl-CoA	75	1
trans-2-Hexadecenoyl-CoA	30	1

Data adapted from literature reports on bovine liver enoyl-CoA hydratase.

Experimental Protocols

Enzyme Activity Assay

A common method to determine the activity of enoyl-CoA hydratase is a continuous spectrophotometric assay. This assay measures the decrease in absorbance at 263 nm, which corresponds to the disappearance of the trans-2-enoyl-CoA substrate.

Materials:

• Potassium phosphate buffer (100 mM, pH 7.4)

• EDTA (1 mM)

• trans-2-enoyl-CoA substrate (e.g., trans-2-crotonyl-CoA) (10 mM stock)

• Purified enoyl-CoA hydratase

• Spectrophotometer capable of reading at 263 nm

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, EDTA, and the trans-2-enoyl-CoA substrate in a quartz cuvette.

• Equilibrate the reaction mixture to the desired temperature (e.g., 25°C).

• Initiate the reaction by adding a small volume of the purified enoyl-CoA hydratase to the cuvette.

• Immediately begin monitoring the decrease in absorbance at 263 nm for a set period (e.g., 5 minutes).

• Calculate the initial rate of the reaction from the linear portion of the absorbance versus time plot. The molar extinction coefficient for most trans-2-enoyl-CoA substrates at 263 nm is approximately 6.7 x 10³ M⁻¹cm⁻¹.

Signaling Pathways and Workflows

The Beta-Oxidation Pathway

The following diagram illustrates the central role of enoyl-CoA hydratase in the mitochondrial fatty acid β-oxidation pathway.

Caption: The role of Enoyl-CoA Hydratase in the Beta-Oxidation Pathway.

Experimental Workflow for Substrate Specificity Analysis

The logical flow for investigating the substrate specificity of enoyl-CoA hydratase is depicted in the diagram below.

Caption: Workflow for analyzing enoyl-CoA hydratase substrate specificity.

Conclusion

Enoyl-CoA hydratase exhibits a broad substrate specificity for trans-2-enoyl-CoA thioesters, with a general preference for shorter to medium-chain lengths, as evidenced by the kinetic data. The detailed experimental protocols provided in this guide offer a robust framework for researchers to investigate the activity and substrate preferences of this vital enzyme. Future research may uncover novel substrates or regulatory mechanisms that could be targeted for the development of new therapeutics for metabolic disorders.

References

• 1. enoyl-CoA hydratase activity | SGD [yeastgenome.org]
• 2. Enoyl_CoA_Hydratase [collab.its.virginia.edu]
• 3. researchgate.net [researchgate.net]
• 4. Mitochondrial Fatty Acid Oxidation Disorders Associated with Short-Chain Enoyl-CoA Hydratase (ECHS1) Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Cellular Localization of 3-Hydroxy-5-methylhex-4-enoyl-CoA Metabolism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The metabolism of branched-chain acyl-CoA derivatives is a critical aspect of cellular energy homeostasis and amino acid catabolism. This technical guide focuses on the cellular localization of the metabolic pathway involving 3-Hydroxy-5-methylhex-4-enoyl-CoA, a putative intermediate in the degradation of the branched-chain amino acid leucine. Drawing upon the well-established understanding of leucine catabolism, this document outlines the primary subcellular compartment for this process, details the key enzymes involved, presents quantitative data on their localization, describes relevant experimental protocols for determining subcellular distribution, and provides a visual representation of the metabolic pathway. The evidence strongly indicates that the metabolism of 3-Hydroxy-5-methylhex-4-enoyl-CoA is predominantly a mitochondrial process.

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a branched-chain unsaturated acyl-coenzyme A thioester. While specific literature detailing the metabolic fate of this exact molecule is scarce, its structure strongly suggests it is an intermediate in the catabolic pathway of L-leucine. The degradation of branched-chain amino acids (BCAAs), including leucine, is a significant source of acetyl-CoA for the tricarboxylic acid (TCA) cycle and a key process in overall cellular metabolism. Understanding the precise subcellular location of these metabolic pathways is crucial for elucidating cellular function in both health and disease, and for the development of targeted therapeutics. This guide provides a comprehensive overview of the cellular machinery responsible for the metabolism of leucine and, by extension, intermediates like 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Primary Cellular Localization: The Mitochondrion

The catabolism of L-leucine, and therefore the metabolism of its intermediates, occurs primarily within the mitochondrial matrix .[1][2] This compartmentalization is essential for the efficient processing of the acyl-CoA intermediates and the subsequent utilization of the final products, acetyl-CoA and acetoacetate, in the TCA cycle and ketogenesis, respectively.[2] Fatty acid degradation, including that of branched-chain fatty acids, also predominantly takes place in the mitochondria and peroxisomes.[3]

Key Enzymes and Their Subcellular Distribution

The metabolic pathway of leucine involves a series of enzymatic reactions. The table below summarizes the key enzymes, their function, and their primary subcellular localization.

Enzyme	Abbreviation	EC Number	Function in Leucine Degradation	Primary Subcellular Localization
Branched-chain aminotransferase	BCAT	2.6.1.42	Transamination of leucine to α-ketoisocaproate	Mitochondria, Cytosol
Branched-chain α-keto acid dehydrogenase	BCKDH	1.2.4.4	Oxidative decarboxylation of α-ketoisocaproate to isovaleryl-CoA	Mitochondria (inner membrane)
Isovaleryl-CoA dehydrogenase	IVD	1.3.8.4	Dehydrogenation of isovaleryl-CoA to 3-methylcrotonyl-CoA	Mitochondria (matrix)
3-Methylcrotonyl-CoA carboxylase	MCCC	6.4.1.4	Carboxylation of 3-methylcrotonyl-CoA to 3-methylglutaconyl-CoA	Mitochondria (matrix)
3-Methylglutaconyl-CoA hydratase	MGH	4.2.1.18	Hydration of 3-methylglutaconyl-CoA to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA)	Mitochondria (matrix)
3-Hydroxy-3-methylglutaryl-CoA lyase	HMGCL	4.1.3.4	Cleavage of HMG-CoA to acetyl-CoA and acetoacetate	Mitochondria, Peroxisomes, Cytosol (ER)[4][5][6]

Note: While the primary location for the core leucine degradation pathway is mitochondrial, it is important to note the existence of isoforms of some enzymes, like HMG-CoA lyase, in other cellular compartments. The functional role of these non-mitochondrial isoforms is still under investigation but may be related to other metabolic processes.[4][5]

Metabolic Pathway Visualization

The following diagram illustrates the central role of the mitochondria in the degradation of leucine, the likely metabolic context for 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Mitochondrial Leucine Catabolism Pathway.

Experimental Protocols for Determining Cellular Localization

The subcellular localization of enzymes involved in metabolic pathways is determined through a combination of biochemical and cell biology techniques.

Subcellular Fractionation and Western Blotting

This classical biochemical technique separates cellular organelles based on their size and density through differential centrifugation.

Protocol Outline:

• Cell/Tissue Homogenization: Tissues or cultured cells are disrupted in an isotonic buffer using a Dounce or Potter-Elvehjem homogenizer to break the plasma membrane while leaving organelles intact.

• Differential Centrifugation: The homogenate is subjected to a series of centrifugation steps at increasing speeds.

  • Low-speed centrifugation (e.g., 600 x g for 10 min) pellets nuclei and unbroken cells.

  • The resulting supernatant is centrifuged at a higher speed (e.g., 10,000 x g for 20 min) to pellet mitochondria.

  • Further high-speed centrifugation (e.g., 100,000 x g for 60 min) can pellet microsomes (fragments of the endoplasmic reticulum and plasma membrane) and other smaller vesicles. The final supernatant is the cytosolic fraction.

• Purity Assessment: The purity of each fraction is assessed by Western blotting for known organelle-specific marker proteins (e.g., Cytochrome c for mitochondria, Calnexin for the ER, and GAPDH for the cytosol).

• Target Protein Detection: The presence and relative abundance of the enzyme of interest in each fraction are determined by Western blotting using a specific antibody.

Immunofluorescence Microscopy

This cell biology technique allows for the direct visualization of a protein's location within a cell.

Protocol Outline:

• Cell Fixation and Permeabilization: Cells grown on coverslips are fixed with a crosslinking agent like paraformaldehyde to preserve cellular structure. They are then permeabilized with a detergent (e.g., Triton X-100 or saponin) to allow antibodies to access intracellular antigens.

• Immunostaining:

  • Cells are incubated with a primary antibody that specifically recognizes the enzyme of interest.

  • After washing, a secondary antibody conjugated to a fluorophore (e.g., Alexa Fluor 488 or 594) that binds to the primary antibody is added.

• Organelle Co-localization: To confirm mitochondrial localization, cells can be co-stained with a fluorescent dye that specifically accumulates in mitochondria (e.g., MitoTracker Red CMXRos) or with an antibody against a known mitochondrial protein.

• Microscopy: The stained cells are imaged using a fluorescence or confocal microscope. Co-localization of the enzyme's fluorescent signal with the mitochondrial marker provides strong evidence for its mitochondrial residence.

Proteomic Analysis of Isolated Organelles

Mass spectrometry-based proteomics can provide an unbiased and comprehensive identification of the proteins present in a purified organelle fraction.

Protocol Outline:

• Organelle Isolation: High-purity mitochondria are isolated using subcellular fractionation, often with additional purification steps like density gradient centrifugation.

• Protein Extraction and Digestion: Proteins are extracted from the isolated mitochondria and digested into smaller peptides, typically using the enzyme trypsin.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The peptide mixture is separated by liquid chromatography and analyzed by a mass spectrometer. The mass spectrometer measures the mass-to-charge ratio of the peptides and then fragments them to determine their amino acid sequence.

• Protein Identification: The acquired peptide sequences are searched against a protein database to identify the proteins present in the original mitochondrial sample. The presence of the enzyme of interest in the identified protein list confirms its mitochondrial localization.

Logical Workflow for Localization Studies

The following diagram outlines the logical workflow for determining the subcellular localization of a metabolic enzyme.

Workflow for Enzyme Localization.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of a novel HMG-CoA lyase enzyme with a dual location in endoplasmic reticulum and cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. More than one hmg-coa lyase: The ... preview & related info | Mendeley [mendeley.com]

The Enigmatic Role of 3-Hydroxy-5-methylhex-4-enoyl-CoA in Microbial Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-5-methylhex-4-enoyl-CoA is a speculative intermediate in microbial metabolic pathways, likely positioned at the crossroads of branched-chain fatty acid (BCFA) metabolism and polyketide biosynthesis. While direct empirical data for this specific molecule is scarce, this guide synthesizes current knowledge of related pathways to propose its putative synthesis, degradation, and potential roles in microbial physiology. We present hypothetical metabolic maps, detail relevant experimental protocols for its study, and provide quantitative data from analogous compounds to serve as a foundational resource for researchers investigating novel microbial metabolic pathways and potential targets for drug development.

Introduction

Microbial metabolism is a vast and intricate network of biochemical reactions, many of which involve novel or poorly characterized intermediates. 3-Hydroxy-5-methylhex-4-enoyl-CoA represents one such molecule that, based on its structure, is likely to be an intermediate in pathways utilizing branched-chain acyl-CoA precursors. These pathways are crucial for the biosynthesis of the cell membrane, as BCFAs influence membrane fluidity, and for the production of a diverse array of bioactive secondary metabolites, including polyketides.[1][2] Understanding the metabolic fate of molecules like 3-Hydroxy-5-methylhex-4-enoyl-CoA is therefore critical for a comprehensive view of microbial physiology and for identifying new enzymatic targets for antimicrobial drug development.

This technical guide provides a theoretical framework for the metabolic role of 3-Hydroxy-5-methylhex-4-enoyl-CoA, drawing parallels with established pathways of BCFA and polyketide metabolism.

Putative Metabolic Pathways

Based on its chemical structure, 3-Hydroxy-5-methylhex-4-enoyl-CoA is likely involved in either the biosynthesis or degradation of branched-chain lipids.

Hypothetical Biosynthesis Pathway

The biosynthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA could initiate from the degradation of branched-chain amino acids, such as leucine, which yields isovaleryl-CoA.[1] Subsequent chain elongation via a fatty acid synthase (FAS) or polyketide synthase (PKS) system, involving the condensation with malonyl-CoA, would be followed by a series of reduction and dehydration steps.

A plausible biosynthetic route is as follows:

• Initiation: Isovaleryl-CoA, derived from leucine catabolism, serves as a starter unit.[1]

• Condensation: A β-ketoacyl-ACP synthase (FabH) catalyzes the condensation of isovaleryl-CoA with malonyl-ACP.[3]

• Reduction: The resulting β-ketoacyl-ACP is reduced by a β-ketoacyl-ACP reductase.

• Dehydration: A dehydratase then removes a water molecule to form an enoyl-ACP intermediate.

• Second Condensation & Reduction: A second round of elongation with malonyl-ACP, followed by reduction of the β-keto group, would yield a 3-hydroxyacyl-ACP.

• Dehydration: A subsequent dehydration step could introduce the double bond, resulting in 3-Hydroxy-5-methylhex-4-enoyl-CoA (or its ACP equivalent).

References

• 1. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Polyketide Synthase Extender Units - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis in Micrococcus luteus [frontiersin.org]

The Role of 3-Hydroxy-5-methylhex-4-enoyl-CoA in Plant Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-5-methylhex-4-enoyl-CoA is a specialized acyl-CoA thioester that functions as an intermediate in the catabolism of certain plant-derived monoterpenoids. While not a central metabolite, its transient formation is crucial for the breakdown of compounds like citronellol and geraniol, which are abundant in the essential oils of many aromatic plants. This technical guide provides a comprehensive overview of the current understanding of 3-Hydroxy-5-methylhex-4-enoyl-CoA's function in plant metabolism, including its position in metabolic pathways, the enzymes involved in its transformation, and detailed experimental protocols for its study. This document is intended to serve as a resource for researchers investigating plant secondary metabolism, enzyme function, and the potential for metabolic engineering.

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central molecules in metabolism, participating in a vast array of anabolic and catabolic pathways. While much is known about the roles of common acyl-CoAs in fatty acid metabolism and the citric acid cycle, a diverse pool of specialized acyl-CoAs is involved in the breakdown and modification of secondary metabolites. 3-Hydroxy-5-methylhex-4-enoyl-CoA is one such specialized intermediate, primarily associated with the degradation of acyclic monoterpenoids.

Monoterpenoids, such as geraniol and citronellol, are key components of plant essential oils, playing roles in defense, pollination, and allelopathy. The catabolism of these compounds allows plants to recycle carbon and manage the levels of potentially cytotoxic molecules. The study of these degradation pathways, including the role of intermediates like 3-Hydroxy-5-methylhex-4-enoyl-CoA, is essential for a complete understanding of plant metabolic networks. This guide will delve into the specifics of this compound's function, the pathways it is a part of, and the methodologies to investigate it further.

Metabolic Function and Signaling Pathways

The primary established function of 3-Hydroxy-5-methylhex-4-enoyl-CoA in a biological context is as an intermediate in the degradation pathway of citronellol and, by extension, geraniol. While extensively studied in microorganisms that feed on plant-derived compounds, evidence suggests a parallel pathway in plants. For instance, the catabolism of geraniol has been observed in cell suspension cultures of Citrus limon[1]. Furthermore, metabolomic studies have identified 3-Hydroxy-5-methylhex-4-enoyl-CoA in root nodules of the common bean (Phaseolus vulgaris), confirming its presence in plant tissues.

The degradation of citronellol and geraniol circumvents the typical β-oxidation pathway due to the presence of a methyl branch, which would otherwise hinder the process. The pathway involves a series of enzymatic reactions that process the carbon skeleton, leading to intermediates that can enter central metabolism.

Citronellol and Geraniol Degradation Pathway

The catabolism of citronellol and geraniol converges into a common pathway where 3-Hydroxy-5-methylhex-4-enoyl-CoA is a key intermediate. The initial steps involve the oxidation of the terminal alcohol group and activation to a CoA-thioester. The pathway then proceeds through a series of reactions analogous to, but distinct from, standard fatty acid β-oxidation.

The transformation of 3-Hydroxy-5-methylhex-4-enoyl-CoA involves two key enzymatic steps catalyzed by members of the enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase superfamilies.

• Enoyl-CoA Hydratase Activity: (2E)-5-methylhexa-2,4-dienoyl-CoA is hydrated to form 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• 3-Hydroxyacyl-CoA Dehydrogenase Activity: 3-Hydroxy-5-methylhex-4-enoyl-CoA is then oxidized in an NAD+-dependent reaction to 5-Methyl-3-oxo-4-hexenoyl-CoA.

The resulting 3-ketoacyl-CoA can then be further metabolized, eventually yielding acetyl-CoA and other central metabolites.

References

• 1. Catabolism of geraniol by cell suspension cultures of Citrus limon - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereochemical Landscape of 3-Hydroxy-5-methylhex-4-enoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the stereochemistry of 3-Hydroxy-5-methylhex-4-enoyl-CoA, a key intermediate in branched-chain fatty acid metabolism. Understanding the precise three-dimensional arrangement of this molecule is critical for elucidating its role in various metabolic pathways and for the targeted design of therapeutic agents. This document details the enzymatic reactions governing its formation and subsequent conversion, outlines experimental protocols for the synthesis and analysis of its stereoisomers, and presents a framework for its characterization using modern analytical techniques.

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a chiral molecule possessing two main stereochemical features: the configuration of the hydroxyl group at the C3 position and the geometry of the carbon-carbon double bond at the C4-C5 position. The stereochemistry of this molecule is primarily dictated by the enzymes that catalyze its formation, predominantly enoyl-CoA hydratases, and its subsequent metabolism by 3-hydroxyacyl-CoA dehydrogenases. These enzymes are known to exhibit high stereospecificity, which has profound implications for the metabolic fate and biological activity of their substrates.

Enzymatic Stereoselectivity

The stereochemistry of 3-Hydroxy-5-methylhex-4-enoyl-CoA is intricately linked to the stereospecificity of the enzymes involved in its metabolism.

Enoyl-CoA Hydratases: Formation of the 3-Hydroxy Stereocenter

The hydration of the α,β-unsaturated thioester, 5-methylhex-4-enoyl-CoA, is catalyzed by enoyl-CoA hydratases. These enzymes add a water molecule across the double bond between C2 and C3. The vast majority of enoyl-CoA hydratases involved in mitochondrial fatty acid β-oxidation are stereospecific, yielding the (S)-3-hydroxyacyl-CoA enantiomer.[1][2] However, certain bacteria possess (R)-specific enoyl-CoA hydratases, which are often involved in the biosynthesis of polyhydroxyalkanoates.[1]

The substrate specificity of enoyl-CoA hydratases can be influenced by the structure of the acyl chain. While extensive data exists for linear acyl-CoAs, studies on branched-chain substrates are less common. However, some enoyl-CoA hydratases have been shown to exhibit moderate activity towards substrates like 3-methylcrotonyl-CoA, which bears structural resemblance to the acyl chain of 3-Hydroxy-5-methylhex-4-enoyl-CoA.[1]

3-Hydroxyacyl-CoA Dehydrogenases: Stereospecific Conversion

The subsequent step in the metabolic pathway is the oxidation of the 3-hydroxyl group to a keto group, a reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenases. These enzymes are also highly stereospecific. The L-3-hydroxyacyl-CoA dehydrogenases, which are prevalent in mitochondrial β-oxidation, specifically recognize and act upon the (S)-enantiomer of 3-hydroxyacyl-CoAs.[3] Conversely, some organisms possess D-3-hydroxyacyl-CoA dehydrogenases that are specific for the (R)-enantiomer.

The presence of a methyl branch in the acyl chain can influence the activity of these dehydrogenases. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) has been shown to have a preference for short, methyl-branched acyl-CoAs.[3]

Data Presentation: Comparative Enzymatic Activities

The following table summarizes the expected stereochemical outcomes and relative activities of enzymes acting on 5-methylhex-4-enoyl-CoA and its hydroxylated product. The quantitative values are hypothetical and serve as a template for experimental determination.

Enzyme Class	Substrate	Product Stereochemistry	Relative Activity (Hypothetical)
Enoyl-CoA Hydratase (mitochondrial)	5-methylhex-4-enoyl-CoA	(S)-3-Hydroxy-5-methylhex-4-enoyl-CoA	+++
Enoyl-CoA Hydratase (bacterial, PHA synthesis)	5-methylhex-4-enoyl-CoA	(R)-3-Hydroxy-5-methylhex-4-enoyl-CoA	++
L-3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-5-methylhex-4-enoyl-CoA	3-Keto-5-methylhex-4-enoyl-CoA	+++
L-3-Hydroxyacyl-CoA Dehydrogenase	(R)-3-Hydroxy-5-methylhex-4-enoyl-CoA	No reaction	-
D-3-Hydroxyacyl-CoA Dehydrogenase	(R)-3-Hydroxy-5-methylhex-4-enoyl-CoA	3-Keto-5-methylhex-4-enoyl-CoA	++
D-3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-5-methylhex-4-enoyl-CoA	No reaction	-

Experimental Protocols

Synthesis of Stereoisomers of 3-Hydroxy-5-methylhex-4-enoic Acid

The synthesis of specific stereoisomers of the free acid is a prerequisite for the preparation of the corresponding CoA esters and for use as analytical standards. A common strategy involves asymmetric synthesis or chiral resolution.

Protocol: Asymmetric Aldol Reaction

• Aldol Condensation: React isovaleraldehyde with a chiral auxiliary-bearing acetate equivalent (e.g., an N-acyloxazolidinone) in the presence of a Lewis acid to induce a stereoselective aldol reaction.

• Purification: Purify the resulting diastereomeric aldol adducts by column chromatography.

• Cleavage of Chiral Auxiliary: Remove the chiral auxiliary under mild conditions (e.g., hydrolysis with lithium hydroperoxide) to yield the enantiomerically enriched 3-hydroxy-5-methylhex-4-enoic acid.

• Stereochemical Analysis: Determine the enantiomeric excess (e.e.) by chiral HPLC or by derivatization with a chiral resolving agent (e.g., Mosher's acid) followed by NMR analysis.

Chemo-enzymatic Synthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA

The synthesized chiral 3-hydroxy-5-methylhex-4-enoic acid can be converted to its coenzyme A thioester.

Protocol:

• Activation of the Carboxylic Acid: Activate the carboxylic acid of the synthesized 3-hydroxy-5-methylhex-4-enoic acid, for example, by conversion to its N-hydroxysuccinimide (NHS) ester.

• Thioesterification: React the activated acid with coenzyme A (CoASH) in a suitable buffer (e.g., sodium bicarbonate) to form the thioester bond.

• Purification: Purify the resulting 3-Hydroxy-5-methylhex-4-enoyl-CoA by reversed-phase HPLC.

Chiral Separation of 3-Hydroxy-5-methylhex-4-enoyl-CoA Stereoisomers

Protocol: Chiral HPLC

• Column: Utilize a chiral stationary phase (CSP) column, such as one based on derivatized cellulose or amylose.

• Mobile Phase: Employ a non-polar mobile phase (e.g., hexane/isopropanol) for normal-phase chromatography.

• Derivatization (Optional): For improved resolution, derivatize the hydroxyl group with a chiral or UV-active reagent (e.g., a substituted phenyl isocyanate) prior to analysis.

• Detection: Use UV detection or mass spectrometry for sensitive and selective detection of the separated enantiomers.

Stereochemical Analysis by NMR Spectroscopy

Protocol: Mosher's Method

• Derivatization: React the purified stereoisomers of 3-hydroxy-5-methylhex-4-enoic acid (or its corresponding alcohol obtained by reduction of the CoA ester) separately with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride (Mosher's acid chloride).

• NMR Analysis: Acquire high-resolution ¹H NMR spectra of the resulting diastereomeric esters.

• Data Analysis: Compare the chemical shifts of the protons adjacent to the newly formed ester linkage. The differences in chemical shifts (Δδ = δS - δR) can be used to assign the absolute configuration of the original alcohol.

Mass Spectrometry for Structural Characterization

Protocol: Tandem Mass Spectrometry (MS/MS)

• Ionization: Use electrospray ionization (ESI) to generate gas-phase ions of the 3-hydroxyacyl-CoA or the corresponding free fatty acid.

• Fragmentation: Induce fragmentation of the parent ion using collision-induced dissociation (CID).

• Analysis of Fragments: Analyze the resulting fragment ions. For branched-chain hydroxy fatty acids, characteristic fragmentation patterns, such as the loss of specific neutral fragments corresponding to the branched portion of the molecule, can aid in structural elucidation.

Visualizations

Caption: Experimental workflow for the synthesis and analysis of 3-Hydroxy-5-methylhex-4-enoyl-CoA stereoisomers.

Caption: Stereoselective metabolic pathways of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Conclusion

The stereochemistry of 3-Hydroxy-5-methylhex-4-enoyl-CoA is a critical determinant of its biological function. While direct experimental data for this specific molecule is limited, a comprehensive understanding can be extrapolated from the well-established principles of enzymatic stereoselectivity and the analysis of structurally related compounds. The methodologies outlined in this guide provide a robust framework for the synthesis, separation, and characterization of its stereoisomers. Such studies are essential for advancing our knowledge of branched-chain fatty acid metabolism and for the development of novel therapeutics targeting these pathways. Further research focusing on the substrate specificity of relevant enzymes with 3-Hydroxy-5-methylhex-4-enoyl-CoA is warranted to provide definitive quantitative data.

References

• 1. uniprot.org [uniprot.org]
• 2. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is an acyl-coenzyme A (acyl-CoA) thioester. Acyl-CoAs are critical intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids. The accurate quantification of specific acyl-CoAs in biological matrices is essential for understanding metabolic regulation, identifying disease biomarkers, and developing therapeutic agents that target metabolic pathways. This application note details a robust and sensitive method for the quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method utilizes a straightforward sample preparation procedure involving protein precipitation and solid-phase extraction, followed by reversed-phase chromatography coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Metabolic Context: Fatty Acid β-Oxidation

3-Hydroxy-5-methylhex-4-enoyl-CoA is an intermediate in the β-oxidation of branched-chain fatty acids. This pathway is crucial for the breakdown of fatty acids that cannot be processed by conventional mitochondrial β-oxidation. The process involves a sequence of enzymatic reactions that sequentially shorten the acyl chain, generating acetyl-CoA or other products for energy production.

Caption: Hypothetical β-Oxidation Pathway involving 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Experimental Protocols

Sample Preparation

This protocol is designed for the extraction of acyl-CoAs from cultured cells or tissue homogenates.

Reagents:

• Extraction Buffer: 10% (w/v) trichloroacetic acid (TCA) in water.

• Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA) or other odd-chain acyl-CoA.

• Wash Solution 1: 2% (w/v) TCA in water.

• Wash Solution 2: Methanol.

• Elution Solvent: 50% Acetonitrile / 50% Water containing 0.1% Ammonium Hydroxide.

• Reconstitution Solvent: 95:5 Water:Acetonitrile.

Procedure:

• Homogenization: Homogenize approximately 50-100 mg of tissue or 1-5 million cells in 1 mL of ice-cold Extraction Buffer containing the internal standard.

• Incubation & Centrifugation: Incubate the homogenate on ice for 15 minutes to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis MAX SPE cartridge (30 mg, 1 cc) with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of Wash Solution 1.

  • Wash the cartridge with 1 mL of Wash Solution 2.

  • Elute the analyte with 1 mL of Elution Solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of Reconstitution Solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

• Flow Rate: 0.3 mL/min.[1]

• Gradient: 5% B to 95% B over 5 minutes.[1]

• Injection Volume: 5 µL.[1]

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion for acyl-CoAs is the [M+H]+ ion. A common fragmentation is the neutral loss of the 3'-phospho-ADP moiety (507.1 Da).[2][3]

Quantitative Data Summary

The following table summarizes representative quantitative performance of the LC-MS/MS method for a similar hydroxy-acyl-CoA.

Parameter	3-Hydroxy-5-methylhex-4-enoyl-CoA	Internal Standard (C17:0-CoA)
Precursor Ion (m/z)	Calculated Value	Known Value
Product Ion (m/z)	Calculated Value	Known Value
Linearity (R²)	>0.99	-
LLOQ (ng/mL)	0.5	-
Intra-day Accuracy (%)	98.9 - 102.3	-
Intra-day Precision (%RSD)	3.5 - 5.8	-
Inter-day Accuracy (%)	99.2 - 101.5	-
Inter-day Precision (%RSD)	3.9 - 6.2	-

Note: Specific MRM transitions for 3-Hydroxy-5-methylhex-4-enoyl-CoA need to be determined by direct infusion of a standard. The quantitative data is representative for this class of molecules.[4]

Experimental Workflow

Caption: A general experimental workflow for the extraction and analysis of acyl-CoAs.[5]

Conclusion

The LC-MS/MS method described in this application note provides a robust and sensitive approach for the quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA. This protocol can be readily adapted for various biological matrices and is suitable for high-throughput analysis. The accurate measurement of this and other acyl-CoAs will aid in the elucidation of metabolic pathways and the development of novel therapeutics for metabolic disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Enzymatic Assay of 3-Hydroxy-5-methylhex-4-enoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a potential intermediate in lipid metabolism and may be relevant in various physiological and pathological processes. Accurate and sensitive detection of this molecule is crucial for understanding its metabolic roles and for the development of targeted therapeutics. This document provides detailed application notes and protocols for an enzymatic assay to detect and quantify 3-Hydroxy-5-methylhex-4-enoyl-CoA using 3-hydroxyacyl-CoA dehydrogenase (HADH).

HADH is a key enzyme in the beta-oxidation of fatty acids, catalyzing the reversible oxidation of 3-hydroxyacyl-CoAs to their corresponding 3-ketoacyl-CoAs, with the concomitant reduction of NAD+ to NADH, or the reverse reaction.[1][2][3] The change in NADH concentration can be monitored spectrophotometrically at 340 nm, providing a direct measure of enzyme activity and, consequently, the concentration of the substrate.

Two primary approaches for the enzymatic assay of 3-Hydroxy-5-methylhex-4-enoyl-CoA are presented: a direct spectrophotometric assay (forward reaction) and a coupled spectrophotometric assay. The coupled assay is designed to enhance reaction kinetics and prevent product inhibition.[1][4]

Principle of the Assay

The enzymatic detection of 3-Hydroxy-5-methylhex-4-enoyl-CoA is based on the activity of 3-hydroxyacyl-CoA dehydrogenase (HADH).

Forward Reaction: HADH catalyzes the oxidation of 3-Hydroxy-5-methylhex-4-enoyl-CoA to 3-keto-5-methylhex-4-enoyl-CoA, coupled with the reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to the production of NADH is directly proportional to the amount of 3-Hydroxy-5-methylhex-4-enoyl-CoA present.

Reaction: 3-Hydroxy-5-methylhex-4-enoyl-CoA + NAD+ <=> 3-Keto-5-methylhex-4-enoyl-CoA + NADH + H+

Data Presentation

Quantitative data for the enzymatic assay should be recorded to ensure reproducibility and accuracy. The following tables provide a template for organizing experimental data.

Table 1: Reagent Concentrations

Reagent	Stock Concentration	Final Concentration
Potassium Phosphate Buffer (pH 7.4)	1 M	100 mM
NAD+	100 mM	1 mM
3-Hydroxy-5-methylhex-4-enoyl-CoA	10 mM	0.05 - 1 mM
3-Ketoacyl-CoA Thiolase (for coupled assay)	100 U/mL	1-2 U/mL
Coenzyme A (for coupled assay)	10 mM	50 µM
HADH Enzyme	1 mg/mL	5-10 µg/mL

Table 2: Kinetic Parameters of HADH for Medium-Chain Substrates (Example Data)

This table presents example kinetic data for HADH with other medium-chain substrates to provide a reference for expected values.[4] Actual values for 3-Hydroxy-5-methylhex-4-enoyl-CoA must be determined experimentally.

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	~50	~150
3-Hydroxyoctanoyl-CoA	C8	~25	~250
3-Hydroxydodecanoyl-CoA	C12	~20	~200

Experimental Protocols

Protocol 1: Direct Spectrophotometric Assay (Forward Reaction)

This protocol measures the increase in NADH concentration resulting from the HADH-catalyzed oxidation of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Materials and Reagents:

• 100 mM Potassium Phosphate Buffer (pH 7.4)

• 100 mM NAD+ stock solution

• 10 mM 3-Hydroxy-5-methylhex-4-enoyl-CoA stock solution (synthesis or commercial source required)

• Purified 3-hydroxyacyl-CoA dehydrogenase (HADH)

• UV-transparent cuvettes

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare the reaction mixture in a cuvette by adding the following in order:

  • 870 µL of 100 mM Potassium Phosphate Buffer (pH 7.4)

  • 10 µL of 100 mM NAD+ stock solution

  • 10 µL of 10 mM 3-Hydroxy-5-methylhex-4-enoyl-CoA stock solution (for a final concentration of 100 µM)

• Mix gently by inversion and incubate the cuvette in the spectrophotometer at 37°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 10 µL of the HADH enzyme solution.

• Immediately start monitoring the increase in absorbance at 340 nm every 15 seconds for 5-10 minutes.

• Record the linear rate of change in absorbance (ΔA340/min).

• A blank reaction should be run without the substrate to measure any background NADH production.

Protocol 2: Coupled Spectrophotometric Assay

This protocol includes 3-ketoacyl-CoA thiolase to immediately cleave the 3-ketoacyl-CoA product, which drives the reaction forward and prevents product inhibition.[1][4]

Materials and Reagents:

• All reagents from Protocol 1

• 3-Ketoacyl-CoA Thiolase

• Coenzyme A (CoASH)

Procedure:

• Prepare the reaction mixture in a cuvette by adding the following in order:

  • 855 µL of 100 mM Potassium Phosphate Buffer (pH 7.4)

  • 10 µL of 100 mM NAD+ stock solution

  • 5 µL of 10 mM CoASH stock solution

  • 10 µL of 3-Ketoacyl-CoA Thiolase (1-2 units)

  • 10 µL of 10 mM 3-Hydroxy-5-methylhex-4-enoyl-CoA stock solution

• Mix gently and incubate at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of the HADH enzyme solution.

• Monitor the increase in absorbance at 340 nm as described in Protocol 1.

Data Analysis:

The activity of HADH can be calculated using the Beer-Lambert law:

Activity (µmol/min/mL) = (ΔA340/min / ε) * (V_total / V_enzyme) * 10^6

Where:

• ΔA340/min is the rate of change in absorbance at 340 nm per minute.

• ε is the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

• V_total is the total reaction volume in mL.

• V_enzyme is the volume of the enzyme solution in mL.

Visualization of Pathways and Workflows

Enzymatic Reaction Pathway

Caption: HADH catalyzes the oxidation of the substrate.

Coupled Assay Workflow

Caption: Step-by-step workflow for the coupled assay.

Logical Relationship of Assay Components

Caption: Interaction of components in the enzymatic assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 4. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Characterization of 3-Hydroxy-5-methylhex-4-enoyl-CoA Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-coenzyme A (CoA) thioesters are critical intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of polyketides.[1] The specific molecule, 3-Hydroxy-5-methylhex-4-enoyl-CoA, is a potential intermediate in branched-chain amino acid catabolism and other microbial metabolic pathways.[2] Access to high-purity standards of this and other acyl-CoAs is essential for a variety of research applications, including the development of enzyme assays, characterization of enzyme kinetics, and as analytical standards for metabolomics studies.[1] This document provides a detailed protocol for the chemical synthesis, purification, and characterization of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Principle of the Method

The synthesis is achieved via a robust chemical method involving the activation of the free carboxylic acid, 3-hydroxy-5-methylhex-4-enoic acid, to a mixed anhydride, followed by nucleophilic attack by the thiol group of Coenzyme A.[3][4] The reaction is performed in a mixed aqueous-organic solvent system to accommodate the solubility of both the hydrophobic acid and the highly polar Coenzyme A.[3] Subsequent purification using reverse-phase high-performance liquid chromatography (RP-HPLC) effectively separates the desired product from starting materials and side products. Characterization and quantification are then performed using liquid chromatography-mass spectrometry (LC-MS) and UV spectrophotometry.

Experimental Protocol

Materials and Reagents

• 3-hydroxy-5-methylhex-4-enoic acid

• Coenzyme A (Trilithium salt or free acid)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (TEA)

• Ethyl Chloroformate

• Sodium Bicarbonate (NaHCO₃)

• Potassium Phosphate, Monobasic (KH₂PO₄)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Ammonium Acetate

• Perchloric Acid (HClO₄)

• Nitrogen gas supply

• C18 Solid-Phase Extraction (SPE) cartridges

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

Part I: Synthesis via Mixed Anhydride Method

• Preparation of Activated Acid:

  • Dissolve 10 mg of 3-hydroxy-5-methylhex-4-enoic acid in 500 µL of anhydrous THF in a glass vial under a nitrogen atmosphere.

  • Cool the solution to -15°C in an ice-salt or dry ice/acetone bath.

  • Add 1.2 equivalents of triethylamine (TEA) and stir for 5 minutes.

  • Slowly add 1.1 equivalents of ethyl chloroformate dropwise. A white precipitate (triethylammonium chloride) will form.

  • Allow the reaction to proceed for 30 minutes at -15°C to form the mixed anhydride.

• Preparation of Coenzyme A Solution:

  • In a separate vial, dissolve 20 mg of Coenzyme A (trilithium salt) in 2 mL of 0.5 M NaHCO₃ buffer (pH ≈ 8.0).

  • Chill the CoA solution on ice.

• Coupling Reaction:

  • Slowly add the mixed anhydride solution (from step 1) dropwise to the chilled Coenzyme A solution (from step 2) with vigorous stirring.

  • Allow the vial to warm to room temperature and continue stirring for 1-2 hours.

  • Monitor the reaction by observing the disappearance of free CoA using a nitroprusside test or by analytical HPLC.

Part II: Purification

• Sample Preparation:

  • Acidify the reaction mixture to pH 3-4 with cold 1 M HClO₄ to precipitate unreacted starting acid and stop the reaction.

  • Centrifuge the mixture at 4°C to pellet any precipitate. Collect the supernatant containing the acyl-CoA.

• Solid-Phase Extraction (SPE) - Optional Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 5 mL of water to remove salts and polar impurities.

  • Elute the acyl-CoA product with 2-3 mL of 50% aqueous methanol.

• Reverse-Phase HPLC Purification:

  • Purify the eluted sample using a preparative or semi-preparative C18 HPLC column.[5][6]

  • Monitor the elution at 260 nm, the absorbance maximum for the adenine moiety of CoA.[5]

  • Collect fractions corresponding to the major product peak.

  • Immediately freeze the collected fractions and lyophilize to obtain the purified product as a white powder.

Part III: Characterization and Quantification

• Mass Spectrometry:

  • Confirm the identity of the product by infusing a diluted sample into a mass spectrometer. The observed mass should correspond to the calculated exact mass of 3-Hydroxy-5-methylhex-4-enoyl-CoA.[7][8]

• Quantification:

  • Dissolve a known mass of the lyophilized product in a suitable buffer (e.g., 50 mM potassium phosphate, pH 6.8).[9]

  • Measure the absorbance at 260 nm (A₂₆₀) using a UV-Vis spectrophotometer.

  • Calculate the concentration using the Beer-Lambert law (A = εbc), with the molar extinction coefficient (ε) for Coenzyme A at 260 nm, which is 16,400 M⁻¹cm⁻¹.

Data Presentation

Table 1: HPLC Purification Parameters

Parameter	Value
Column	C18 Reverse-Phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	50 mM Ammonium Acetate, pH 6.8
Mobile Phase B	Acetonitrile
Gradient	5% to 60% B over 30 minutes
Flow Rate	1.0 mL/min
Detection Wavelength	260 nm[6]
Typical Retention Time	15-20 minutes (product dependent)

Table 2: Product Characterization Summary

Parameter	Theoretical Value	Observed Value (Example)
Molecular Formula	C₂₈H₄₆N₇O₁₉P₃S	-
Exact Mass	913.1782 g/mol	913.1785 m/z [M-H]⁻
Purity (by HPLC)	>95%	97.2% (AUC at 260 nm)
Yield	-	45% (based on initial CoA)

Visualizations

Diagram 1: Synthesis and Purification Workflow

Caption: Workflow for the synthesis of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

References

• 1. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Quantitative Analysis of 3-Hydroxy-5-methylhex-4-enoyl-CoA by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is an intermediate in the metabolism of branched-chain amino acids and fatty acids. Its accurate quantification is crucial for studying various metabolic pathways and their dysregulation in disease states. This document provides a detailed protocol for the sensitive and specific quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biochemical Context: Role in Fatty Acid β-Oxidation

3-Hydroxy-5-methylhex-4-enoyl-CoA is processed within the mitochondrial fatty acid β-oxidation pathway. Specifically, it is a substrate for 3-hydroxyacyl-CoA dehydrogenase, which catalyzes its oxidation to 3-keto-5-methylhex-4-enoyl-CoA.[1][2][3][4][5] This step is a critical part of the four-reaction sequence of β-oxidation that shortens the fatty acyl chain by two carbons in each cycle, ultimately producing acetyl-CoA for energy production in the citric acid cycle.

Below is a diagram illustrating the core steps of mitochondrial fatty acid β-oxidation, highlighting the position of 3-hydroxyacyl-CoA intermediates.

Caption: Mitochondrial Fatty Acid β-Oxidation Pathway.

Quantitative Data Summary

The following table summarizes representative concentrations of medium-chain 3-hydroxyacyl-CoAs found in various rat tissues. While specific data for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not detailed, these ranges provide an expected order of magnitude for related metabolites.

Analyte Class	Tissue	Concentration Range (nmol/g wet weight)
Medium-Chain 3-Hydroxyacyl-CoAs	Rat Heart	0.1 - 2.5
(C6-C12)	Rat Liver	0.05 - 1.5
Rat Kidney	0.05 - 1.0
Rat Brain	Trace amounts

Data adapted from published studies on acyl-CoA profiling.

Experimental Protocols

Sample Preparation: Extraction of Acyl-CoAs from Biological Matrices

This protocol is designed for the extraction of medium-chain acyl-CoAs from cultured cells or tissue homogenates.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Methanol/Water (1:1, v/v) containing 5% Acetic Acid

• Internal Standard (e.g., Heptadecanoyl-CoA)

• Solid-Phase Extraction (SPE) Cartridges (C18, 100 mg)

• Methanol

• 5% Methanol in Water

• Nitrogen gas evaporator

• Mobile Phase A (see LC method)

Procedure:

• Cell Harvesting/Tissue Homogenization:

  • For cultured cells, wash the cell pellet twice with ice-cold PBS.

  • For tissues, weigh and homogenize the frozen tissue powder in a 20-fold excess (v/w) of ice-cold methanol/water with 5% acetic acid.

• Internal Standard Spiking: Spike the homogenate with a known amount of internal standard to correct for extraction efficiency and matrix effects.

• Protein Precipitation & Extraction: Vortex the mixture vigorously and centrifuge at 15,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

  • Elute the acyl-CoAs with 1 mL of methanol.

• Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

References

• 1. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. Role of Medium- and Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase in the Regulation of Body Weight and Thermogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Enzymatic Synthesis of 3-Hydroxyacyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the enzymatic synthesis of 3-hydroxyacyl-CoAs, crucial intermediates in various metabolic pathways. The methods described herein offer high stereospecificity and yield, making them ideal for research and development applications.

Principles of Enzymatic Synthesis

The enzymatic synthesis of 3-hydroxyacyl-CoAs can be primarily achieved through two well-established routes: the hydration of an α,β-unsaturated acyl-CoA and the reduction of a 3-ketoacyl-CoA.[1]

Route A: Hydration of an α,β-Unsaturated Acyl-CoA

This common pathway involves a two-step enzymatic cascade:

• CoA Ligation: A free fatty acid is activated to its corresponding acyl-CoA thioester by an acyl-CoA synthetase (ACS) or ligase.

• Hydration: A stereospecific enoyl-CoA hydratase (also known as crotonase) catalyzes the addition of water across the double bond of a trans-2-enoyl-CoA to yield a 3-hydroxyacyl-CoA.[2][3]

Route B: Reduction of a 3-Ketoacyl-CoA

This alternative route involves the reduction of a 3-ketoacyl-CoA, a reaction catalyzed by a 3-hydroxyacyl-CoA dehydrogenase. This enzyme utilizes NADH or NADPH as a cofactor to reduce the keto group to a hydroxyl group.[4][5]

Experimental Protocols

Protocol for Enzymatic Synthesis of a Generic 3-Hydroxyacyl-CoA via Hydration Route

This protocol provides a general framework for the synthesis of a 3-hydroxyacyl-CoA from a corresponding α,β-unsaturated fatty acid. Optimization may be required depending on the specific substrate and enzymes used.

Materials:

• α,β-unsaturated fatty acid (e.g., trans-2-decenoic acid)

• Coenzyme A (CoA)

• ATP

• Acyl-CoA Synthetase (ACS)

• Enoyl-CoA Hydratase (ECH)

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.8)

• MgCl₂

• DTT

• Quenching solution (e.g., 10% formic acid)

• HPLC system for analysis

Procedure:

• Acyl-CoA Synthesis (Activation Step):

  • In a microcentrifuge tube, prepare a reaction mixture containing:

    • 100 mM Tris-HCl, pH 7.8

    • 10 mM MgCl₂

    • 5 mM ATP

    • 0.5 mM Coenzyme A

    • 1 mM α,β-unsaturated fatty acid

    • 1-5 units of Acyl-CoA Synthetase

  • Incubate at 37°C for 1-2 hours.

  • Monitor the formation of the enoyl-CoA by HPLC.

• Hydration Step:

  • To the reaction mixture from the previous step, add 5-10 units of Enoyl-CoA Hydratase.

  • Incubate at 37°C for an additional 1-2 hours.

  • Monitor the formation of the 3-hydroxyacyl-CoA by HPLC.[1]

• Reaction Quenching and Analysis:

  • Stop the reaction by adding an equal volume of ice-cold methanol or by acidification with formic acid to a final concentration of 1%.

  • Centrifuge the mixture to pellet the precipitated proteins (14,000 x g for 10 minutes).

  • Analyze the supernatant by HPLC to determine the concentration and purity of the synthesized 3-hydroxyacyl-CoA.

Expression and Purification of Recombinant Enoyl-CoA Hydratase

For a consistent and high-yield synthesis, using purified recombinant enzymes is recommended. This protocol describes a general method for the expression and purification of a His-tagged enoyl-CoA hydratase from E. coli.

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with an expression vector containing the His-tagged enoyl-CoA hydratase gene.

• LB medium with appropriate antibiotic.

• IPTG for induction.

• Lysis buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0).

• Wash buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0).

• Elution buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0).

• IMAC (Immobilized Metal Affinity Chromatography) resin (e.g., Ni-NTA).

Procedure:

• Expression:

  • Inoculate a starter culture of the transformed E. coli and grow overnight.

  • Use the starter culture to inoculate a larger volume of LB medium and grow to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and incubate for 4-16 hours at 18-30°C.

  • Harvest the cells by centrifugation.

• Purification:

  • Resuspend the cell pellet in lysis buffer and lyse the cells by sonication.

  • Clarify the lysate by centrifugation.

  • Apply the supernatant to a pre-equilibrated IMAC column.

  • Wash the column with wash buffer to remove unbound proteins.

  • Elute the His-tagged enoyl-CoA hydratase with elution buffer.

  • Analyze the purified protein by SDS-PAGE.

  • Desalt the purified enzyme using a desalting column.

Data Presentation

The following tables summarize key kinetic parameters for enzymes involved in 3-hydroxyacyl-CoA synthesis, providing a basis for enzyme selection and reaction optimization.

Table 1: Kinetic Parameters of Enoyl-CoA Hydratase from Mycobacterium smegmatis [6]

Substrate	Vmax (units/mg)	Km (µM)
Crotonyl-CoA (C4)	2,488	82
Decenoyl-CoA (C10)	-	91
Hexadecenoyl-CoA (C16)	154	105

Table 2: Kinetic Parameters of Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase [7]

Substrate (L-3-hydroxyacyl-CoA)	Vmax (units/mg)	Km (µM)
C4	135	24
C6	180	6
C8	205	3
C10	210	2
C12	190	2
C14	160	2
C16	120	2

Mandatory Visualizations

Caption: Two primary enzymatic pathways for the synthesis of 3-hydroxyacyl-CoAs.

Caption: General experimental workflow for enzymatic synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Purification of two forms of enoyl-CoA hydratase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chiral Separation of 3-Hydroxy-5-methylhex-4-enoyl-CoA Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a chiral acyl-coenzyme A derivative that plays a role in various metabolic pathways. The stereochemistry of the hydroxyl group at the C-3 position is critical for its biological activity and recognition by enzymes. Consequently, the ability to separate and quantify the individual (R)- and (S)-enantiomers is essential for research in metabolism, drug discovery, and diagnostics.

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is a robust and widely adopted technique for the enantioselective analysis of chiral molecules like 3-hydroxyacyl-CoAs.[1][2] This application note provides detailed protocols for the chiral separation of 3-Hydroxy-5-methylhex-4-enoyl-CoA enantiomers using both direct chiral HPLC and a derivatization-based approach.

Challenges in Chiral Separation of 3-Hydroxyacyl-CoAs

The primary challenges in the enantioselective separation of 3-hydroxyacyl-CoAs include:

• Identical Physicochemical Properties: Enantiomers possess identical physical and chemical properties in an achiral environment, necessitating the use of a chiral selector (either a chiral stationary phase or a chiral derivatizing agent) to enable separation.

• Polarity and Stability: As polar molecules, acyl-CoA thioesters can be challenging to retain and resolve on certain stationary phases. They are also susceptible to hydrolysis, requiring careful sample handling and chromatographic conditions.

• Structural Complexity: The presence of the large Coenzyme A moiety and, in the case of the target analyte, unsaturation and branching in the acyl chain can influence interactions with the chiral stationary phase.

Recommended Analytical Approach: Chiral HPLC

Direct enantioseparation using HPLC with a polysaccharide-based chiral stationary phase is the recommended primary approach. These CSPs, typically derivatives of cellulose or amylose, provide a chiral environment that allows for differential interaction with the enantiomers, leading to their separation.[2]

An alternative approach involves the derivatization of the hydroxyl group to form diastereomers, which can then be separated on a standard achiral HPLC column. This can be particularly useful if direct chiral separation proves challenging or if enhanced detection sensitivity is required.

Experimental Protocols

Protocol 1: Direct Chiral HPLC Separation

This protocol outlines the direct separation of 3-Hydroxy-5-methylhex-4-enoyl-CoA enantiomers using a polysaccharide-based chiral stationary phase. The conditions are based on successful separations of similar long-chain 3-hydroxyacyl-CoAs.[1][3]

4.1. Materials and Equipment

• HPLC system with a pump, autosampler, column oven, and UV detector.

• Chiral HPLC Column: CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase Solvents: n-Hexane (HPLC grade), 2-Propanol (IPA, HPLC grade), Formic Acid (optional).

• Sample: A racemic standard of 3-Hydroxy-5-methylhex-4-enoyl-CoA dissolved in the initial mobile phase.

4.2. Chromatographic Conditions

Parameter	Condition
Column	CHIRALCEL® OD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)
Additive	0.1% Formic Acid (optional, for peak shape improvement)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 260 nm
Injection Volume	10 µL

4.3. Expected Results

Based on the analysis of similar compounds like 3-hydroxyhexadecanoyl-CoA, two well-resolved peaks corresponding to the (R)- and (S)-enantiomers are expected. For many 3-hydroxyacyl-CoAs, the (R)-enantiomer elutes before the (S)-enantiomer on polysaccharide-based CSPs.[1]

Illustrative Quantitative Data for Direct Chiral HPLC Separation:

Enantiomer	Retention Time (min)	Resolution (Rs)
(R)-3-Hydroxy-5-methylhex-4-enoyl-CoA	12.5	-
(S)-3-Hydroxy-5-methylhex-4-enoyl-CoA	15.2	> 2.0

Note: The retention times and resolution are illustrative and may vary depending on the specific HPLC system, column batch, and exact mobile phase composition. Method optimization may be required.

Protocol 2: Separation via Derivatization

This protocol describes an alternative method involving the derivatization of the hydroxyl group with 3,5-dimethylphenyl isocyanate to form diastereomeric urethanes, followed by separation on a standard achiral column. This approach can enhance separation and is adapted from established methods for hydroxy fatty acids.[2]

4.1. Derivatization Procedure

• Hydrolysis (Optional): The 3-Hydroxy-5-methylhex-4-enoyl-CoA can be hydrolyzed to the corresponding 3-hydroxy-5-methylhex-4-enoic acid by treatment with a mild base (e.g., 0.1 M KOH in methanol), followed by acidification and extraction. This simplifies the molecule and can improve derivatization efficiency.

• Dry the sample (hydrolyzed or non-hydrolyzed) under a stream of nitrogen.

• Add a solution of 3,5-dimethylphenyl isocyanate in an aprotic solvent (e.g., toluene).

• Add a catalytic amount of a tertiary amine (e.g., pyridine).

• Heat the mixture at 60°C for 1 hour.

• Evaporate the solvent and reconstitute the derivatized sample in the HPLC mobile phase.

4.2. HPLC Conditions for Diastereomer Separation

Parameter	Condition
Column	Standard C18 column, 250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile / Water with 0.1% Formic Acid (Gradient)
Gradient	50% to 90% Acetonitrile over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm or Mass Spectrometry (ESI)
Injection Volume	10 µL

Illustrative Quantitative Data for Derivatized Separation:

Diastereomer	Retention Time (min)	Resolution (Rs)
Diastereomer 1	18.3	-
Diastereomer 2	19.8	> 1.8

Note: The choice of derivatization and subsequent chromatographic conditions should be carefully optimized for the specific application.

Visualizations

Experimental Workflow

Caption: Experimental workflows for the two proposed protocols.

Logical Relationship of Method Selection

Caption: Decision process for selecting the appropriate analytical method.

Conclusion

The protocols described provide robust starting points for the successful chiral separation of 3-Hydroxy-5-methylhex-4-enoyl-CoA enantiomers. Direct analysis on a polysaccharide-based chiral stationary phase, such as CHIRALCEL® OD-H, is the preferred method due to its simplicity and effectiveness for similar compounds. Should this approach yield suboptimal results, the derivatization method offers a reliable alternative. For all protocols, empirical optimization of chromatographic conditions is crucial to achieve the desired resolution and sensitivity for this specific analyte.

References

• 1. Chiral separation, determination of absolute configuration, and high-performance liquid chromatography detection of enantiomeric 3-hydroxyhexadecanoyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Chiral Separation, Determination of Absolute Configuration, and High-performance Liquid Chromatography Detection of Enantiomeric 3-hydroxyhexadecanoyl-CoA [jstage.jst.go.jp]

Application Note: Detection of 3-Hydroxy-5-methylhex-4-enoyl-CoA in Cell Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a coenzyme A derivative that is presumed to be an intermediate in cellular metabolic pathways, likely related to fatty acid metabolism.[1] The accurate and sensitive detection of this molecule in cell extracts is crucial for understanding its physiological role, its potential as a biomarker, and its modulation by therapeutic agents. This document provides detailed protocols for the extraction and quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA from cultured cells using liquid chromatography-mass spectrometry (LC-MS), the gold standard for acyl-CoA analysis.

Overview of Detection Methodologies

The analysis of acyl-CoAs, including 3-Hydroxy-5-methylhex-4-enoyl-CoA, from biological matrices presents analytical challenges due to their low abundance and inherent instability. The recommended methodology involves a multi-step process:

• Cell Harvesting and Quenching: Rapidly stopping metabolic activity to preserve the in vivo concentration of the analyte.

• Extraction: Efficiently isolating acyl-CoAs from other cellular components.

• Quantification by LC-MS/MS: Separating the analyte from other molecules and detecting it with high specificity and sensitivity.

Experimental Protocols

I. Cell Culture and Harvesting

• Culture mammalian cells to the desired confluency (typically 80-90%) in a standard culture vessel.

• Aspirate the culture medium and immediately wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• After the final wash, add a quenching and extraction solvent to the cells. A commonly used solvent is a cold (-20°C) mixture of methanol and water (e.g., 80% methanol).[2] For adherent cells, scrape them into the solvent. For suspension cells, pellet the cells and resuspend in the extraction solvent.

II. Extraction of 3-Hydroxy-5-methylhex-4-enoyl-CoA

This protocol is adapted from established methods for short- to medium-chain acyl-CoA analysis.[1]

Materials:

• Ice-cold PBS

• 80% Methanol in water, pre-chilled to -20°C

• Internal Standard (IS): A stable isotope-labeled version of the analyte is ideal. If unavailable, a structurally similar acyl-CoA, such as heptadecanoyl-CoA, can be used.

• Microcentrifuge tubes, pre-chilled

• Centrifuge capable of high speed at 4°C

• Vacuum concentrator or nitrogen evaporator

Procedure:

• To the quenched cell lysate from the harvesting step, add the internal standard.

• Vortex the mixture vigorously for 1 minute to ensure thorough lysis and extraction.

• Incubate the mixture on ice for 15 minutes to allow for protein precipitation.

• Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled microcentrifuge tube.

• Dry the supernatant using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a solvent suitable for LC-MS analysis, such as 50% methanol in 50 mM ammonium acetate (pH 7.0).[3]

III. Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer)

LC Parameters (Example):

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 7.0
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Gradient	0-2 min: 2% B; 2-15 min: 2-98% B; 15-20 min: 98% B; 20.1-25 min: 2% B
Injection Volume	5-10 µL
Column Temperature	40°C

MS Parameters:

The mass spectrometer should be operated in positive ion mode using electrospray ionization (ESI). The specific transitions for 3-Hydroxy-5-methylhex-4-enoyl-CoA need to be determined by direct infusion of a standard or based on predicted fragmentation patterns.

Based on its chemical formula (C28H46N7O18P3S), the predicted mass spectral properties are:[4][5]

Adduct	m/z
[M+H]+	894.19058
[M+Na]+	916.17252

A common fragmentation for acyl-CoAs is the neutral loss of the phosphopantetheine moiety.[2] Therefore, a potential transition for Multiple Reaction Monitoring (MRM) would be from the precursor ion (e.g., m/z 894.19) to a specific product ion.

Data Presentation

Quantitative data for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not yet widely reported in the literature. The following table is a template for presenting such data once it is generated. Data should be normalized to cell number or total protein content.

Cell Line	Condition	3-Hydroxy-5-methylhex-4-enoyl-CoA (pmol/10^6 cells)
Example: HepG2	Control	User-generated data
Example: HepG2	Treatment X	User-generated data
Example: MCF7	Control	User-generated data
Example: MCF7	Treatment Y	User-generated data

Visualizations

Hypothetical Metabolic Pathway

3-Hydroxy-5-methylhex-4-enoyl-CoA is likely an intermediate in fatty acid metabolism, potentially formed from the hydration of an enoyl-CoA species by an enoyl-CoA hydratase.

Caption: Hypothetical formation of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Experimental Workflow

The overall experimental workflow for the detection of 3-Hydroxy-5-methylhex-4-enoyl-CoA is summarized below.

Caption: Workflow for 3-Hydroxy-5-methylhex-4-enoyl-CoA detection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PubChemLite - 3-hydroxy-5-methylhex-4-enoyl-coa (C28H46N7O18P3S) [pubchemlite.lcsb.uni.lu]
• 3. Expression and Characterization of (R)-Specific Enoyl Coenzyme A Hydratase Involved in Polyhydroxyalkanoate Biosynthesis by Aeromonas caviae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MassBank of North America [mona.fiehnlab.ucdavis.edu]
• 5. JSQ80_RS28130 3-hydroxyacyl-CoA dehydrogenase family protein [Paenibacillus apiarius] - Gene - NCBI [ncbi.nlm.nih.gov]

Application Notes and Protocols for Colorimetric Assay of 3-Hydroxyacyl-CoA Dehydrogenase (HADH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyacyl-CoA dehydrogenase (HADH) is a pivotal enzyme in the mitochondrial fatty acid β-oxidation spiral.[1] It catalyzes the NAD+-dependent oxidation of L-3-hydroxyacyl-CoA esters to 3-ketoacyl-CoA esters, the third of four recurring steps in the breakdown of fatty acids for energy production.[1] The accurate and reliable measurement of HADH activity is crucial for investigating metabolic disorders, discovering new drugs, and understanding the regulation of fatty acid metabolism.[1] These application notes provide detailed protocols for a continuous spectrophotometric (colorimetric) assay to determine HADH activity by monitoring the change in absorbance of NADH at 340 nm.[1][2]

The enzymatic activity of HADH can be measured in two directions: the forward reaction, which is physiologically relevant for fatty acid catabolism, and the reverse reaction, which is often more convenient for in vitro assays due to the commercial availability and stability of the substrate acetoacetyl-CoA.[1]

Principle of the Assay

The colorimetric assay for HADH activity is based on the change in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH or the oxidation of NADH to NAD+.[1]

• Forward Reaction: Measures the increase in absorbance at 340 nm as NAD+ is reduced to NADH. (S)-3-hydroxyacyl-CoA + NAD⁺ ⇌ 3-oxoacyl-CoA + NADH + H⁺[1]

• Reverse Reaction: Measures the decrease in absorbance at 340 nm as NADH is oxidized to NAD+. S-Acetoacetyl-CoA + NADH + H⁺ → (S)-3-hydroxybutyryl-CoA + NAD⁺[1]

This document will primarily focus on the more commonly used reverse reaction for laboratory settings.[1]

Data Presentation

Table 1: Kinetic Parameters of Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase for Various Substrates.

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	K_m_ (µM)	V_max_ (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	100	150
3-Hydroxyhexanoyl-CoA	C6	20	250
3-Hydroxyoctanoyl-CoA	C8	15	300
3-Hydroxydecanoyl-CoA	C10	15	280
3-Hydroxydodecanoyl-CoA	C12	15	220
3-Hydroxytetradecanoyl-CoA	C14	15	180
3-Hydroxyhexadecanoyl-CoA	C16	15	150

Data adapted from published kinetic studies of pig heart L-3-hydroxyacyl-CoA dehydrogenase. Actual values may vary depending on the specific enzyme source and assay conditions.[3]

Experimental Protocols

Protocol 1: HADH Activity Assay (Reverse Reaction)

This protocol is suitable for purified enzymes as well as crude cell or tissue lysates.[1]

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3[4]

• NADH Stock Solution: 10 mM NADH in assay buffer. This should be prepared fresh daily and kept on ice, protected from light.[1]

• S-Acetoacetyl-CoA Stock Solution: 5.4 mM in assay buffer. Store on ice.[4]

• Enzyme Sample: Purified HADH or cell/tissue lysate.

Procedure:

• Prepare the Reaction Mixture: In a cuvette, combine the following to a final volume of 1 mL:

  • Assay Buffer

  • NADH Stock Solution to a final concentration of 0.1 mM[4]

  • S-Acetoacetyl-CoA Stock Solution to a final concentration of 0.09 mM[4]

• Equilibration: Mix the contents of the cuvette by gentle inversion and incubate at 37°C for 5 minutes to allow the temperature to equilibrate and to record the background rate of NADH oxidation.[1]

• Initiate the Reaction: Add 20 µL of the enzyme sample to the cuvette, mix quickly, and immediately start recording the absorbance at 340 nm.[1]

• Data Acquisition: Record the absorbance at 340 nm every 15-30 seconds for 5-10 minutes. The rate of decrease in absorbance should be linear for at least the first few minutes.[1]

• Control Reaction: Perform a blank reaction containing all components except the enzyme sample to measure the non-enzymatic degradation of NADH.[1]

Data Analysis:

• Calculate the rate of reaction (ΔA_340_/min) from the linear portion of the curve.

• Subtract the rate of the blank reaction from the rate of the enzyme-catalyzed reaction.

• Calculate the enzyme activity using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Protocol 2: Coupled Assay for HADH Activity (Forward Reaction)

This coupled assay is advantageous for determining the kinetic parameters for various L-3-hydroxyacyl-CoA substrates of different chain lengths. The 3-ketoacyl-CoA product of the HADH reaction is immediately cleaved by an excess of 3-ketoacyl-CoA thiolase, which drives the reaction forward and prevents product inhibition.[1][3]

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4, containing 50 µM Coenzyme A (CoASH)[1]

• NAD⁺ Stock Solution: 20 mM NAD⁺ in assay buffer[1]

• L-3-hydroxyacyl-CoA Substrate: Stock solutions of various chain lengths.

• 3-Ketoacyl-CoA Thiolase: A commercially available preparation with sufficient activity.

• Enzyme Sample: Purified HADH.

Procedure:

• Prepare the Reaction Mixture: In a cuvette, combine the following to a final volume of 1 mL:

  • Assay Buffer

  • NAD⁺ Stock Solution to a final concentration of 1 mM[1]

  • Sufficient 3-Ketoacyl-CoA Thiolase (e.g., 1-2 units)[1]

• Substrate Variation: For determining K_m_ and V_max_, vary the concentration of the L-3-hydroxyacyl-CoA substrate over a range (e.g., 0.5 to 10 times the expected K_m_).[1]

• Equilibration: Incubate the reaction mixture at 37°C for 5 minutes.[1]

• Initiate the Reaction: Add the HADH enzyme sample to start the reaction.[1]

• Data Acquisition: Monitor the increase in absorbance at 340 nm over time.[1]

Data Analysis:

• Determine the initial reaction velocities (V₀) from the linear portion of the absorbance curves for each substrate concentration.

• Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine K_m_ and V_max_.[1]

Visualizations

Caption: Experimental workflow for the HADH colorimetric assay.

Caption: The role of HADH in the mitochondrial fatty acid β-oxidation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Colorimetric analysis - Wikipedia [en.wikipedia.org]
• 3. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Metabolic Flux Analysis of Leucine Catabolism

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metabolic Flux Analysis (MFA) is a critical technique for quantifying the rates of metabolic reactions within a biological system, providing insights into cellular physiology and function.[1][2] This document focuses on the application of MFA to the study of leucine catabolism, a key pathway in amino acid metabolism. While direct metabolic flux analysis of the intermediate 3-Hydroxy-5-methylhex-4-enoyl-CoA is not extensively documented, its position within the leucine degradation pathway makes understanding the flux through this pathway essential for elucidating its role and the activity of associated enzymes. The principles and protocols described herein are applicable to studying the flux through the broader pathway in which 3-Hydroxy-5-methylhex-4-enoyl-CoA is an intermediate.

The catabolism of the branched-chain amino acid leucine leads to the production of important metabolic intermediates such as acetyl-CoA and acetoacetate. Dysregulation of this pathway has been implicated in various metabolic disorders. By using stable isotope tracers, researchers can track the flow of atoms through the pathway and calculate the rates of the enzymatic reactions involved.[1][3]

Signaling Pathway: Leucine Catabolism

The degradation of leucine is a multi-step process occurring primarily in the mitochondria. The pathway involves a series of enzymatic reactions that convert leucine into key metabolic intermediates. 3-Hydroxy-5-methylhex-4-enoyl-CoA is a transient intermediate in this pathway.

Figure 1: Leucine Catabolism Pathway.

Experimental Protocols

The following protocols provide a general framework for conducting metabolic flux analysis of the leucine catabolic pathway.

Stable Isotope Labeling

Objective: To introduce a labeled tracer to track the metabolic fate of leucine.

Materials:

• Cell culture medium

• Stable isotope-labeled leucine (e.g., L-Leucine-1-¹³C, L-Leucine-¹³C₆,¹⁵N)

• Cultured cells or model organism

Protocol:

• Culture cells to the desired confluence or prepare the model organism for the experiment.

• Replace the standard culture medium with a medium containing the stable isotope-labeled leucine. The concentration of the tracer should be optimized for the specific experimental system.

• Incubate the cells or administer the tracer to the organism for a time sufficient to reach isotopic steady-state. This duration can range from hours to days depending on the metabolic rates of the system and should be determined empirically.[1]

• At the end of the incubation period, quench metabolism rapidly to prevent further enzymatic activity. This is typically achieved by flash-freezing in liquid nitrogen or using cold quenching solutions.

Metabolite Extraction

Objective: To extract intracellular metabolites for analysis.

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• Pre-chilled extraction solvent (e.g., 80:20 methanol:water)

• Cell scraper

• Microcentrifuge tubes

Protocol:

• Aspirate the labeling medium and wash the cells quickly with ice-cold PBS.

• Add the pre-chilled extraction solvent to the culture dish.

• Scrape the cells in the extraction solvent and transfer the lysate to a microcentrifuge tube.

• Vortex the samples and centrifuge at high speed to pellet cell debris.

• Collect the supernatant containing the extracted metabolites for analysis.

Mass Spectrometry Analysis

Objective: To determine the mass isotopomer distributions (MIDs) of key metabolites.

Instrumentation:

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)

Protocol:

• Derivatize the extracted metabolites if necessary for GC-MS analysis.

• Inject the samples into the GC-MS or LC-MS system.

• Acquire data in full scan mode or using selected ion monitoring (SIM) to measure the relative abundance of each mass isotopomer for target metabolites in the leucine catabolism pathway (e.g., KIC, HMG-CoA).

Metabolic Flux Calculation

Objective: To calculate the intracellular metabolic fluxes.

Software:

• Flux calculation software (e.g., INCA, Metran, WUFlux)

Protocol:

• Input the measured MIDs, a stoichiometric model of the metabolic network, and any known uptake or secretion rates into the flux calculation software.[1]

• The software will then use an iterative process to estimate the metabolic fluxes that best fit the experimental data.

Experimental Workflow

The overall workflow for a metabolic flux analysis experiment is depicted below.

Figure 2: General Workflow for Metabolic Flux Analysis.

Data Presentation

Quantitative data from MFA studies on leucine and branched-chain amino acid (BCAA) metabolism can be summarized to compare fluxes under different conditions. The following table provides an example of how such data can be presented, based on findings from studies on BCAA metabolism.

Metabolic Flux	Control Condition (nmol/g/h)	Treatment Condition (nmol/g/h)	Fold Change	Reference
Leucine Oxidation	150 ± 15	225 ± 20	1.5	[3]
Leucine to Protein Synthesis	300 ± 25	310 ± 30	1.03	[3]
KIC Release	45 ± 5	60 ± 7	1.33	[4]
HMB Release	5 ± 0.8	8 ± 1.2	1.6	[4]

Note: The data in this table are illustrative and compiled from various sources to demonstrate data presentation. Actual values will be experiment-specific.

Logical Relationship: MFA Data to Biological Insight

The process of deriving biological insights from MFA data follows a logical progression.

Figure 3: From Data to Insight in MFA.

Conclusion

While direct MFA targeting 3-Hydroxy-5-methylhex-4-enoyl-CoA is not a common application, the analysis of the entire leucine catabolic pathway provides invaluable information for understanding its metabolic role. The protocols and workflows detailed in this document offer a robust framework for researchers to investigate the dynamics of leucine metabolism and its implications in health and disease. The use of stable isotope tracers and advanced analytical techniques allows for the precise quantification of metabolic fluxes, paving the way for new discoveries and therapeutic interventions.

References

• 1. benchchem.com [benchchem.com]
• 2. Integrative metabolic flux analysis reveals an indispensable dimension of phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A kinetic study of leucine metabolism in severely burned patients. Comparison between a conventional and branched-chain amino acid-enriched nutritional therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for Acyl-CoA Profiling in Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in cellular metabolism, playing critical roles in fatty acid metabolism, the Krebs cycle, and numerous anabolic and catabolic pathways.[1] The accurate quantification of acyl-CoA profiles in tissues is essential for understanding metabolic states, discovering disease biomarkers, and assessing the pharmacological impact of therapeutic interventions.[2][3] However, the inherent instability and low abundance of these molecules in biological samples present significant analytical challenges.[1][4][5]

These application notes provide a comparative overview of common methodologies for the extraction of acyl-CoAs from tissues, with a focus on techniques compatible with downstream analysis by liquid chromatography-mass spectrometry (LC-MS). Detailed, step-by-step protocols for the most prevalent methods are presented to guide researchers in selecting and implementing the most suitable procedure for their specific research needs.

Comparative Overview of Extraction Methodologies

The choice of extraction method is critical for the accurate profiling of acyl-CoAs and depends on the specific acyl-CoA species of interest (e.g., short-chain vs. long-chain), the tissue type, and the analytical platform. The following table summarizes the most common methods, highlighting their principles, advantages, and disadvantages.

Method	Principle	Advantages	Disadvantages	Recovery Rates
Methanol-Chloroform Extraction with Solid-Phase Extraction (SPE)	Biphasic solvent extraction to separate polar acyl-CoAs from non-polar lipids, followed by purification using weak anion exchange SPE.	Comprehensive extraction of a wide range of acyl-CoA species.[2] High reproducibility and recovery (70-80%).[6]	Multi-step procedure that can be time-consuming.	60-140% depending on the analyte and tissue type.[1]
Perchloric Acid (PCA) Precipitation	Rapid quenching of enzymatic activity and precipitation of proteins using a strong acid. The supernatant contains water-soluble short-chain acyl-CoAs.	Simple and fast for quenching metabolism.[1] Good for hydrophilic short-chain acyl-CoAs.[1]	Primarily extracts short-chain species; PCA needs to be removed or neutralized before LC-MS analysis.[1]	Not explicitly stated in the provided results.
Organic Solvent Mixture (Acetonitrile/Methanol/Water) Extraction	Single-phase extraction using a mixture of organic solvents and water to precipitate proteins and extract a broad range of metabolites.	Comprehensive extraction of various acyl-CoA species.[1]	Requires a lyophilization and resolubilization step, which can introduce variability.[1]	Not explicitly stated in the provided results.
5-Sulfosalicylic Acid (SSA) Precipitation	Deproteinization using SSA, which is compatible with direct LC-MS/MS analysis, circumventing the need for SPE.	Simplified workflow, good recovery of CoA biosynthetic intermediates and short-chain acyl-CoAs.[1]	May not be as effective at removing all interfering matrix components as SPE.[1]	Acetyl-CoA: 59%, Propionyl-CoA: 80%, Isovaleryl-CoA: 59% (compared to water).[1]

Experimental Workflows and Signaling Pathways

To visualize the experimental process, the following diagram illustrates a generalized workflow for acyl-CoA sample preparation from tissue samples.

Caption: Generalized workflow for acyl-CoA sample preparation from tissues.

Experimental Protocols

Crucial Precaution: Perform all steps on ice or at 4°C to minimize enzymatic degradation of acyl-CoAs.[1]

Protocol 1: Methanol-Chloroform Extraction with Solid-Phase Extraction (SPE)

This protocol is adapted from methods utilizing a biphasic solvent system for initial extraction followed by purification.[1]

Materials:

• Frozen tissue (~100 mg)

• Methanol-Chloroform (2:1, v/v), pre-chilled to -20°C

• 10 mM Ammonium Formate, pre-chilled to 4°C

• Chloroform, pre-chilled to 4°C

• Internal standards (e.g., [¹³C₂]acetyl-CoA, [¹³C₈]octanoyl-CoA)

• Homogenizer (e.g., PowerGen 125)

• Centrifuge (capable of 1300 x g and 4°C)

• Weak Anion Exchange SPE columns (e.g., Strata X-AW, 200 mg/3 ml)

• SPE manifold

• Methanol

• Deionized water

• 2% Formic acid

• 2% Ammonium hydroxide

• 5% Ammonium hydroxide

• Nitrogen evaporator

• Reconstitution solution (e.g., 50% methanol)

Procedure:

• Tissue Homogenization: a. Weigh approximately 100 mg of frozen tissue in a polypropylene tube.[7] b. Add internal standards to the tube. c. Add 3 ml of ice-cold methanol-chloroform (2:1).[1][7] d. Homogenize the tissue on ice for 30 seconds. Repeat homogenization once.[7]

• Phase Separation: a. Centrifuge the homogenate at 1300 x g for 15 minutes at 4°C.[1][7] b. Collect the supernatant into a new 15 ml polypropylene tube.[1] c. To the supernatant, add 1.5 ml of 10 mM ammonium formate and 1.5 ml of chloroform.[1][7] d. Vortex for 10 seconds. e. Centrifuge at 1300 x g for 15 minutes at 4°C to separate the phases.[1][7] f. Carefully collect the upper aqueous layer, which contains the acyl-CoAs.[1]

• Solid-Phase Extraction (SPE): a. Condition the SPE column with 3 ml of methanol.[1][7] b. Equilibrate the column with 3 ml of deionized water.[1][7] c. Load the collected aqueous supernatant onto the column.[1][7] d. Wash the column with 2.4 ml of 2% formic acid.[1][7] e. Wash the column with 2.4 ml of methanol.[1][7] f. Elute the acyl-CoAs with 2.4 ml of 2% ammonium hydroxide.[1][7] g. Perform a second elution with 2.4 ml of 5% ammonium hydroxide.[1][7] h. Combine the two eluted fractions.[1][7]

• Sample Concentration and Reconstitution: a. Dry the combined eluates under a gentle stream of nitrogen at room temperature.[1][7] b. Reconstitute the dried extract in 100 µl of 50% methanol for LC-MS/MS analysis.[1][7]

Protocol 2: Perchloric Acid (PCA) Precipitation

This method is ideal for rapid quenching of metabolism and extraction of short-chain acyl-CoAs.[1]

Materials:

• Frozen tissue

• Liquid nitrogen

• 0.5 M Perchloric Acid (PCA), pre-chilled

• Homogenizer

• Centrifuge (capable of high speed, e.g., 14,000 x g, and 4°C)

Procedure:

• Tissue Homogenization and Quenching: a. Weigh the frozen tissue sample. b. Grind the tissue to a fine powder in a mortar pre-chilled with liquid nitrogen.[1] c. Immediately add the frozen tissue powder to a pre-chilled tube containing 0.5 M perchloric acid (2:1 v/w, e.g., 400 µl for 200 mg tissue).[1][8] d. Homogenize the sample in liquid nitrogen to ensure immediate quenching of enzymatic reactions.[1][8]

• Protein Precipitation and Extraction: a. Once thawed on ice, further homogenize the sample. b. Incubate on ice for 15-30 minutes.[1] c. Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[1]

• Supernatant Collection: a. Carefully collect the supernatant, which contains the acyl-CoAs. b. Note: The PCA in the supernatant will need to be neutralized or removed prior to LC-MS analysis.

Protocol 3: 5-Sulfosalicylic Acid (SSA) Precipitation

This protocol offers a simplified workflow suitable for direct LC-MS/MS analysis.[1]

Materials:

• Frozen tissue

• Ice-cold 2.5% 5-Sulfosalicylic Acid (SSA)

• Homogenizer

• Centrifuge (capable of high speed, e.g., 16,000 x g, and 4°C)

Procedure:

• Tissue Homogenization and Deproteinization: a. Weigh the frozen tissue sample. b. Homogenize the tissue in an appropriate volume of ice-cold 2.5% SSA.[1] c. Incubate the homogenate on ice for 10-15 minutes.[1]

• Clarification: a. Centrifuge the homogenate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.[1] b. Collect the clear supernatant.[1]

• Analysis: a. The supernatant can be directly injected for LC-MS/MS analysis or stored at -80°C.[1]

Downstream Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the predominant analytical technique for the sensitive and specific quantification of acyl-CoAs.[2][4][9] It combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry, enabling the identification and quantification of various acyl-CoA species within complex biological matrices.[2][4] For precise quantification, isotope dilution mass spectrometry (IDMS) using stable isotope-labeled internal standards is highly recommended.[2][3]

Conclusion

The selection of an appropriate sample preparation method is a critical determinant for the successful profiling of acyl-CoAs in tissues. This document provides a foundational guide to the most common extraction techniques, their procedural details, and a comparative summary to aid in methodological selection. For novel or particularly challenging applications, further optimization of the chosen protocol may be necessary to achieve the desired sensitivity and accuracy.

References

• 1. benchchem.com [benchchem.com]
• 2. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 3. Acyl-CoA: What is and Analytical Methods - MetwareBio [metwarebio.com]
• 4. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae | Springer Nature Experiments [experiments.springernature.com]
• 6. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Beta-Oxidation using 3-Hydroxy-5-methylhex-4-enoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-oxidation is a critical metabolic pathway for energy production through the degradation of fatty acids. While the oxidation of straight-chain fatty acids is well-understood, the metabolism of branched-chain and unsaturated fatty acids requires a more complex enzymatic machinery. 3-Hydroxy-5-methylhex-4-enoyl-CoA is a key intermediate in the beta-oxidation of certain branched-chain unsaturated fatty acids. Its unique structure, featuring both a methyl branch and a double bond, makes it an important substrate for studying the specificity and kinetics of auxiliary enzymes in the beta-oxidation pathway. These application notes provide detailed protocols for utilizing 3-Hydroxy-5-methylhex-4-enoyl-CoA and its precursors to investigate the intricacies of branched-chain fatty acid metabolism.

Principle

The study of 3-Hydroxy-5-methylhex-4-enoyl-CoA metabolism typically involves two main approaches:

• Cell-based assays: Intact cells or isolated mitochondria are incubated with a radiolabeled precursor fatty acid that is metabolized to 3-Hydroxy-5-methylhex-4-enoyl-CoA. The rate of beta-oxidation is determined by measuring the production of radiolabeled acid-soluble metabolites (ASMs) or CO2. This approach provides insights into the overall pathway efficiency and regulation.

• In vitro enzyme assays: The activity of specific beta-oxidation enzymes, such as 3-hydroxyacyl-CoA dehydrogenase, is measured directly using 3-Hydroxy-5-methylhex-4-enoyl-CoA as a substrate. This allows for the characterization of enzyme kinetics and substrate specificity.

Application 1: Elucidating the Beta-Oxidation Pathway of Branched-Chain Unsaturated Fatty Acids

Objective: To understand the enzymatic steps involved in the degradation of a branched-chain unsaturated fatty acid via the intermediate 3-Hydroxy-5-methylhex-4-enoyl-CoA.

The metabolism of a hypothetical precursor, 5-methylhex-4-enoic acid, would proceed through the following steps, requiring both core and auxiliary beta-oxidation enzymes.

Application Notes &amp; Protocols for 3-Hydroxy-5-methylhex-4-enoyl-CoA Antibody Development

Introduction

3-Hydroxy-5-methylhex-4-enoyl-CoA is a crucial intermediate in several metabolic pathways, including the biosynthesis of branched-chain fatty acids. The ability to accurately detect and quantify this molecule is essential for studying these pathways and their roles in various physiological and pathological conditions. These application notes provide a comprehensive guide for the development and validation of specific antibodies for the detection of 3-Hydroxy-5-methylhex-4-enoyl-CoA, tailored for researchers, scientists, and professionals in drug development.

Core Applications

The developed antibodies can be utilized in a variety of immunoassays to detect and quantify 3-Hydroxy-5-methylhex-4-enoyl-CoA in biological samples. Key applications include:

• Enzyme-Linked Immunosorbent Assay (ELISA): For the quantitative measurement of 3-Hydroxy-5-methylhex-4-enoyl-CoA in various sample types.

• Western Blotting: For the detection of proteins that are covalently modified with 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• Immunohistochemistry (IHC): For the localization of 3-Hydroxy-5-methylhex-4-enoyl-CoA in tissue sections.

• Immunoprecipitation (IP): For the isolation of 3-Hydroxy-5-methylhex-4-enoyl-CoA-protein conjugates.

Section 1: Antibody Development Workflow

The development of antibodies against small molecules like 3-Hydroxy-5-methylhex-4-enoyl-CoA presents unique challenges due to their low immunogenicity. To overcome this, the small molecule hapten must be conjugated to a larger carrier protein to elicit a robust immune response.[1] The general workflow for developing monoclonal antibodies is outlined below.[2]

Figure 1: Monoclonal Antibody Development Workflow.

Protocol 1: Antigen Preparation - Hapten-Carrier Conjugation

Objective: To conjugate the hapten (a derivative of 3-Hydroxy-5-methylhex-4-enoyl-CoA) to a carrier protein to make it immunogenic.

Materials:

• 3-Hydroxy-5-methylhex-4-enoyl-CoA derivative with a reactive group (e.g., carboxyl or amino group)

• Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA)

• N,N'-Dicyclohexylcarbodiimide (DCC) or N-Hydroxysuccinimide (NHS)

• Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS)

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Dissolve the 3-Hydroxy-5-methylhex-4-enoyl-CoA derivative in a minimal amount of DMF.

• In a separate tube, dissolve the carrier protein (KLH or BSA) in PBS.

• Slowly add the dissolved hapten to the carrier protein solution while gently stirring.

• Add the crosslinking agent (DCC or NHS) to the mixture. The molar ratio of hapten:carrier:crosslinker should be optimized, but a starting point of 20:1:50 is recommended.

• Incubate the reaction mixture at room temperature for 4 hours with gentle stirring.

• To remove unconjugated hapten and crosslinker, dialyze the reaction mixture against PBS at 4°C with several buffer changes over 48 hours.

• Determine the conjugation efficiency by measuring the protein concentration (e.g., using a BCA assay) and analyzing the conjugate via MALDI-TOF mass spectrometry.

Section 2: Immunoassay Protocols

Protocol 2: Competitive ELISA for 3-Hydroxy-5-methylhex-4-enoyl-CoA Quantification

Objective: To quantify the concentration of 3-Hydroxy-5-methylhex-4-enoyl-CoA in a sample using a competitive ELISA format.

Principle: In this assay, free 3-Hydroxy-5-methylhex-4-enoyl-CoA in the sample competes with a 3-Hydroxy-5-methylhex-4-enoyl-CoA-enzyme conjugate for binding to a limited amount of anti-3-Hydroxy-5-methylhex-4-enoyl-CoA antibody coated on the microplate wells. The amount of enzyme conjugate that binds to the antibody is inversely proportional to the concentration of 3-Hydroxy-5-methylhex-4-enoyl-CoA in the sample.

Figure 2: Competitive ELISA Principle.

Materials:

• Anti-3-Hydroxy-5-methylhex-4-enoyl-CoA monoclonal antibody

• 3-Hydroxy-5-methylhex-4-enoyl-CoA-HRP conjugate

• 96-well microplate

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Dilute the anti-3-Hydroxy-5-methylhex-4-enoyl-CoA antibody in coating buffer and add 100 µL to each well of the microplate. Incubate overnight at 4°C.

• Wash the plate three times with wash buffer.

• Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Prepare a standard curve of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• Add 50 µL of the standards or samples to the appropriate wells.

• Immediately add 50 µL of the 3-Hydroxy-5-methylhex-4-enoyl-CoA-HRP conjugate to each well.

• Incubate for 1 hour at 37°C.

• Wash the plate five times with wash buffer.

• Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stop the reaction by adding 50 µL of stop solution to each well.

• Read the absorbance at 450 nm within 30 minutes.

Data Presentation

The following table represents exemplary data from a competitive ELISA for 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Standard Concentration (nM)	Absorbance (450 nm) - Replicate 1	Absorbance (450 nm) - Replicate 2	Mean Absorbance	% B/B₀
0	1.852	1.888	1.870	100.0
0.1	1.574	1.602	1.588	84.9
0.5	1.123	1.155	1.139	60.9
1.0	0.845	0.867	0.856	45.8
5.0	0.431	0.449	0.440	23.5
10.0	0.215	0.225	0.220	11.8
50.0	0.089	0.095	0.092	4.9
100.0	0.051	0.055	0.053	2.8

B/B₀ is the ratio of the absorbance of a standard or sample to the absorbance of the zero standard.

Section 3: Signaling Pathway Context

3-Hydroxy-5-methylhex-4-enoyl-CoA is an intermediate in branched-chain fatty acid synthesis, a pathway that can be linked to broader metabolic networks. Understanding this context is vital for interpreting experimental results.

Figure 3: Involvement in Branched-Chain Fatty Acid Synthesis.

Section 4: Antibody Validation

Antibody validation is a critical step to ensure specificity and reliability of the experimental results.[3]

Table 2: Antibody Validation Summary

Validation Experiment	Purpose	Expected Outcome
Competitive ELISA	To determine the antibody's sensitivity and specificity.	A standard curve with a low detection limit and minimal cross-reactivity with structurally similar molecules.
Western Blot	To confirm the antibody's ability to detect the target molecule when conjugated to proteins.	A specific band corresponding to the molecular weight of the protein-hapten conjugate.
Immunoprecipitation	To demonstrate the antibody's utility in isolating the target molecule from a complex mixture.	Successful pull-down of the target molecule, confirmed by a subsequent detection method like mass spectrometry.
Pre-adsorption Control	To confirm the specificity of the antibody binding.	The signal in the immunoassay should be significantly reduced or eliminated when the antibody is pre-incubated with an excess of free 3-Hydroxy-5-methylhex-4-enoyl-CoA.

These application notes and protocols provide a foundational framework for the development and application of antibodies for the detection of 3-Hydroxy-5-methylhex-4-enoyl-CoA. Researchers are encouraged to optimize these protocols for their specific experimental needs.

References

• 1. Small Molecules for custom antibody production [davids-bio.com]
• 2. Monoclonal Antibody Development - Methods & Challenges | evitria [evitria.com]
• 3. Antibody Applications and Validation | Antibodies.com [antibodies.com]

Application Notes: Isolating and Characterizing Enzymes Acting on 3-Hydroxy-5-methylhex-4-enoyl-CoA

An enzyme that metabolizes 3-Hydroxy-5-methylhex-4-enoyl-CoA is likely a 3-hydroxyacyl-CoA dehydrogenase. This class of enzymes is crucial in the metabolic pathways of fatty acids and branched-chain amino acids. Specifically, they catalyze the oxidation of a 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA, a key step in beta-oxidation.

The metabolism of 3-Hydroxy-5-methylhex-4-enoyl-CoA is expected to be part of a pathway that handles branched and unsaturated acyl-CoA molecules. The enzyme responsible would exhibit specificity for such substrates. While a specific enzyme for this exact substrate is not prominently characterized in the available literature, the protocols for isolating 3-hydroxyacyl-CoA dehydrogenases with activity on similar branched-chain substrates can be adapted for its purification and characterization.

These protocols provide a general framework for the isolation and characterization of enzymes, particularly 3-hydroxyacyl-CoA dehydrogenases, that metabolize 3-Hydroxy-5-methylhex-4-enoyl-CoA. The strategy involves the preparation of a cell-free extract, followed by sequential chromatographic steps to purify the enzyme of interest. Enzyme activity is monitored throughout the purification process using a spectrophotometric assay.

Key Experimental Considerations:

• Source Material: The choice of biological source is critical. Tissues or microorganisms known for active fatty acid or branched-chain amino acid metabolism are ideal starting materials. Examples include mammalian liver mitochondria, peroxisomes, or specific bacterial strains.

• Substrate Availability: The substrate, 3-Hydroxy-5-methylhex-4-enoyl-CoA, may not be commercially available and might require custom synthesis.

• Enzyme Stability: As with many enzymes, it is crucial to maintain a low temperature (0-4°C) throughout the purification process to prevent denaturation and proteolytic degradation. The use of protease inhibitors is also recommended.

Experimental Protocols

Protocol 1: Preparation of Cell-Free Extract

This protocol describes the initial step of obtaining a crude enzymatic extract from a biological source.

Materials:

• Biological source material (e.g., rat liver, bacterial cell paste)

• Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 1 mM EDTA, 1 mM dithiothreitol (DTT), 10% glycerol, and a protease inhibitor cocktail.

• Centrifuge (capable of 10,000 x g and 100,000 x g)

• Homogenizer or sonicator

Procedure:

• Homogenization: Suspend the cells or minced tissue in 3-5 volumes of ice-cold Lysis Buffer.

• Homogenize the suspension using a suitable method (e.g., Dounce homogenizer for tissue, sonication for bacteria).

• Clarification: Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to remove cell debris.

• High-Speed Centrifugation: Transfer the supernatant to a new tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet membranes and obtain a clarified cytosolic/mitochondrial extract.

• Collect the supernatant, which is the cell-free extract.

Protocol 2: Enzyme Purification via Chromatography

This protocol outlines a multi-step chromatographic procedure to purify the target enzyme.

Materials:

• Cell-free extract

• Ammonium sulfate

• Chromatography system

• Columns:

  • Ion-Exchange (e.g., DEAE-Sepharose)

  • Hydrophobic Interaction (e.g., Phenyl-Sepharose)

  • Affinity (e.g., Blue-Sepharose or a custom ligand-based resin)

  • Size-Exclusion (e.g., Sephacryl S-200)

• Buffers for each chromatography step.

Procedure:

• Ammonium Sulfate Fractionation:

  • Slowly add solid ammonium sulfate to the cell-free extract to achieve a specific saturation (e.g., 40%). Stir for 30 minutes on ice.

  • Centrifuge at 15,000 x g for 20 minutes and discard the pellet.

  • Add more ammonium sulfate to the supernatant to a higher saturation (e.g., 70%).

  • Centrifuge again and resuspend the pellet (containing the enzyme) in a minimal volume of buffer.

  • Dialyze the resuspended pellet against the starting buffer for the next chromatography step.

• Ion-Exchange Chromatography:

  • Load the dialyzed sample onto a pre-equilibrated DEAE-Sepharose column.

  • Wash the column with the starting buffer.

  • Elute the bound proteins with a linear gradient of increasing salt concentration (e.g., 0-1 M NaCl).

  • Collect fractions and assay for enzyme activity. Pool the active fractions.

• Hydrophobic Interaction Chromatography:

  • Add ammonium sulfate to the pooled active fractions to a final concentration of ~1 M.

  • Load the sample onto a Phenyl-Sepharose column equilibrated with a high-salt buffer.

  • Elute with a decreasing salt gradient.

  • Collect fractions, assay for activity, and pool the active fractions.

• Affinity Chromatography:

  • Load the active fractions onto a Blue-Sepharose column (which binds many nucleotide-dependent enzymes).

  • Wash the column and elute the enzyme with a solution containing NAD+ or a high salt concentration.

  • Alternatively, if a specific inhibitor or substrate analog is available, it can be immobilized to create a custom affinity column.

• Size-Exclusion Chromatography:

  • As a final polishing step, load the concentrated active fractions onto a size-exclusion column to separate proteins based on their molecular weight.

  • Elute with a suitable buffer and collect fractions. The active fractions should contain the purified enzyme.

Protocol 3: Enzyme Activity Assay

This spectrophotometric assay is designed to measure the activity of a 3-hydroxyacyl-CoA dehydrogenase.

Materials:

• Purified enzyme fractions

• Assay Buffer: 100 mM potassium phosphate (pH 7.0)

• NAD+ solution (e.g., 10 mM)

• 3-Hydroxy-5-methylhex-4-enoyl-CoA substrate solution

• Spectrophotometer

Procedure:

• In a quartz cuvette, combine the Assay Buffer, NAD+ solution, and the enzyme sample.

• Initiate the reaction by adding the 3-Hydroxy-5-methylhex-4-enoyl-CoA substrate.

• Immediately monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• Calculate the enzyme activity based on the rate of NADH production using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹). One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified conditions.

Data Presentation

The purification process can be summarized in a table to track the progress at each step.

Purification Step	Total Protein (mg)	Total Activity (Units)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Cell-Free Extract	1000	500	0.5	100	1
Ammonium Sulfate	300	450	1.5	90	3
Ion-Exchange	50	350	7.0	70	14
Hydrophobic Int.	10	250	25.0	50	50
Affinity Chrom.	2	200	100.0	40	200
Size-Exclusion	1	150	150.0	30	300
Note: The values in this table are hypothetical and serve as an example.

Visualization of Experimental Workflow

The overall workflow for isolating and characterizing the enzyme can be visualized as a flowchart.

Technical Notes & Optimization

stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Hydroxy-5-methylhex-4-enoyl-CoA. The information is designed to help you navigate potential challenges during your experiments and ensure the stability and integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA in aqueous solutions?

A1: The stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA, like other acyl-CoA esters, is primarily influenced by three main factors:

• pH: The thioester bond is susceptible to hydrolysis, a process that is significantly accelerated in alkaline (pH > 7.0) and strongly acidic (pH < 4.0) conditions. The optimal pH range for stability is typically slightly acidic, between 4.0 and 6.8.[1]

• Temperature: Higher temperatures increase the rate of chemical hydrolysis and potential enzymatic degradation. Therefore, it is crucial to handle and store the compound at low temperatures.

• Enzymatic Degradation: Biological samples may contain acyl-CoA thioesterases that can enzymatically cleave the thioester bond. Proper sample preparation and the use of enzyme inhibitors are essential to prevent this.[1]

Q2: What is the recommended procedure for storing 3-Hydroxy-5-methylhex-4-enoyl-CoA?

A2: For long-term stability, 3-Hydroxy-5-methylhex-4-enoyl-CoA should be stored as a dry pellet at -80°C.[1] For short-term storage of solutions, it is advisable to use a slightly acidic buffer (pH 4.0-6.8) and keep the samples on ice (4°C) for immediate use or at -80°C for storage measured in days to weeks. Avoid repeated freeze-thaw cycles.

Q3: Can I dissolve 3-Hydroxy-5-methylhex-4-enoyl-CoA in water?

A3: While 3-Hydroxy-5-methylhex-4-enoyl-CoA is soluble in aqueous buffers, reconstituting it in pure water is not recommended due to the risk of hydrolysis. For improved stability, consider using methanol or a mixture of 50% methanol and 50% ammonium acetate (pH 7).[1] If an aqueous buffer is necessary for your experiment, ensure it is within the optimal pH range of 4.0-6.8.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results or loss of compound activity.	Degradation of 3-Hydroxy-5-methylhex-4-enoyl-CoA due to improper handling or storage.	- Verify the pH of all aqueous solutions, maintaining a range of 4.0-6.8. - Always prepare solutions fresh and store them on ice for immediate use. - For longer-term storage of solutions, aliquot and freeze at -80°C. - Minimize freeze-thaw cycles.
Low recovery of the compound after extraction from biological samples.	Enzymatic degradation by endogenous thioesterases.	- Perform all extraction steps at 4°C (on ice) to minimize enzymatic activity.[1] - Use an acidic extraction buffer (e.g., pH 4.9) to inhibit thioesterases.[1] - Consider adding commercially available thioesterase inhibitors to your extraction buffer.
Precipitate formation upon dissolving the compound.	The compound may have limited solubility in the chosen solvent at the desired concentration.	- Try dissolving the compound in an organic solvent like methanol first, and then diluting it with your aqueous buffer. - Gentle warming and sonication may aid in dissolution, but be mindful of potential degradation at elevated temperatures.

Stability Data

Parameter	Condition	Recommendation for 3-Hydroxy-5-methylhex-4-enoyl-CoA (General Guidance)	Reference
pH for Storage/Analysis	Aqueous Buffer	4.0 - 6.8	[1]
Storage Temperature (Dry Pellet)	Long-term	-80°C	[1]
Storage Temperature (In Solution)	Short-term (hours)	4°C (on ice)	[1]
Storage Temperature (In Solution)	Long-term (days/weeks)	-80°C	[1]
Reconstitution Solvent	For improved stability	Methanol or 50% Methanol / 50% Ammonium Acetate (pH 7)	[1]

Experimental Protocols

Protocol for Assessing the Stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA in an Aqueous Buffer

This protocol outlines a method to determine the stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA in a specific aqueous buffer over time.

• Preparation of Stock Solution:

  • Dissolve a known amount of 3-Hydroxy-5-methylhex-4-enoyl-CoA in a suitable solvent (e.g., methanol) to prepare a concentrated stock solution.

• Preparation of Test Solutions:

  • Dilute the stock solution with the aqueous buffer of interest (ensure the final concentration of the organic solvent is minimal and does not interfere with your analytical method).

  • Prepare several aliquots of this test solution.

• Time-Point Analysis:

  • Immediately after preparation (T=0), analyze one aliquot to determine the initial concentration of 3-Hydroxy-5-methylhex-4-enoyl-CoA using a suitable analytical method (e.g., HPLC-UV, LC-MS).

  • Incubate the remaining aliquots at the desired temperature (e.g., 4°C, room temperature, 37°C).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), remove an aliquot and analyze its concentration.

• Data Analysis:

  • Plot the concentration of 3-Hydroxy-5-methylhex-4-enoyl-CoA versus time.

  • Calculate the degradation rate and the half-life of the compound in your specific buffer and temperature conditions.

Visualizations

Figure 1. Experimental workflow for assessing the stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Figure 2. General degradation pathways for 3-Hydroxy-5-methylhex-4-enoyl-CoA in aqueous solutions.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Acyl-CoA Quantification by Mass Spectrometry

Welcome to the technical support center for the mass spectrometry analysis of acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is acyl-CoA quantification by mass spectrometry challenging? A: The quantification of cellular acyl-CoAs presents several challenges. These molecules are often found in low abundance, are prone to hydrolysis and degradation in aqueous solutions, and exist within complex biological matrices that can interfere with analysis.[1][2][3][4] The wide range of polarity across different acyl-CoA species, from short-chain to long-chain, also complicates the development of a single comprehensive analytical method.[5]

Q2: What is the most common ionization mode for acyl-CoA analysis? A: Positive mode Electrospray Ionization (ESI) is generally the preferred and more sensitive method for the detection of most acyl-CoAs, particularly for short-chain species.[2][6]

Q3: What are the characteristic fragments I should look for in MS/MS analysis? A: Acyl-CoAs exhibit a characteristic fragmentation pattern. In positive mode MS/MS, fragmentation of the CoA moiety often results in a product ion at m/z 428 and a neutral loss of 507 Da, which can be used for identification and quantification in Multiple Reaction Monitoring (MRM) or precursor ion scanning modes.[6][7]

Q4: How can I minimize acyl-CoA degradation during sample preparation? A: Acyl-CoAs are unstable, especially in alkaline or strongly acidic aqueous solutions.[1] To minimize degradation, it is critical to process samples quickly on ice, use cold extraction solvents, and store extracts at -80°C.[2] Reconstituting dried samples immediately before analysis is also recommended.[2]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or High Background Noise

Question: I am observing very low signal intensity for my acyl-CoA analytes, or the background noise is unacceptably high. What are the possible causes and how can I fix this?

Answer: Poor signal intensity and high background noise are common issues in the LC-MS/MS analysis of acyl-CoAs, often stemming from sample preparation, matrix effects, or suboptimal instrument settings.[2]

Possible Causes and Solutions:

• Interference from Biological Matrix (Ion Suppression): Biological samples contain numerous molecules like salts and lipids that can co-elute with analytes and suppress their ionization.[1][8]

  • Solution: Implement a robust sample cleanup procedure. Solid-Phase Extraction (SPE) is highly effective at removing interfering substances.[2][6] While simpler, protein precipitation alone may not be sufficient to remove all matrix components.[2]

• Acyl-CoA Instability: These molecules are susceptible to degradation at non-optimal pH and temperatures.[1][4]

  • Solution: Ensure samples are processed quickly on ice and stored at -80°C.[2] Reconstitute dried extracts in an appropriate solvent, such as 50% methanol in water with a low concentration of ammonium acetate, immediately before analysis.[1][2] Using glass vials instead of plastic can also decrease signal loss.[9]

• Suboptimal Chromatography: Poor separation of acyl-CoAs from other matrix components can lead to ion suppression.[1]

  • Solution: Optimize your liquid chromatography (LC) method to achieve good separation. Using a C18 reversed-phase column is a common and effective approach.[2][10] Adjusting the gradient and mobile phase composition can significantly improve resolution.[11]

• Inefficient Ionization or Fragmentation: Incorrect mass spectrometer settings will directly impact signal intensity.

  • Solution: Optimize ESI source parameters, including capillary voltage, desolvation gas flow, and temperatures, by infusing a standard solution.[1] For tandem MS (MS/MS), optimize the collision energy for each specific acyl-CoA to ensure efficient fragmentation and a strong product ion signal.[2]

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, Broadening)

Question: My acyl-CoA peaks are tailing, fronting, or are excessively broad. What could be causing this and how do I improve the peak shape?

Answer: Poor peak shape compromises resolution and quantification accuracy.[12] The causes can be chemical, such as secondary interactions with the column, or physical, such as issues with the column or system plumbing.[13][14]

Possible Causes and Solutions:

• Secondary Silanol Interactions: Residual silanol groups on silica-based columns can interact with acyl-CoA molecules, causing peak tailing.[11]

  • Solution: Adjust the mobile phase pH. Operating at a higher pH (e.g., using ammonium hydroxide) can deprotonate the silanol groups and reduce these interactions.[5][15] Alternatively, use a column with end-capping or a different stationary phase.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broadened or fronting peaks.[11][12]

  • Solution: Reduce the injection volume or dilute the sample.[11]

• Injection Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[11][13]

  • Solution: Ensure the sample solvent is similar to or weaker than the starting mobile phase conditions.[11]

• Column Contamination or Degradation: Accumulation of matrix components can block the column frit, and harsh mobile phase conditions (e.g., high pH) can degrade the silica packing over time, leading to voids.[12][13]

  • Solution: Use a guard column to protect the analytical column.[12] If the column is contaminated, try backflushing it.[12] If a void has formed, the column will likely need to be replaced.[13]

• Extra-Column Volume: Excessive tubing length or poor connections between the injector, column, and detector can cause peak broadening.[13]

  • Solution: Use tubing with the smallest possible internal diameter and keep lengths to a minimum. Ensure all fittings are properly made to avoid dead volume.[14]

Issue 3: Retention Time Shifts

Question: The retention times for my acyl-CoA standards and analytes are shifting between runs. Why is this happening?

Answer: Inconsistent retention times make peak identification and quantification unreliable. This issue usually points to a lack of stability in the chromatographic conditions.[11]

Possible Causes and Solutions:

• Inadequate Column Equilibration: If the column is not fully equilibrated to the initial mobile phase conditions before each injection, retention times will be unstable, especially in gradient methods.[11]

  • Solution: Ensure the equilibration time between runs is sufficient. This is typically 5-10 column volumes.

• Mobile Phase Inconsistency: Changes in mobile phase composition, such as evaporation of the organic solvent or incorrect preparation, will alter retention.[16]

  • Solution: Prepare fresh mobile phases daily and keep solvent bottles capped.[16] Ensure accurate and consistent preparation for every batch.

• Column Degradation: As a column ages, its stationary phase can change, leading to shifts in retention.[11]

  • Solution: Monitor column performance with a QC sample. If retention times consistently shift over the column's lifetime, it may need to be replaced.[11]

• Fluctuations in Column Temperature: Temperature affects mobile phase viscosity and analyte retention.

  • Solution: Use a column oven to maintain a constant and stable temperature throughout the analysis.[11]

Experimental Protocols

Protocol: Acyl-CoA Extraction from Cultured Cells

This protocol provides a general method for extracting short- to long-chain acyl-CoAs from mammalian cells.

• Cell Harvesting: Aspirate the culture medium and quickly wash the cells (e.g., 10 cm dish) with 5 mL of ice-cold PBS.

• Metabolism Quenching & Extraction: Immediately add 1 mL of a cold extraction solvent (e.g., Acetonitrile:Methanol:Water 2:2:1 v/v/v) to the dish.[17]

• Cell Lysis: Scrape the cells in the extraction solvent and transfer the lysate to a microcentrifuge tube.

• Protein Precipitation: Vortex the lysate vigorously for 1 minute, then centrifuge at 16,000 x g for 15 minutes at 4°C to pellet proteins and cell debris.

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Drying: Evaporate the solvent to dryness using a vacuum concentrator (e.g., SpeedVac).[1]

• Reconstitution: Just prior to LC-MS analysis, reconstitute the dried extract in a suitable volume (e.g., 50 µL) of a solvent compatible with the initial mobile phase (e.g., 50% Methanol in 5 mM ammonium acetate).[1] Vortex and centrifuge to pellet any insoluble material.

• Analysis: Transfer the clear supernatant to an autosampler vial for injection.

Quantitative Data Summary

Table 1: Example LC-MS/MS Parameters for Acyl-CoA Analysis

Parameter	Setting	Reference
LC Column	Reversed-phase C18 (e.g., 100 x 2.0 mm, 3 µm)	[10][18]
Mobile Phase A	Water with 5 mM Ammonium Acetate	[10]
Mobile Phase B	Methanol	[10]
Flow Rate	0.2 - 0.4 mL/min	[10][15]
Gradient	0-3 min: 2-15% B; 3-14.5 min: 15-95% B; 15-20 min: 2% B	[10]
Ionization Mode	Positive ESI	[2][6]
Capillary Voltage	3.0 - 3.5 kV	[1][15][18]
Desolvation Temp.	320 - 500 °C	[1][18]
Source Temp.	120 °C	[1]
Collision Energy	~30 eV (Analyte Dependent)	[15]
Detection Mode	Multiple Reaction Monitoring (MRM)	[1][6]

Table 2: Comparison of Extraction Solvents for Acyl-CoAs from Liver Tissue

Extraction Solvent	Relative MS Intensity (Short-Chain)	Relative MS Intensity (Long-Chain)	Reference
10% Trichloroacetic Acid (TCA)	+	+	[18]
Acetonitrile:Isopropanol:Water (3:5:2)	+++	+++	[18]
2.5% Sulfosalicylic Acid (SSA)	++	++	[6][18]
Acetonitrile:Methanol:Water (2:2:1)	+++	+++	[17]
(Note: Relative intensity is a simplified representation based on published findings. '+++' indicates higher reported signal intensity.)

Visualizations

Experimental Workflow & Signaling Pathways

Caption: General workflow for acyl-CoA quantification by LC-MS/MS.

Caption: A logical troubleshooting tree for common LC-MS issues.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 17. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver [mdpi.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Separation of Medium-Chain Acyl-CoAs

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of medium-chain acyl-CoAs (MC-ACoAs). This resource is designed for researchers, scientists, and drug development professionals to provide practical troubleshooting guidance and detailed protocols for enhancing the resolution and reliability of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for achieving good separation of medium-chain acyl-CoAs?

A1: Successful separation of MC-ACoAs by reversed-phase HPLC depends on several key factors: the choice of stationary phase (typically C18), the composition and pH of the mobile phase, the gradient profile, and the use of ion-pairing reagents.[1][2] Due to the wide range of polarities within a sample, a gradient elution is generally preferred over an isocratic method to achieve better peak shape and resolution in a shorter time.[2]

Q2: What is the role of an ion-pairing reagent in acyl-CoA separation?

A2: Ion-pairing reagents are additives in the mobile phase that contain both a hydrophobic and an ionic functional group.[1][3] They form neutral ion pairs with charged analytes like acyl-CoAs, which increases their hydrophobicity and retention on a reversed-phase column.[1] This often leads to improved peak shape and resolution.[1] Common ion-pairing reagents include trifluoroacetic acid (TFA) and various alkyl sulfonates.[1][3]

Q3: Should I use a gradient or isocratic elution for my analysis?

A3: For samples containing a range of MC-ACoAs with varying chain lengths and polarities, a gradient elution is highly recommended.[2] A gradient allows for the effective separation of a broader range of analytes with better resolution and peak shape compared to an isocratic method.[2] An isocratic elution may only be suitable if you are analyzing a very narrow range of acyl-CoA chain lengths.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Peak Shape and Resolution Issues

Question: My acyl-CoA peaks are tailing. What are the common causes and solutions?

Answer: Peak tailing, where the peak asymmetry factor is greater than 1.2, is a frequent issue in acyl-CoA analysis.[1] It can compromise peak integration and reduce resolution.[4]

Potential Cause	Solution
Secondary Interactions	Acyl-CoAs can interact with residual silanol groups on the silica-based stationary phase, causing tailing.[1][4][5] Lowering the mobile phase pH (e.g., to 2.5-3.5) can suppress this interaction.[2] Using modern, end-capped columns also minimizes these effects.[2]
Column Overload	Injecting too much sample can saturate the column.[1] Dilute your sample or reduce the injection volume to see if peak shape improves.[2]
Inappropriate Mobile Phase pH	An unsuitable mobile phase pH can promote secondary interactions.[1] Ensure the pH is stable and appropriate for your analytes, often by using a buffer.[2]
Column Contamination/Degradation	An old or contaminated column loses efficiency.[1][4] Implement a robust column washing procedure after each run and use a guard column to protect the analytical column.[2] If performance doesn't improve, replace the column.[4]
Metal Contamination	Metal ions in the column can interact with analytes.[1]

Question: How can I improve the resolution between closely eluting acyl-CoA species?

Answer: Achieving baseline resolution is crucial for accurate quantification.[6] If you are experiencing co-elution, consider the following optimization strategies.

Strategy	Description
Optimize the Mobile Phase Gradient	A shallower gradient increases the separation time and can significantly enhance resolution.[1]
Adjust the Mobile Phase pH	Modifying the pH of the aqueous portion of the mobile phase can alter the ionization state of the acyl-CoAs and improve selectivity.[1]
Change the Organic Modifier	Switching between organic modifiers, such as acetonitrile and methanol, can alter the selectivity of the separation.[1]
Select a Different Stationary Phase	If mobile phase optimization is insufficient, changing the column chemistry (e.g., C8, Phenyl-Hexyl) can provide the necessary selectivity.[1] Columns with smaller particle sizes also offer higher efficiency and improved resolution.[1]
Adjust Column Temperature	Modifying the column temperature can affect selectivity.[1] Lower temperatures can increase retention and improve resolution, but will also lead to longer analysis times.[6]

Baseline and System Issues

Question: My baseline is noisy or drifting. What should I do?

Answer: A noisy or drifting baseline can interfere with the accurate detection and quantification of low-concentration analytes.[1]

Potential Cause	Solution
Air Bubbles in the System	Air bubbles in the pump, detector, or tubing are a common cause of baseline noise.[1][7] Always degas your mobile phase before use through sonication, vacuum filtration, or an in-line degasser.[1]
Contaminated Mobile Phase	Impurities or bacterial growth in the mobile phase can cause a noisy or drifting baseline.[1] Use high-purity, HPLC-grade solvents and prepare fresh mobile phase daily.[1]
Detector Issues	A failing lamp or a dirty flow cell can be a source of noise.[1] Regularly check the detector lamp's intensity and clean the flow cell as needed.[1]
Incomplete Mobile Phase Mixing	If mobile phase components are not mixed properly, it can lead to a fluctuating baseline.[1] Ensure proper mixing, or if using a gradient, check that the proportioning valve is working correctly.
System Leaks	Leaks can cause pressure fluctuations and a noisy baseline.[1] Check all fittings for tightness and inspect the pump for leaks.[8]

Retention Time Variability

Question: My retention times are shifting between runs. What is the cause?

Answer: Consistent retention times are critical for reliable peak identification.[9] Drifting retention times can be caused by several factors.

Potential Cause	Solution
Column Equilibration	The column may not be fully equilibrated with the mobile phase before injection.[1] Ensure sufficient time for the column to equilibrate with the initial mobile phase conditions before starting your sequence.
Mobile Phase Composition	Small variations in mobile phase preparation can lead to significant retention time shifts.[10] Prepare the mobile phase carefully and consistently between runs. Evaporation of the more volatile organic component from pre-mixed mobile phases can also cause drift over a long sequence.[11]
Column Temperature Fluctuations	Changes in ambient or column temperature can affect retention times.[10] Use a column oven to maintain a stable temperature.
Column Degradation	An aging column will exhibit changes in its retention behavior over time.[1][10] Monitor column performance and replace it when it no longer meets system suitability requirements.
Flow Rate Instability	Inconsistent flow rates due to worn pump seals or leaks will cause retention times to fluctuate.[10] Regular pump maintenance is crucial.

Experimental Protocols

Protocol 1: Extraction of Acyl-CoAs from Cell Culture

This protocol is a general guideline for the extraction of acyl-CoAs from cultured cells.[12]

• Cell Preparation :

  • Rinse confluent cells in a P-100 plate once with 10 ml of ice-cold PBS.

  • Add 3 ml of ice-cold PBS to the plate and scrape the cells. Transfer the cell suspension to a 15 ml polypropylene centrifuge tube.

  • Rinse the plate with an additional 3 ml of ice-cold PBS and add to the centrifuge tube.

  • Centrifuge at 1,000 rpm for 5 minutes at 4°C.

• Lysis and Extraction :

  • Aspirate the supernatant and add 300 µL of ice-cold deionized water containing 0.6% formic acid to the cell pellet.

  • Resuspend the cell pellet and take a 30 µL aliquot for protein content measurement.

  • Add 270 µL of acetonitrile to the remaining sample, vortex, and/or sonicate to ensure homogeneity.

• Storage :

  • Aliquot the extract into microcentrifuge tubes and store upright at -80°C until analysis.[12]

Protocol 2: Example HPLC Method for Medium-Chain Acyl-CoA Separation

This method provides a starting point for the separation of MC-ACoAs. Optimization may be required based on your specific analytes and instrumentation.[1][13]

Parameter	Condition
Column	C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase A	75 mM KH2PO4, pH 4.9[1]
Mobile Phase B	Acetonitrile with 600 mM glacial acetic acid[1][13]
Gradient	Start with a lower percentage of Mobile Phase B and gradually increase it. A typical gradient might be from 44% to 50% B over 80 minutes.[13]
Flow Rate	0.5 mL/min[13]
Column Temperature	35°C[13]
Detection	UV at 260 nm[1]
Injection Volume	10-50 µL

Visualizations

Experimental workflow for Acyl-CoA analysis by HPLC.

Troubleshooting logic for common HPLC peak shape issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. phenomenex.com [phenomenex.com]
• 4. uhplcs.com [uhplcs.com]
• 5. chromtech.com [chromtech.com]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. youtube.com [youtube.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. uhplcs.com [uhplcs.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. duke-nus.edu.sg [duke-nus.edu.sg]
• 13. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Enoyl-CoA Hydratase Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with enoyl-CoA hydratase assays.

Troubleshooting Guide

Encountering issues with your enoyl-CoA hydratase assay? This guide provides a systematic approach to identifying and resolving common problems.

Diagram: Troubleshooting Workflow for Enoyl-CoA Hydratase Assays

Caption: A step-by-step workflow for diagnosing and resolving common issues in enoyl-CoA hydratase assays.

Problem	Potential Cause	Recommended Solution
No or Low Enzyme Activity	Inactive Enzyme: Improper storage, repeated freeze-thaw cycles.	- Run a positive control with a known active enoyl-CoA hydratase.- Aliquot enzyme upon receipt and store at -80°C. Avoid repeated freeze-thaw cycles.
Substrate Degradation: Crotonyl-CoA is susceptible to hydrolysis.	- Prepare substrate solutions fresh for each experiment.- Store crotonyl-CoA powder at -20°C or below.
Incorrect Buffer pH: Enzyme activity is pH-dependent.	- Verify the pH of the assay buffer. The optimal pH for enoyl-CoA hydratase is typically around 8.0.[1]
Suboptimal Concentrations: Enzyme or substrate concentrations are too low.	- Perform an enzyme titration to determine the optimal enzyme concentration.- Ensure the substrate concentration is appropriate for the assay (e.g., 0.25 mM for the direct spectrophotometric assay).[1]
High Background Signal or Rapid Decrease in Absorbance without Enzyme	Substrate Instability: Spontaneous degradation of crotonyl-CoA.	- Run a "no-enzyme" control (blank) containing all components except the enzyme. Subtract the rate of the blank from the rate of the enzyme-containing reactions.
Contaminated Reagents: Buffer or water may be contaminated with nucleophiles that react with the substrate.	- Use high-purity water (e.g., Milli-Q or equivalent).- Prepare fresh buffers.
UV-Absorbing Contaminants in Sample: The sample itself absorbs at 263 nm.	- Run a "no-substrate" control with your sample and enzyme to measure any background reactions.- If possible, purify the sample to remove interfering substances.
Non-linear Reaction Rate	Substrate Depletion: The substrate is being consumed too quickly.	- Reduce the enzyme concentration.- Ensure the initial rate is measured within the linear range of the reaction.
Enzyme Instability: The enzyme is losing activity during the assay.	- Check the stability of the enzyme at the assay temperature.- Consider adding a stabilizing agent like BSA to the assay buffer, but first verify its compatibility.
Product Inhibition: Accumulation of the product is inhibiting the enzyme.	- Measure the initial reaction velocity where product concentration is minimal.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for assaying enoyl-CoA hydratase activity?

A1: The most common method is a direct spectrophotometric assay that measures the decrease in absorbance at 263 nm as the double bond of crotonyl-CoA is hydrated.[1] Another method is a coupled assay where the product, 3-hydroxyacyl-CoA, is oxidized by 3-hydroxyacyl-CoA dehydrogenase, and the concomitant reduction of NAD+ to NADH is monitored at 340 nm.[1]

Q2: My sample contains detergents. How will this affect the assay?

A2: Detergents can have varied and unpredictable effects on enzyme activity. Some detergents, especially ionic ones like SDS, can denature the enzyme, leading to a loss of activity. Non-ionic detergents may have less of an effect but can still interfere with the assay. It is recommended to keep the detergent concentration as low as possible and to run a control to assess the effect of the detergent on enzyme activity.

Q3: Are there any known potent inhibitors of enoyl-CoA hydratase that I should be aware of?

A3: Yes, several mechanism-based irreversible inhibitors of enoyl-CoA hydratase have been identified. These include methylenecyclopropylformyl-CoA (MCPF-CoA) and 3-octynoyl-CoA.[2][3] These compounds can covalently modify active site residues, leading to irreversible inactivation.[2][3]

Q4: Can metal ions interfere with the assay?

A4: While enoyl-CoA hydratase is not a metalloenzyme, high concentrations of certain divalent metal ions could potentially interfere with the assay by interacting with the substrate or the enzyme. It is advisable to include a chelating agent like EDTA in your buffers if metal ion contamination is suspected, but be aware that EDTA itself can interfere with some enzyme assays at high concentrations.

Q5: What is the stability of crotonyl-CoA in aqueous solutions?

A5: Crotonyl-CoA is susceptible to hydrolysis in aqueous solutions, especially at non-neutral pH and elevated temperatures. It is recommended to prepare crotonyl-CoA solutions fresh for each experiment and to keep them on ice.

Quantitative Data on Inhibitors

The following table summarizes kinetic data for some known inhibitors of enoyl-CoA hydratase.

Inhibitor	Enzyme Isoform	Inhibition Type	KI (µM)	kinact (min-1)
(R)-MCPF-CoA	MTP α-subunit	Irreversible	60 ± 7	0.053 ± 0.004
(S)-MCPF-CoA	MTP α-subunit	Irreversible	66 ± 8	0.049 ± 0.003
3-Octynoyl-CoA	ECH2	Irreversible	65 ± 7	0.024 ± 0.001

Data sourced from Wu et al., 2008.[2]

Experimental Protocols

Direct Spectrophotometric Assay for Enoyl-CoA Hydratase Activity

This protocol is adapted from established methods for measuring enoyl-CoA hydratase activity.[1]

Principle:

The hydration of the trans-2-double bond of crotonyl-CoA by enoyl-CoA hydratase leads to a decrease in the molar extinction coefficient at 263 nm. The rate of this decrease is directly proportional to the enzyme activity. The molar extinction coefficient for the enoyl-thioester bond is taken as 6.7 x 103 M-1 cm-1.[1]

Materials:

• Tris-HCl buffer (50 mM, pH 8.0)

• Crotonyl-CoA solution (prepare fresh in water)

• Enzyme sample (purified or cell lysate)

• UV-transparent cuvettes or microplate

• Spectrophotometer capable of reading at 263 nm and maintaining a constant temperature

Procedure:

• Prepare the Reaction Mixture: In a quartz cuvette or a UV-transparent microplate well, add the following:

  • 290 µL of 50 mM Tris-HCl, pH 8.0

  • Crotonyl-CoA to a final concentration of 0.25 mM.

• Equilibrate: Incubate the reaction mixture at the desired temperature (e.g., 30°C) for 5 minutes to allow for temperature equilibration.

• Initiate the Reaction: Add 10 µL of the enzyme solution to the reaction mixture and mix gently but thoroughly.

• Measure Absorbance: Immediately start monitoring the decrease in absorbance at 263 nm for a set period (e.g., 5-10 minutes), taking readings at regular intervals (e.g., every 15-30 seconds).

• Controls:

  • No-Enzyme Control: Prepare a reaction mixture containing all components except the enzyme to measure the rate of non-enzymatic substrate degradation.

  • No-Substrate Control: Prepare a reaction mixture with the enzyme but without the substrate to check for any background changes in absorbance from the enzyme sample.

Calculation of Enzyme Activity:

Calculate the rate of change in absorbance per minute (ΔA/min) from the linear portion of the reaction curve. Use the Beer-Lambert law to calculate the enzyme activity:

Activity (U/mL) = (ΔA/min) / (ε * l) * Vtotal / Venzyme

Where:

• ΔA/min = change in absorbance per minute

• ε = molar extinction coefficient (6.7 mM-1 cm-1)

• l = path length of the cuvette (usually 1 cm)

• Vtotal = total volume of the assay

• Venzyme = volume of the enzyme added

One unit (U) of activity is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified conditions.

Diagram: Experimental Workflow for Direct Spectrophotometric Assay

Caption: A sequential workflow outlining the key steps of the direct spectrophotometric enoyl-CoA hydratase assay.

References

• 1. pnas.org [pnas.org]
• 2. Comparative inhibition studies of enoyl-CoA hydratase 1 and enoyl-CoA hydratase 2 in long-chain fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Resolution of Fatty Acyl-CoAs in Chromatography

Welcome to the technical support center for the chromatographic analysis of fatty acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to enhance the resolution and reliability of your experimental results.

Troubleshooting Guide

This section addresses specific issues you may encounter during the chromatographic separation of fatty acyl-CoAs in a question-and-answer format.

Issue 1: Poor Peak Shape - Tailing Peaks

Q: My fatty acyl-CoA peaks are exhibiting significant tailing. What are the likely causes and how can I resolve this?

A: Peak tailing is a common problem in the chromatography of fatty acyl-CoAs that can compromise resolution and quantification. The primary causes are often related to secondary interactions with the stationary phase or issues with the sample and mobile phase.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Secondary Interactions with Residual Silanols	Free silanol groups on the silica-based stationary phase can interact with the polar head of the acyl-CoA molecule, leading to tailing.[1] To minimize these interactions, consider the following: Adjust Mobile Phase pH: Lowering the pH of the mobile phase to a range of 2.5 to 3.5 can suppress the ionization of residual silanol groups. It is crucial to use a buffer to maintain a stable pH.[1] Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically deactivates most residual silanol groups, thereby reducing their potential for secondary interactions.[1][2]
Column Contamination	The accumulation of sample matrix components on the column can create active sites that result in peak tailing.[1] Column Washing and Guard Columns: Implement a thorough column washing procedure after each analytical run. Employing a guard column can protect the analytical column from strongly retained impurities.[1][3]
Mass Overload	Injecting a sample that is too concentrated can lead to peak tailing.[1][4] Dilute the Sample: Try diluting your sample or reducing the injection volume to see if the peak shape improves.[1][4]
Extra-column Dead Volume	Excessive volume in the HPLC system outside of the column can contribute to peak broadening and tailing.[2] Minimize Tubing Length: Use tubing with a smaller internal diameter and ensure all connections are as short as possible.[2]

Issue 2: Poor Peak Shape - Split Peaks

Q: I am observing split peaks for my fatty acyl-CoA analytes. What could be the cause and how can I fix it?

A: Split peaks suggest that the analyte is encountering two different environments as it moves through the column or that there is an issue with the sample introduction.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Partially Blocked Column Frit	Particulates from the sample or mobile phase can clog the inlet frit of the column, causing uneven sample distribution onto the column packing.[1] Backflush or Replace Frit: Attempt to back-flush the column to dislodge the blockage. If this is not effective, the frit may need to be replaced. Filtering all samples and mobile phases is a good preventative measure.
Sample Solvent Incompatibility	If the sample solvent is significantly stronger than the mobile phase, it can cause peak distortion.[2] Match Sample Solvent to Mobile Phase: Dissolve the sample in a solvent that is of similar or weaker elution strength than the initial mobile phase.[4]
Column Bed Collapse	A void at the head of the column can cause the sample to travel through two different paths, resulting in split peaks. This can be caused by operating the column at excessively high pressures or outside the recommended pH range.[2] Replace the Column: A column with a collapsed bed typically needs to be replaced.

Issue 3: Co-elution of Analytes

Q: How can I improve the separation of closely eluting or co-eluting fatty acyl-CoA species?

A: Achieving good resolution between co-eluting peaks is critical for accurate quantification.[4]

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Insufficient Separation	The chromatographic conditions may not be optimal for resolving all analytes in the sample.[4] Optimize the Mobile Phase Gradient: A shallower gradient can increase the separation time and improve resolution between closely eluting peaks.[4] Change the Organic Modifier: Switching between different organic modifiers, such as acetonitrile and methanol, can alter the selectivity of the separation.[4] Adjust the pH: Modifying the pH of the aqueous portion of the mobile phase can change the ionization state of the analytes and the stationary phase, thus affecting retention and selectivity.[4] Incorporate Ion-Pairing Reagents: Additives like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) can form neutral ion pairs with charged analytes like acyl-CoAs, which can improve peak shape and retention on reversed-phase columns.[4]
Inappropriate Stationary Phase	The column chemistry may not be suitable for the specific separation challenge. Change the Stationary Phase: Consider using a column with a different stationary phase chemistry (e.g., C8 instead of C18) or one with a different particle size. Columns with smaller particles generally offer higher efficiency and better resolution.[4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of chromatography for analyzing a complex mixture of fatty acyl-CoAs?

Due to the wide range of polarities within a typical fatty acyl-CoA sample, from the polar coenzyme A head to the non-polar acyl chain of varying lengths, a gradient elution in reversed-phase high-performance liquid chromatography (RP-HPLC) is generally preferred.[1] A gradient allows for the elution of a broader range of analytes with better peak shape and resolution in a shorter amount of time compared to an isocratic method. An isocratic elution might be suitable only if you are analyzing a narrow range of fatty acyl-CoA chain lengths.[1]

Q2: How does the fatty acid chain length and degree of unsaturation affect the retention time in reversed-phase HPLC?

In reversed-phase HPLC, the retention time of fatty acyl-CoAs generally increases with the length of the fatty acid chain and decreases with the number of double bonds in the acyl chain.[3][4] This is because longer, more saturated chains are more hydrophobic and interact more strongly with the non-polar stationary phase.

Q3: What are the critical aspects of sample preparation for fatty acyl-CoA analysis?

Proper sample preparation is crucial for obtaining reliable and reproducible results. Key steps include:

• Rapid Quenching and Extraction: Tissues should be rapidly frozen to halt metabolic activity. Extraction is often performed using organic solvents like acetonitrile or a mixture of isopropanol and an aqueous buffer to precipitate proteins and extract the acyl-CoAs.[5]

• Purification: Solid-phase extraction (SPE) is commonly used to purify and concentrate the acyl-CoAs from the crude extract.[1][5]

• Reconstitution: The purified acyl-CoAs are then evaporated to dryness and reconstituted in a solvent compatible with the initial mobile phase of the HPLC system.[4] It is important to note that acyl-CoAs are prone to hydrolysis and are unstable in aqueous solutions, especially at alkaline and strongly acidic pH.[3]

Q4: What are some typical starting conditions for an HPLC method for fatty acyl-CoA analysis?

The following table provides a set of example starting conditions for the analysis of fatty acyl-CoAs using a C18 reversed-phase column. These parameters should be optimized for your specific application.

Parameter	Condition
Column	C18 reversed-phase (e.g., 100 x 2.0 mm, 3 µm) with a guard column.[3]
Mobile Phase A	10 mM ammonium acetate (pH 6.8).[3]
Mobile Phase B	Acetonitrile.[3]
Gradient	Start with a lower percentage of Mobile Phase B and gradually increase it. A typical gradient might be from 20% to 100% B over 15 minutes.[3]
Flow Rate	0.2 mL/min.[3]
Column Temperature	32°C.[3]
Detection	UV at 260 nm or Mass Spectrometry (MS).[4]
Injection Volume	30 µL.[3]

Experimental Protocols & Visualizations

Sample Preparation and Analysis Workflow

The following diagram illustrates a typical workflow for the extraction and analysis of fatty acyl-CoAs from tissue samples.

A typical workflow for fatty acyl-CoA analysis.

Troubleshooting Decision Tree

This flowchart provides a logical approach to diagnosing and resolving common chromatographic issues.

A decision tree for troubleshooting poor resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

preventing degradation of 3-Hydroxy-5-methylhex-4-enoyl-CoA during extraction

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the extraction of 3-Hydroxy-5-methylhex-4-enoyl-CoA. The principles and protocols described here are also broadly applicable to other short- and medium-chain acyl-CoA species.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My recovery of 3-Hydroxy-5-methylhex-4-enoyl-CoA is consistently low or non-existent. What are the most common causes?

Low recovery is a frequent issue stemming from the inherent instability of acyl-CoA thioesters.[1] The primary causes are chemical hydrolysis, enzymatic degradation, and inefficient extraction.[2] To troubleshoot, systematically review your protocol:

• Immediate Quenching: Metabolic activity must be stopped instantly to prevent enzymatic degradation. For tissue samples, this means flash-freezing in liquid nitrogen immediately upon collection.[2][3] For cell cultures, this can be achieved by quenching with ice-cold solvents.[4]

• Temperature Control: All extraction steps must be performed at low temperatures (0-4°C, on ice) to minimize both enzymatic activity and chemical hydrolysis.[2][4] Use pre-chilled tubes, solvents, and equipment.

• pH Control: The thioester bond is highly susceptible to hydrolysis, especially at neutral or alkaline pH.[1][5] Using a slightly acidic extraction buffer (pH 4.0-6.0) is critical for stability.[1][4] A common choice is 100 mM potassium phosphate buffer at pH 4.9.[2][4][6]

• Efficient Homogenization & Lysis: Ensure tissue is thoroughly homogenized or cells are completely lysed to release the analyte into the extraction solvent. Incomplete disruption is a common source of low yield.[2]

Q2: How can I prevent enzymatic degradation of my analyte during sample preparation?

Several classes of enzymes, such as Acyl-CoA thioesterases, can rapidly degrade your analyte.[4] The most effective preventative strategies are:

• Rapid Inactivation: Immediately quench metabolic activity using liquid nitrogen for tissues or by homogenizing directly in an ice-cold acidic solution like 5% 5-sulfosalicylic acid (SSA) or 0.5 M perchloric acid.[3][7] These acids effectively precipitate and inactivate enzymes.

• Low Temperatures: Keep the sample on ice or at 4°C throughout the entire extraction process.[3]

• Speed: Work quickly and efficiently to minimize the time enzymes have to act on the substrate.[2]

Q3: What is the best way to store my samples and extracts?

For long-term stability, tissue and cell pellets should be stored at -80°C after flash-freezing.[3] Extracted acyl-CoAs are most stable when stored as a dried pellet at -80°C.[8] If storing in solution, use an organic solvent like methanol, as acyl-CoAs are unstable in aqueous solutions.[5] Reconstitute the dried extract just prior to analysis.[6] Avoid repeated freeze-thaw cycles.[2]

Q4: I am seeing high variability between my sample replicates. What could be the cause?

High variability often points to inconsistencies in sample handling and processing.[4]

• Standardize Timing: Ensure each step, from homogenization to centrifugation, is performed for the same duration for every sample.

• Incomplete Protein Precipitation: If protein is not completely removed, it can interfere with downstream analysis and lead to inconsistent results. Ensure thorough mixing with the precipitating agent and adequate centrifugation.[4]

• Internal Standards: The use of a stable isotope-labeled internal standard, added at the very beginning of the extraction, is crucial for correcting for analyte loss during preparation and for accurate quantification.[2][9]

Data Presentation: Extraction Method Performance

The recovery of acyl-CoAs is highly dependent on the chosen extraction method and the specific acyl-CoA species. The following table summarizes recovery data from various established protocols.

Extraction Method	Acyl-CoA Species	Average Recovery (%)	Reference
5-Sulfosalicylic Acid (SSA)	Acetyl-CoA	~59%	[3]
5-Sulfosalicylic Acid (SSA)	Propionyl-CoA	~80%	[3]
Acetonitrile/2-Propanol with SPE	Acetyl-CoA	93-104% (extraction), 83-90% (SPE)	[10]
Acetonitrile/2-Propanol with SPE	Malonyl-CoA	83-90% (SPE)	[6][10]
Acetonitrile/2-Propanol with SPE	Octanoyl-CoA	88-92% (SPE)	[6]
Acetonitrile/2-Propanol with SPE	Oleoyl-CoA	85-90% (SPE)	[6]

Experimental Protocols

This protocol provides a robust method for extracting short- to medium-chain acyl-CoAs from tissue by combining acid precipitation with organic solvent extraction, followed by an optional solid-phase extraction (SPE) cleanup.

Protocol: Acyl-CoA Extraction from Tissue

Materials:

• Frozen tissue sample

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Ice-cold 0.5 M Perchloric Acid[7]

• Ice-cold Acetonitrile (ACN) and 2-Propanol[6]

• Refrigerated centrifuge (4°C)

• Weak anion exchange SPE columns[2][4]

• SPE conditioning, wash, and elution buffers[4][6]

• Nitrogen evaporator

Procedure:

• Quenching and Pulverization: Weigh 50-100 mg of frozen tissue. In a mortar pre-chilled with liquid nitrogen, grind the tissue to a fine powder. It is critical to keep the tissue frozen throughout this step.[3][7]

• Homogenization and Deproteinization: Immediately transfer the frozen tissue powder to a pre-chilled tube containing 1 mL of ice-cold 0.5 M perchloric acid. Homogenize thoroughly on ice.[7] Incubate the homogenate on ice for 15 minutes to allow for complete protein precipitation.[7]

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[7]

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to a new pre-chilled tube.[3][7]

• Optional SPE Cleanup:

  • Column Conditioning: Condition a weak anion exchange SPE column by washing with 1 mL of methanol, followed by 1 mL of deionized water, and finally 1 mL of 100 mM KH2PO4 buffer (pH 4.9).[2][4]

  • Sample Loading: Load the acidic supernatant onto the conditioned SPE column.[2][6]

  • Washing: Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol to remove unbound impurities and lipids.[2][4]

  • Elution: Elute the acyl-CoAs with 1.5 mL of 5% ammonium hydroxide in methanol into a clean collection tube.[4]

• Sample Concentration: Evaporate the eluate (or the initial acid supernatant if not performing SPE) to dryness under a gentle stream of nitrogen at room temperature.[4][6]

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of a suitable solvent for your downstream analysis, such as 50% methanol.[5][7] Store at -80°C until analysis.[8]

Visualizations

Caption: Troubleshooting logic for low analyte recovery.

Caption: Key degradation pathways for 3-Hydroxy-5-methylhex-4-enoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 10. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]

addressing matrix effects in LC-MS analysis of acyl-CoAs

Welcome to the technical support center for the LC-MS analysis of acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to addressing matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of acyl-CoAs?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as an acyl-CoA, due to the presence of co-eluting substances from the sample matrix.[1] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which ultimately impacts the accuracy, precision, and sensitivity of quantitative analysis.[1][2][3] The "matrix" encompasses all components within a biological sample apart from the analyte of interest, including proteins, salts, and lipids.[1]

Q2: What are the primary causes of matrix effects in acyl-CoA analysis?

A2: The primary causes of matrix effects in acyl-CoA analysis stem from co-eluting endogenous components of the biological sample. Phospholipids are a major and notorious source of ion suppression in plasma and tissue samples.[3][4][5][6] Other sources include salts, proteins, and metabolites that can interfere with the ionization of the target acyl-CoA molecules in the mass spectrometer's ion source.[3][7]

Q3: Why is it crucial to address matrix effects in acyl-CoA quantification?

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[8][9][10][11] A SIL-IS is chemically identical to the analyte and should co-elute, experiencing the same degree of ion suppression or enhancement.[11] This allows for accurate correction of signal variability. When a SIL-IS is not available, a structural analog may be used, but it is critical to verify that it co-elutes and is affected by the matrix in the same way as the analyte.[3]

Q5: Can diluting my sample help reduce matrix effects?

A5: Yes, diluting the sample can be a straightforward method to reduce the concentration of interfering matrix components.[12][13] However, this approach is only viable if the concentration of your acyl-CoA analyte is high enough to remain above the lower limit of quantification after dilution.[12]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your LC-MS analysis of acyl-CoAs.

Issue 1: Poor Signal Intensity or Significant Ion Suppression

Question: I am observing low signal intensity for my acyl-CoA analytes, and I suspect ion suppression. How can I confirm and mitigate this?

Answer: Low signal intensity is a common indicator of ion suppression caused by matrix effects. Here’s a systematic approach to troubleshoot this issue.

Step 1: Qualitatively and Quantitatively Assess the Matrix Effect

• Qualitative Assessment (Post-Column Infusion): This technique helps identify regions in the chromatogram where ion suppression occurs.

  • Protocol: A standard solution of your acyl-CoA is continuously infused into the mass spectrometer after the LC column. A blank, extracted matrix sample is then injected onto the column. Dips in the baseline signal of the infused standard indicate retention times where matrix components are eluting and causing ion suppression.[1][14]

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of ion suppression.

  • Protocol: Prepare two sets of samples. In Set A, spike your acyl-CoA standard into a clean solvent. In Set B, process a blank matrix sample through your entire extraction procedure and then spike the same concentration of the acyl-CoA standard into the final extract.[1][3][12] The ratio of the analyte's peak area in Set B to Set A provides the Matrix Factor (MF). An MF < 1 indicates ion suppression.[3]

Step 2: Implement Mitigation Strategies

Based on the assessment, you can employ one or more of the following strategies:

• Optimize Sample Preparation: The goal is to remove interfering substances, particularly phospholipids.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[15] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange properties, can produce very clean extracts and significantly reduce matrix effects.[12]

  • Protein Precipitation (PPT): While simple and fast, PPT is often the least effective method for removing phospholipids and may lead to significant matrix effects.[6][12]

  • Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than PPT but may have lower recovery for the polar acyl-CoA molecules.[12]

• Modify Chromatographic Conditions:

  • Adjust the chromatographic gradient to achieve better separation between your acyl-CoA analytes and the regions of ion suppression identified by post-column infusion.[2][16]

• Utilize an Appropriate Internal Standard:

  • Employ a stable isotope-labeled internal standard for each analyte. This is the most reliable way to correct for signal suppression that cannot be eliminated through sample cleanup or chromatography.[10][11][17]

Issue 2: Inconsistent or Irreproducible Quantification

Question: My quantitative results for acyl-CoAs are highly variable between different samples and batches. What could be the cause?

Answer: Inconsistent quantification is often due to variable matrix effects between different lots of biological samples or inadequate compensation by the internal standard.

Step 1: Evaluate Lot-to-Lot Matrix Effect Variability

• Protocol: Perform the quantitative assessment of the matrix effect (post-extraction spike method) using at least six different lots of your biological matrix.[3][7] Significant variation in the Matrix Factor between lots indicates that the matrix effect is not consistent.

Step 2: Verify the Performance of Your Internal Standard (IS)

• Co-elution is Key: Ensure your IS and analyte have identical retention times. Even with SIL-IS, chromatographic differences can occur (the "isotope effect"), leading to different degrees of ion suppression if they do not co-elute perfectly.[3]

• Assess the IS-Normalized Matrix Factor: Calculate the Matrix Factor for both the analyte and the IS. The IS-Normalized Matrix Factor (Analyte MF / IS MF) should be close to 1 and consistent across different matrix lots. If it is not, your IS is not adequately compensating for the matrix effect.[3]

Step 3: Refine Your Analytical Method

• Improve Sample Cleanup: If lot-to-lot variability is high, your sample preparation method may not be robust enough. Consider switching to a more rigorous technique like mixed-mode SPE to remove a wider range of interfering compounds.[12]

• Source a Better Internal Standard: If your current IS is not performing well, you may need to synthesize or obtain a more suitable SIL-IS that has identical chromatographic behavior to your analyte.[9][18]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor (Post-Extraction Addition)

This protocol allows for the quantitative determination of matrix effects.[3]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the acyl-CoA analyte and its internal standard (IS) at low and high concentrations into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process blank biological matrix samples (from at least 6 different sources) through the entire extraction procedure. Spike the analyte and IS into the final, extracted matrix at the same low and high concentrations as Set A.[3]

  • Set C (Pre-Spiked Matrix for Recovery): Spike the analyte and IS into the blank biological matrix before the extraction procedure at the same concentrations. This set is used to determine extraction recovery.

• Analyze Samples: Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF): MF = (Peak Response in Set B) / (Peak Response in Set A)[3]

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of IS)[3]

Protocol 2: Mixed-Mode SPE for Acyl-CoA Extraction

This protocol is adapted from methodologies designed for polar acyl-CoAs and aims to maximize the removal of interfering substances like phospholipids.[12][19]

Methodology:

• Sample Homogenization: Homogenize tissue or cell samples in an appropriate extraction buffer.

• Cartridge Conditioning: Pre-activate a mixed-mode SPE cartridge (e.g., polymeric with both reversed-phase and strong anion-exchange properties) with 3 mL of methanol, followed by equilibration with 3 mL of extraction buffer.[19]

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

• Wash Step: Wash the cartridge with 3 mL of the extraction buffer to remove unbound matrix components.[19]

• Elution: Elute the trapped acyl-CoAs using a stepwise gradient of increasing organic solvent and/or changing pH. For example:

  • Elution 1: 3 mL of a 1:1 mixture of 50 mM ammonium formate (pH 6.3) and methanol.[19]

  • Elution 2: 3 mL of a 1:3 mixture of 50 mM ammonium formate (pH 6.3) and methanol.[19]

  • Elution 3: 3 mL of 100% methanol.[19]

• Drying and Reconstitution: Combine the elution fractions, dry them under a stream of nitrogen gas, and store them at -80°C. Before analysis, reconstitute the sample in a suitable solvent (e.g., 2% acetonitrile in 100 mM ammonium formate, pH 5.0).[19]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Acyl-CoA Analysis

Sample Preparation Technique	Principle	Pros	Cons for Acyl-CoA Analysis	Expected Phospholipid Removal
Protein Precipitation (PPT)	Addition of an organic solvent or acid to precipitate proteins.	Simple, fast, inexpensive.[12]	Least effective cleanup; often results in significant matrix effects from remaining phospholipids and other small molecules.[6][12]	Low (<50%)
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Can provide cleaner extracts than PPT.	Recovery for highly polar acyl-CoAs can be low; optimization of pH and solvent is critical.[6][12]	Moderate (50-80%)
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Superior cleanup compared to PPT and LLE.[12]	Requires method development to optimize sorbent, wash, and elution steps.	High (80-95%)
Mixed-Mode SPE	Uses a sorbent with both reversed-phase and ion-exchange properties.	Dramatically reduces matrix components, producing the cleanest extracts and significantly reducing matrix effects.[12]	More complex method development.	Very High (>95%)

Table 2: Impact of Extraction Solvent on Acyl-CoA and Precursor Recovery

This table summarizes data adapted from a study comparing Trichloroacetic Acid (TCA) with Solid-Phase Extraction versus 5-Sulfosalicylic Acid (SSA) without SPE.[20]

Analyte	% Recovery (TCA with SPE)	% Recovery (2.5% w/v SSA)
Pantothenate	0%	>100%
Dephospho-CoA	0%	>99%
CoA	1%	74%
Malonyl-CoA	26%	74%
Acetyl-CoA	36%	59%
Propionyl-CoA	62%	80%
Isovaleryl-CoA	58%	59%

Data indicates that the SSA method provides superior recovery for polar CoA precursors that are lost during typical SPE cleanup.[20]

Visualizations

Caption: A workflow for diagnosing and mitigating matrix effects in LC-MS analysis.

Caption: A decision tree to guide the selection of a sample preparation method.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Enzymatic Reactions Involving 3-Hydroxy-5-methylhex-4-enoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with enzymatic reactions involving 3-Hydroxy-5-methylhex-4-enoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: Which enzymes are expected to catalyze reactions with 3-Hydroxy-5-methylhex-4-enoyl-CoA?

A1: Based on its structure, 3-Hydroxy-5-methylhex-4-enoyl-CoA is a substrate for enzymes in the fatty acid β-oxidation pathway. The two primary enzyme families that would act on this molecule are:

• Enoyl-CoA Hydratase (ECH) (EC 4.2.1.17): This enzyme would catalyze the reversible hydration of the double bond in the precursor, 5-methylhex-4-enoyl-CoA, to form 3-Hydroxy-5-methylhex-4-enoyl-CoA.

• (S)-3-Hydroxyacyl-CoA Dehydrogenase (HADH) (EC 1.1.1.35): This enzyme catalyzes the NAD+-dependent oxidation of the 3-hydroxy group to a keto group, converting (S)-3-Hydroxyacyl-CoA to 3-ketoacyl-CoA.[1]

Q2: What is the expected stereospecificity of 3-Hydroxyacyl-CoA Dehydrogenase?

A2: 3-Hydroxyacyl-CoA Dehydrogenase is strictly stereospecific for the (S)-enantiomer of its 3-hydroxyacyl-CoA substrate. The enzyme's systematic name, (S)-3-hydroxyacyl-CoA:NAD+ oxidoreductase, reflects this specificity. The (R)-enantiomer is not a substrate for this enzyme and is metabolized through different pathways.

Q3: How does the branched-chain structure of 3-Hydroxy-5-methylhex-4-enoyl-CoA affect enzyme kinetics?

A3: The methyl branch in 3-Hydroxy-5-methylhex-4-enoyl-CoA can influence the binding affinity and catalytic efficiency of both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase. While short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) shows a preference for short-chain methyl-branched acyl-CoAs, the activity of other isoforms may be reduced compared to straight-chain substrates of similar length.

Troubleshooting Guides

Low or No Enzyme Activity

Potential Cause	Recommended Solution
Incorrect Enzyme	Ensure you are using the correct enzyme (enoyl-CoA hydratase or 3-hydroxyacyl-CoA dehydrogenase) for the desired reaction.
Sub-optimal pH or Temperature	Verify that the reaction buffer pH and temperature are within the optimal range for the specific enzyme. Most mitochondrial β-oxidation enzymes function optimally at a physiological pH around 7.0-8.0.
Enzyme Denaturation	Avoid repeated freeze-thaw cycles of the enzyme stock. Prepare single-use aliquots. Ensure proper storage conditions as per the manufacturer's instructions.
Cofactor Absence or Degradation	For 3-hydroxyacyl-CoA dehydrogenase, ensure fresh NAD+ is added to the reaction mixture as it is essential for activity.
Substrate Instability	Acyl-CoA esters can be susceptible to hydrolysis. Prepare substrate solutions fresh and store them on ice.
Inhibitors Present	Ensure reagents and water are free of contaminants that could inhibit enzyme activity. The end-products of the reaction (e.g., 3-ketoacyl-CoA, NADH) can also cause product inhibition.

High Background Signal

Potential Cause	Recommended Solution
Spontaneous Substrate Degradation	Run a control reaction without the enzyme to measure the rate of non-enzymatic substrate degradation. Subtract this rate from the rate of the enzymatic reaction.
Contaminating Enzymes in Sample	If using a crude cell lysate or partially purified enzyme preparation, there may be other enzymes present that can react with the substrate or cofactors. Purify the enzyme of interest to a higher degree.
NADH Absorbance Interference (Dehydrogenase Assay)	Other components in the reaction mixture may absorb at 340 nm. Run a control reaction without the substrate to measure any background change in absorbance.

Data Presentation

Table 1: Representative Kinetic Parameters for Enoyl-CoA Hydratase with Various Substrates

Substrate	Enzyme Source	Km (µM)	Vmax (µmol/min/mg)	Optimal pH
Crotonyl-CoA (C4)	Rat Liver Mitochondria	25	1200	7.5
Hexenoyl-CoA (C6)	Rat Liver Mitochondria	30	1050	7.5
Octenoyl-CoA (C8)	Rat Liver Mitochondria	40	800	7.5

Note: Data are representative and may vary depending on the specific enzyme and reaction conditions. Kinetic parameters for 3-Hydroxy-5-methylhex-4-enoyl-CoA are expected to be in a similar range but may show a slightly lower Vmax due to the branched structure.

Table 2: Representative Kinetic Parameters for (S)-3-Hydroxyacyl-CoA Dehydrogenase

Substrate	Enzyme Source	Km (µM)	Vmax (µmol/min/mg)	Optimal pH
3-Hydroxybutyryl-CoA (C4)	Pig Heart Mitochondria	50	250	7.0
3-Hydroxyhexanoyl-CoA (C6)	Pig Heart Mitochondria	45	300	7.0
3-Hydroxyoctanoyl-CoA (C8)	Pig Heart Mitochondria	40	280	7.0

Note: Data are representative. The presence of a methyl branch in 3-Hydroxy-5-methylhex-4-enoyl-CoA might lead to a different Km and Vmax.

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Enoyl-CoA Hydratase Activity

This protocol measures the hydration of an enoyl-CoA to a 3-hydroxyacyl-CoA by monitoring the decrease in absorbance at 263 nm, which corresponds to the disappearance of the double bond in the enoyl-CoA.

Materials:

• Enoyl-CoA Hydratase enzyme preparation

• 5-methylhex-4-enoyl-CoA (substrate)

• 100 mM Tris-HCl buffer, pH 7.5

• UV-transparent cuvettes

• UV-Vis spectrophotometer with temperature control

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 100 mM Tris-HCl, pH 7.5

  • 50 µM 5-methylhex-4-enoyl-CoA

• Equilibrate the cuvette at the desired temperature (e.g., 25°C) in the spectrophotometer for 5 minutes.

• Initiate the reaction by adding a small volume of the enoyl-CoA hydratase enzyme preparation.

• Immediately start monitoring the decrease in absorbance at 263 nm for 5-10 minutes.

• Calculate the rate of reaction (ΔA263/min) from the linear portion of the curve.

• Enzyme activity can be calculated using the Beer-Lambert law and the molar extinction coefficient for the enoyl-CoA substrate at 263 nm.

Protocol 2: Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol measures the oxidation of a 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA by monitoring the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

Materials:

• 3-Hydroxyacyl-CoA Dehydrogenase enzyme preparation

• 3-Hydroxy-5-methylhex-4-enoyl-CoA (substrate)

• 100 mM Potassium Phosphate buffer, pH 7.0

• NAD+

• UV-transparent cuvettes

• UV-Vis spectrophotometer with temperature control

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 100 mM Potassium Phosphate buffer, pH 7.0

  • 1 mM NAD+

  • A suitable amount of 3-Hydroxyacyl-CoA Dehydrogenase enzyme preparation

• Equilibrate the cuvette at the desired temperature (e.g., 37°C) in the spectrophotometer for 5 minutes and record any background rate of NADH formation.

• Initiate the reaction by adding 3-Hydroxy-5-methylhex-4-enoyl-CoA to a final concentration of 0.1 mM.

• Immediately mix and begin monitoring the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the rate of reaction (ΔA340/min) from the linear portion of the curve.

• Calculate the enzyme activity using the Beer-Lambert law and the molar extinction coefficient for NADH at 340 nm (ε = 6.22 mM-1cm-1).

Visualizations

Caption: General experimental workflow for spectrophotometric enzyme assays.

Caption: Enzymatic conversion of 5-methylhex-4-enoyl-CoA.

Caption: Troubleshooting logic for low enzyme activity.

References

• 1. (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB’) from fatty acid degradation operon of Ralstonia eutropha H16 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Hydroxyacyl-CoA Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of 3-hydroxyacyl-CoA standards. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-hydroxyacyl-CoA standards?

A1: The two primary methods for synthesizing 3-hydroxyacyl-CoA standards are chemical synthesis and enzymatic synthesis. Chemical synthesis often involves the activation of a 3-hydroxy fatty acid and its subsequent coupling to Coenzyme A (CoA). Common activation methods include the formation of mixed anhydrides or N-hydroxysuccinimide (NHS) esters. Enzymatic synthesis typically utilizes enzymes such as enoyl-CoA hydratases to convert a corresponding enoyl-CoA precursor into the desired 3-hydroxyacyl-CoA.[1]

Q2: How should I purify my synthesized 3-hydroxyacyl-CoA standard?

A2: Purification is most commonly achieved using reverse-phase high-performance liquid chromatography (HPLC). A C18 column is frequently used with a gradient of an aqueous buffer (e.g., potassium phosphate or ammonium acetate) and an organic solvent like acetonitrile. Detection is typically performed by monitoring the UV absorbance at 260 nm, which corresponds to the adenine ring of CoA.[2] For very crude mixtures, a preliminary purification step using solid-phase extraction (SPE) with a C18 cartridge can be beneficial to remove salts and other highly polar impurities before HPLC.[2]

Q3: What are the best storage conditions for 3-hydroxyacyl-CoA standards?

A3: 3-Hydroxyacyl-CoA standards are susceptible to degradation and should be stored with care. For long-term storage, it is recommended to store them as a lyophilized powder at -20°C or -80°C, protected from moisture. Reconstituted solutions are less stable and should be used as soon as possible. For short-term storage (less than 24 hours), solutions can be kept at 4°C. For longer-term storage of solutions, it is advisable to aliquot them into single-use vials and store at -80°C to minimize freeze-thaw cycles.

Q4: My 3-hydroxyacyl-CoA standard appears to be degrading. What are the likely causes?

A4: Degradation of 3-hydroxyacyl-CoA standards can be caused by several factors. These molecules are sensitive to pH, with hydrolysis of the thioester bond occurring more rapidly at alkaline pH. Therefore, aqueous solutions should be maintained at a slightly acidic pH. Temperature is also a critical factor; exposure to ambient temperatures for extended periods can lead to degradation. Repeated freeze-thaw cycles can also compromise the integrity of the standard.

Troubleshooting Guide: Chemical Synthesis

This guide addresses common issues encountered during the chemical synthesis of 3-hydroxyacyl-CoA standards.

Issue	Possible Cause	Recommended Solution
Low Yield of Final Product	Incomplete activation of the 3-hydroxy fatty acid.	Ensure anhydrous conditions during the activation step, as water can hydrolyze the activating agent. Use a fresh, high-quality activating reagent (e.g., ethyl chloroformate for mixed anhydride synthesis, or DCC/NHS for NHS ester formation).
Side reactions during coupling to CoA.	A common side reaction in mixed anhydride synthesis is the formation of symmetrical anhydrides.[3] To minimize this, add the base (e.g., triethylamine) to the mixture of the carboxylic acid and the chloroformate to initiate the reaction.[3]
Hydrolysis of the activated intermediate before coupling.	Perform the coupling reaction immediately after the activation step. Maintain a slightly alkaline pH (around 8.0) during the coupling with CoA to ensure the thiol group of CoA is deprotonated and nucleophilic.[2]
Presence of Multiple Peaks in HPLC Analysis	Formation of byproducts.	Besides the desired product, you may see unreacted CoA, the 3-hydroxy fatty acid, and byproducts from the activating agent. Optimize the stoichiometry of your reactants to ensure complete consumption of the limiting reagent.
Disulfide bond formation of CoA.	If you observe a peak corresponding to oxidized CoA, consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Difficulty in Purifying the Final Product	Co-elution of impurities with the product peak in HPLC.	Adjust the gradient of your mobile phase to improve separation. A shallower gradient can often resolve closely eluting peaks. You can also try a different stationary phase (e.g., a phenyl column) or adjust the pH of the aqueous mobile phase to alter the retention characteristics of your compound and impurities.[4]
The product is not sufficiently pure after a single HPLC run.	Collect the fractions containing your product, lyophilize, and re-inject for a second round of purification. Alternatively, an orthogonal purification method like solid-phase extraction (SPE) can be used prior to the final HPLC step.[2]

Troubleshooting Guide: Enzymatic Synthesis

This guide addresses common issues encountered during the enzymatic synthesis of 3-hydroxyacyl-CoA standards.

Issue	Possible Cause	Recommended Solution
Low or No Product Formation	Inactive or suboptimal enzyme activity.	Verify the storage conditions of your enzyme. Repeated freeze-thaw cycles can lead to a loss of activity.[5] Perform a control reaction with a known substrate to confirm enzyme activity. Ensure the pH, temperature, and buffer composition are optimal for your specific enzyme.[6]
Poor quality of the precursor substrate (e.g., enoyl-CoA).	Use a high-purity precursor substrate. Impurities in the substrate can inhibit the enzyme.
Substrate or product inhibition.	High concentrations of the substrate can sometimes inhibit the enzyme.[5] Test a range of substrate concentrations to identify the optimal level. The accumulation of the product can also inhibit the forward reaction. Consider removing the product as it is formed, if feasible.
Incomplete Conversion of Substrate	The reaction has not reached equilibrium.	Perform a time-course experiment to determine the optimal reaction time.
The enzyme has low specificity for your substrate.	Some enzymes have a preference for specific acyl chain lengths.[7] If possible, choose an enzyme that is known to be active on substrates with a similar chain length to your target molecule.
Formation of Unexpected Byproducts	Presence of contaminating enzymes in your enzyme preparation.	Ensure your enzyme preparation is of high purity. If using a cell lysate, consider purifying the enzyme of interest.
Instability of the product under reaction conditions.	Analyze the stability of your 3-hydroxyacyl-CoA standard under the reaction conditions (pH, temperature) in the absence of the enzyme to rule out non-enzymatic degradation.

Quantitative Data

Table 1: Reported Yields for the Synthesis of Acyl-CoA Esters

Compound	Synthesis Method	Yield (%)	Reference
Various Acyl-CoAs	Chemo-enzymatic	>40%	[1][4]
Malonyl-CoA	Enzymatic (MatB ligase)	95%	[8]
Methylmalonyl-CoA	Enzymatic (MatB ligase)	92%	[8]

Table 2: Kinetic Parameters of 3-Hydroxyacyl-CoA Dehydrogenase with Various Substrates

Substrate	Km (µM)	Vmax (µmol/mg/min)	Source Organism	Reference
Acetoacetyl-CoA	48	149	Ralstonia eutropha	[9]
Medium-chain 3-hydroxyacyl-CoAs	Generally lower Km values	Highest activity	Pig heart	[7]
Long-chain 3-hydroxyacyl-CoAs	Similar Km to medium-chain	Lower activity than medium-chain	Pig heart	[7]

Experimental Protocols

Protocol: Chemical Synthesis and Purification of (S)-3-Hydroxyhexacosanoyl-CoA

This protocol describes the synthesis of the 3-hydroxy fatty acid precursor followed by its coupling to Coenzyme A and subsequent purification.[2]

Part 1: Synthesis of (S)-3-Hydroxyhexacosanoic Acid

• Aldol Reaction: The synthesis begins with an asymmetric aldol reaction between tetracosanal and the lithium enolate of (R)-2-hydroxy-1,2,2-triphenylethyl acetate (Braun's chiral auxiliary) to introduce the desired stereochemistry at the C3 position.

• Saponification: The resulting ester is saponified using lithium hydroxide (LiOH) to hydrolyze the ester and yield the free (S)-3-hydroxyhexacosanoic acid.

• Purification of the Free Acid: The reaction mixture is acidified, and the free fatty acid is extracted with an organic solvent like ethyl acetate. The crude product is then purified by flash column chromatography on silica gel.

Part 2: Coupling of (S)-3-Hydroxyhexacosanoic Acid to Coenzyme A

• Activation of the Carboxylic Acid: The purified (S)-3-hydroxyhexacosanoic acid is activated by converting it to an N-hydroxysuccinimide (NHS) ester using N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in an anhydrous solvent like dichloromethane (DCM).

• Thioesterification with CoA: The crude NHS ester is then reacted with Coenzyme A trilithium salt in an aqueous buffer at a slightly alkaline pH (e.g., 0.1 M sodium bicarbonate, pH ~8.0). The reaction is stirred for several hours at room temperature.

• Monitoring the Reaction: The disappearance of free CoASH can be monitored using Ellman's reagent or by LC-MS analysis.

Part 3: Purification of (S)-3-Hydroxyhexacosanoyl-CoA

• Solid-Phase Extraction (SPE): The reaction mixture is first acidified and loaded onto a C18 SPE cartridge. The cartridge is washed with water to remove salts and unreacted CoA, followed by a low-concentration organic wash (e.g., 20% methanol) to remove polar impurities. The product is then eluted with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Preparative HPLC: The eluate from the SPE step is further purified by preparative reverse-phase HPLC on a C18 column. A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and acetonitrile with 0.1% formic acid is used to elute the product.

• Fraction Collection and Lyophilization: Fractions corresponding to the product peak, detected at 260 nm, are collected, pooled, and lyophilized to obtain the final product as a white, fluffy solid.

Visualizations

Caption: General workflow for the chemical synthesis and purification of 3-hydroxyacyl-CoA standards.

Caption: Troubleshooting decision tree for low yield in 3-hydroxyacyl-CoA synthesis.

References

• 1. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB’) from fatty acid degradation operon of Ralstonia eutropha H16 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

minimizing artifacts in the analysis of CoA derivatives

Welcome to the technical support center for the analysis of Coenzyme A (CoA) derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide solutions for minimizing common artifacts and to answer frequently asked questions encountered during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my acyl-CoA recoveries low and variable?

Low and inconsistent recovery is a common problem, often stemming from degradation during sample preparation due to enzymatic activity or chemical instability.

Answer: The primary causes of low recovery are enzymatic degradation by acyl-CoA thioesterases (ACOTs) and chemical hydrolysis of the thioester bond.[1][2] To mitigate these issues, a multi-step approach focusing on rapid enzyme inactivation and maintaining sample stability is critical.

Key Troubleshooting Steps:

• Ensure Rapid Metabolic Quenching: The first and most critical step is to halt all metabolic activity instantly upon sample collection.[3] Failure to do so allows endogenous enzymes to degrade target analytes. For cell cultures, rapid filtration followed by quenching in -80°C methanol is highly effective.[4] For tissues, immediate freeze-clamping in liquid nitrogen is the gold standard.[5]

• Control Temperature: All sample preparation steps should be performed on ice or at 4°C to minimize enzymatic activity and slow the rate of chemical hydrolysis.[1][6]

• Control pH: The thioester bond of acyl-CoAs is most stable in a slightly acidic environment (pH 4.0-6.8).[1] Extraction and storage buffers should be maintained within this range. An acidic extraction buffer (e.g., 100 mM KH2PO4, pH 4.9) is effective at inhibiting ACOT activity.[1][6]

• Optimize Extraction Method: The choice of extraction method can significantly impact recovery. Solid-Phase Extraction (SPE) is highly recommended for cleaning up complex biological samples and can improve recovery by removing interfering substances.[6][7]

Below is a general workflow designed to minimize sample degradation and improve recovery.

Caption: Recommended workflow for acyl-CoA analysis.

Q2: I see unexpected peaks in my chromatogram. Could they be oxidation artifacts?

Yes, the free thiol group (-SH) on Coenzyme A is highly susceptible to oxidation, which is a major source of analytical artifacts.

Answer: Oxidation can lead to the formation of CoA disulfide (CoA-S-S-CoA) or mixed disulfides with other low-molecular-weight thiols like glutathione.[1] These oxidized species will appear as distinct peaks in your chromatogram, leading to an underestimation of the reduced, biologically active CoA forms. This process, known as protein CoAlation, can also occur where CoA forms a disulfide bond with a cysteine residue on a protein.[8]

Strategies to Prevent Oxidation:

• Use Reducing Agents: Include a reducing agent like dithiothreitol (DTT) or 2-mercaptoethanol in your extraction and sample buffers.[1] DTT can help maintain the reduced state of the CoA thiol group and can also reverse disulfide formation that may have occurred during storage.[1]

• Maintain Acidic pH: Disulfide exchange reactions are significantly suppressed in acidic conditions (pH < 6.5) because the free thiol groups are protonated and thus less reactive.[9]

• Work Quickly and Limit Air Exposure: Minimize the time samples are exposed to atmospheric oxygen, especially after cell lysis.

Caption: Reversible oxidation of CoA and prevention by DTT.

Q3: My signal intensity is poor and the background noise is high in my LC-MS analysis. What can I do?

Poor signal and high background are common LC-MS issues that often point to matrix effects or suboptimal sample cleanup and handling.

Answer: Biological samples contain high concentrations of salts, lipids, and other small molecules that can co-elute with your analytes and interfere with their ionization in the mass spectrometer, a phenomenon known as ion suppression.[7] Furthermore, the inherent instability of acyl-CoAs means that sample loss can occur at multiple steps.

Troubleshooting Guide for LC-MS Analysis:

Caption: Troubleshooting flowchart for poor LC-MS signal.

Data & Protocols

Data Tables

For successful analysis, it is crucial to maintain optimal experimental conditions. The stability of acyl-CoAs is highly dependent on factors like pH and temperature.

Table 1: Key Parameters for Maintaining Acyl-CoA Sample Integrity

Parameter	Recommended Value/Condition	Rationale	Citation
pH for Extraction	4.9	Inhibits thioesterase activity and minimizes chemical hydrolysis.	[1][6]
pH for Storage/Analysis	4.0 - 6.8	The thioester bond is most stable in this slightly acidic range.	[1]
Extraction Temperature	4°C (On Ice)	Minimizes enzymatic degradation and slows chemical hydrolysis.	[1][10]
Long-Term Storage Temp.	-80°C	Essential for long-term stability, especially for dry pellets.	[1][11]

| Autosampler Temp. | 4°C | Minimizes degradation during analytical runs. |[1] |

Table 2: Comparison of Short-Chain Acyl-CoA Recovery Rates Using Different Extraction Methods Note: Actual recovery can vary based on tissue type and specific laboratory execution. Data is illustrative based on common findings.

Acyl-CoA Species	5% SSA Extraction (%)	Acetonitrile/Isopropanol (%)	Perchloric Acid (%)	Citation
Acetyl-CoA	~85-95	~70-85	~80-90	[5]
Propionyl-CoA	~80-90	~65-80	~75-85	[5]
Succinyl-CoA	~90-98	~75-90	~85-95	[5]

| Malonyl-CoA | ~70-85 | ~60-75 | ~65-80 |[5] |

Experimental Protocols

Protocol 1: Metabolic Quenching of Adherent Mammalian Cells

• Aspirate the culture medium completely from the cell monolayer.

• Wash the cells twice with ice-cold Phosphate Buffered Saline (PBS) to remove any remaining medium.

• Immediately add a sufficient volume of ice-cold (-20°C to -80°C) 80% methanol or acetonitrile to cover the cell layer. This step simultaneously quenches metabolism and lyses the cells.[4][12]

• Use a cell scraper to scrape the cells in the cold solvent.

• Transfer the cell lysate/solvent mixture to a pre-chilled microcentrifuge tube.

• Proceed immediately to the extraction protocol or store at -80°C.

Protocol 2: Extraction of Short-Chain Acyl-CoAs from Tissue

This protocol is adapted from methods using 5-sulfosalicylic acid (SSA) for efficient protein precipitation and extraction.[5][13]

• Weigh approximately 20-50 mg of frozen tissue that has been stored at -80°C. Keep the tissue frozen at all times.

• In a pre-chilled mortar, add liquid nitrogen to the tissue and grind it to a fine powder with a pestle.

• Transfer the powdered tissue to a pre-chilled microcentrifuge tube.

• Add 500 µL of ice-cold 5% (w/v) SSA solution. If using internal standards, they should be spiked into the SSA solution.

• Immediately homogenize the sample using a bead beater or ultrasonic homogenizer, keeping the sample on ice.

• Incubate the homogenate on ice for 10 minutes to ensure complete protein precipitation.

• Centrifuge the sample at >16,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the short-chain acyl-CoAs, and transfer it to a new pre-chilled tube for analysis or storage at -80°C.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Quenching - Center for Innovative Technology [vanderbilt.edu]
• 4. osti.gov [osti.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 11. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Low-Abundance Acyl-CoAs

Welcome to the technical support center for the mass spectrometry analysis of low-abundance acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to improving signal-to-noise ratios in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing low-abundance acyl-CoAs?

A1: The analysis of low-abundance acyl-CoAs is challenging due to several factors. These molecules are often present at very low endogenous concentrations, making them difficult to detect above background noise. They are also inherently unstable due to the high-energy thioester bond, which is susceptible to both chemical and enzymatic degradation during sample handling.[1][2] Furthermore, complex biological matrices can cause significant ion suppression in the mass spectrometer, further reducing signal intensity.[2][3] Achieving good chromatographic separation from isomeric and isobaric species is also critical for accurate quantification.[4]

Q2: How can I improve the stability of my acyl-CoA samples during preparation?

A2: Maintaining the integrity of acyl-CoAs from extraction to analysis is crucial. Key strategies include:

• Temperature Control: Always process samples on ice and store them at -80°C to minimize enzymatic activity and chemical degradation.[2]

• pH Management: Acyl-CoAs are more stable in slightly acidic conditions. Reconstituting dried extracts in a buffered solvent, such as 50 mM ammonium acetate at pH 6.8, can improve stability compared to pure water.[5][6]

• Rapid Processing: Minimize the time between sample collection and extraction, as well as the time samples spend in the autosampler before injection.[5]

• Appropriate Solvents: For reconstitution, use solvents compatible with your chromatography. A common choice is a mixture of methanol or acetonitrile in a buffered aqueous solution.[2][5]

Q3: What is the most effective method for extracting low-abundance acyl-CoAs?

A3: Solvent precipitation is a widely used and effective method for extracting a broad range of acyl-CoAs from tissues and cells.[7] An extraction solvent like cold 80% methanol is often employed.[7] For improved recovery and removal of interfering substances like salts and proteins, a solid-phase extraction (SPE) cleanup step is highly recommended after the initial extraction.[1][2] Some studies have shown that using 2.5% sulfosalicylic acid (SSA) for deproteinization results in higher recovery for many short-chain acyl-CoAs compared to trichloroacetic acid (TCA).[8]

Q4: How can I minimize ion suppression and matrix effects?

A4: Ion suppression, where molecules in the sample matrix interfere with the ionization of the target analyte, is a major cause of poor signal.[2][3] To mitigate this:

• Implement Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering lipids, salts, and other matrix components before LC-MS analysis.[1][2]

• Optimize Chromatography: Develop a robust liquid chromatography (LC) method that separates your acyl-CoAs of interest from the bulk of co-eluting matrix components.[6] Using reversed-phase columns like a C18 is a common and effective approach.[2][5]

• Use Stable Isotope-Labeled Internal Standards: Spiking stable isotope-labeled versions of your target acyl-CoAs into the sample before extraction is the gold standard.[9][10] These standards co-elute with the endogenous analyte and experience the same matrix effects, allowing for accurate correction during data analysis.

Troubleshooting Guide: Low Signal-to-Noise Ratio

This guide addresses the common issue of poor signal intensity or high background noise during the LC-MS/MS analysis of acyl-CoAs.

Problem: I am observing a very low signal-to-noise (S/N) ratio for my target acyl-CoA.

This common problem can stem from issues in sample preparation, liquid chromatography, or mass spectrometer settings. The following decision tree and detailed solutions can help you diagnose and resolve the issue.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gmi-inc.com [gmi-inc.com]
• 4. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS Analysis of Metabolites

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of metabolites.

FAQs: Chromatography & Peak Shape Issues

Question: Why do my chromatographic peaks look abnormal (e.g., tailing, fronting, splitting, or broad)?

Abnormal peak shapes can compromise the resolution, identification, and quantification of metabolites.[1][2] The shape of the peak often provides clues to the underlying problem. A systematic approach, starting from the mobile phase and sample and moving to the hardware, is the most effective way to troubleshoot.

Common Peak Shape Problems and Initial Checks:

• Peak Tailing: Often caused by secondary interactions between the analyte and the stationary phase, or issues in the fluidic path.[3]

• Peak Fronting: Typically a sign of column overload or a mismatch between the sample solvent and the mobile phase.[4]

• Split Peaks: This can indicate a partially blocked column frit, a column void, or an injection issue where the sample solvent is too different from the mobile phase.[3][4][5]

• Broad Peaks: Can be a result of large extra-column volume, column contamination, or a flow rate that is too low.[6]

Troubleshooting Workflow for Poor Peak Shape

Troubleshooting workflow for poor peak shape.

Detailed Troubleshooting Steps:

• Evaluate the Mobile Phase and Sample:

  • pH: Ensure the mobile phase pH is appropriate for your analytes. Improper pH can affect ionization and lead to tailing.[5]

  • Buffer: A weak or inadequate buffer may not be sufficient to control the pH, causing peak shape issues. A concentration of 5-10 mM is often adequate for reversed-phase separations.[2]

  • Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause distorted or split peaks. Whenever possible, dissolve the sample in the initial mobile phase.[6]

  • Freshness: Prepare fresh mobile phases and samples to rule out degradation.[7]

• Inspect the Column and Guard Column:

  • Guard Column: If you are using a guard column, remove it and re-inject the sample. If the peak shape improves, the guard column is the issue and should be replaced.[2]

  • Contamination: Accumulation of contaminants from the sample matrix can lead to peak tailing and broadening.[6] Try flushing the column according to the manufacturer's protocol.

  • Column Failure: If flushing does not resolve the issue, the column itself may have deteriorated (e.g., a void has formed at the inlet or the frit is blocked). This often affects all peaks in the chromatogram.[2] Reversing the column and backflushing can sometimes dislodge particulates from the inlet frit. If this fails, the column may need to be replaced.[2]

• Check the LC System Hardware:

  • Extra-Column Volume: Excessive volume from tubing and fittings between the injector and the detector can cause peak broadening. Ensure all connections are made properly with minimal tubing length and appropriate inner diameters.[6]

  • Leaks: Check all fittings for any signs of leaks, which can disrupt the flow path and affect peak shape.

FAQs: Mass Spectrometry & Signal Issues

Question: Why is my signal intensity low or my signal-to-noise (S/N) ratio poor?

Low signal intensity can be caused by issues with sample preparation, the LC separation, the ionization source, or the mass spectrometer itself. A poor signal-to-noise ratio can be a result of either low signal or high background noise.[8]

Troubleshooting Workflow for High Background Noise

Troubleshooting workflow for high background noise.

Detailed Troubleshooting Steps:

• Check for High Background Noise:

  • Solvents and Additives: Ensure you are using high-purity, LC-MS grade solvents and fresh additives. Contaminants in the mobile phase are a common source of high background.[7][8] Salt precipitation from buffers can also cause noise and system failures.[8]

  • System Contamination: Flush the entire LC system to remove any buildup of contaminants.[9] Running a blank gradient can help identify if the system itself is contaminated.[10]

  • Ion Source: A dirty ion source (e.g., capillary, cone) is a primary cause of increased background noise and reduced sensitivity.[11] Regular cleaning is essential.

• Optimize Analyte Signal:

  • Sample Preparation: Matrix effects from complex biological samples can suppress the ionization of your target metabolites.[12] Optimize your sample preparation to remove interfering components.

  • Ion Source Parameters: Ensure that the ion source settings (e.g., gas flows, temperatures, spray voltage) are optimized for your specific analytes.[13]

  • Mass Calibration: Verify that the mass spectrometer is properly calibrated. A drift in mass calibration can lead to poor mass accuracy and apparent loss of signal.[8]

Question: My retention times are shifting. What is the cause?

Retention time (RT) stability is critical for reliable metabolite identification. Shifts in RT can be sudden or gradual and typically point to issues with the mobile phase, column, or pump.

Common Causes and Solutions:

• Mobile Phase Composition: Small changes in mobile phase composition, pH, or degradation over time can cause RT shifts. Always prepare fresh mobile phases and ensure accurate measurements.[2]

• Column Equilibration: Insufficient column equilibration time between injections, especially in gradient methods, is a frequent cause of drifting retention times. Ensure the column is fully re-equilibrated before the next injection.

• Column Temperature: Fluctuations in the column oven temperature can lead to RT shifts. Ensure the column compartment temperature is stable and consistent.[6]

• Column Aging: Over time, the stationary phase of the column will degrade, leading to gradual shifts in retention. This is a normal process, but a sudden large shift may indicate column failure.

• Flow Rate Inconsistency: Leaks in the system or problems with the LC pump can cause an unstable flow rate, directly impacting retention times. Check system pressure for fluctuations.[8]

System Suitability and Protocols

To ensure your LC-MS system is performing optimally before and during an analytical run, a System Suitability Test (SST) should be performed. This involves injecting a standard mixture to verify that key performance criteria are met.[10]

System Suitability Test (SST) Parameters

The following table outlines typical SST parameters and their general acceptance criteria for metabolomics studies. These may need to be adapted based on specific assay requirements.[10][14]

Parameter	Common Acceptance Criteria	Potential Issue if Failed
Retention Time (RT)	RSD < 2% compared to expected RT.[10]	Column, mobile phase, or pump issues.
Peak Area / Intensity	RSD < 15% across replicate injections.[14][15]	Injector, detector, or ionization source instability.
Peak Shape (Tailing/Asymmetry Factor)	Typically between 0.9 and 1.5.[10][16]	Column degradation, mobile phase mismatch.
Mass Accuracy	< 5 ppm error from theoretical mass.[10]	Needs mass calibration.
Signal-to-Noise (S/N)	> 10 for the limit of quantification (LOQ).	Poor sensitivity, high background.

Experimental Protocols

Protocol 1: General Reversed-Phase Column Flushing

This procedure is recommended for removing buffer salts and strongly retained contaminants before storage or when troubleshooting.[17][18]

• Disconnect from MS: Disconnect the column outlet from the mass spectrometer and direct it to a waste container to prevent contamination of the MS.

• Buffer Removal: Flush the column with 10-20 column volumes of a mobile phase consisting of the same organic/aqueous ratio as your method but without any buffer salts (e.g., 90:10 Water:Acetonitrile).[17][19]

• Organic Wash: Flush the column with 20 column volumes of 100% strong organic solvent (e.g., Acetonitrile or Methanol).[17] This will remove strongly retained hydrophobic compounds.

• Re-equilibration: Before next use, flush the column with the initial mobile phase (including buffer) for at least 10-15 column volumes or until the pressure has stabilized.[17]

Protocol 2: Basic ESI Source Cleaning

Safety Note: Always allow the source to cool completely and wear appropriate personal protective equipment (PPE).

• Venting and Removal: Vent the mass spectrometer and turn off all gas flows and heaters.[20] Carefully remove the ion source housing according to the manufacturer's instructions.

• Disassembly: Carefully disassemble the external source components, such as the spray shield, capillary, and sample cone. Take photos or notes to aid in reassembly.[21]

• Cleaning:

  • Wipe down all accessible metal surfaces with a lint-free cloth dampened with LC-MS grade methanol, isopropanol, or water.[22]

  • Submerge removable metal parts (cone, capillary) in a beaker with LC-MS grade isopropanol and sonicate for 5-10 minutes. Repeat this process with LC-MS grade water, and then a final rinse with LC-MS grade methanol.[11][20]

• Drying and Reassembly: Ensure all parts are completely dry before reassembling the source.[20]

• Pumpdown and Check: Reinstall the source, pump down the system, and allow sufficient time for the system to reach a stable vacuum. Check the background signal with a direct infusion of a clean solvent.

Protocol 3: Protein Precipitation of Plasma/Serum Samples

This is a common method for removing the majority of proteins from biological fluids prior to metabolomics analysis.[23][24]

• Thaw Sample: Thaw frozen plasma or serum samples on ice.

• Aliquot Sample: In a clean microcentrifuge tube, add 100 µL of the plasma/serum sample.

• Add Precipitation Solvent: Add 400 µL of ice-cold precipitation solvent (e.g., acetonitrile or methanol containing internal standards) to the sample tube.[25][26] The 4:1 solvent-to-sample ratio is common.

• Vortex: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein denaturation.

• Incubate/Centrifuge: Incubate the samples at 4°C for 30 minutes to enhance protein precipitation.[23] Then, centrifuge at a high speed (e.g., 20,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[23][25]

• Collect Supernatant: Carefully transfer the supernatant to a new clean tube, being careful not to disturb the protein pellet.

• Dry and Reconstitute: Dry the supernatant using a nitrogen evaporator or vacuum concentrator. Reconstitute the dried extract in a suitable solvent (e.g., the initial mobile phase) for LC-MS analysis.[23]

References

• 1. glsciences.eu [glsciences.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 6. halocolumns.com [halocolumns.com]
• 7. researchgate.net [researchgate.net]
• 8. zefsci.com [zefsci.com]
• 9. What is the best way to flush a liquid chromatography system to remove contamination? [sciex.com]
• 10. Guidelines and considerations for the use of system suitability and quality control samples in mass spectrometry assays applied in untargeted clinical metabolomic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 13. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 14. 4.3. Acceptance criteria – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. mac-mod.com [mac-mod.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. youtube.com [youtube.com]
• 21. Reddit - The heart of the internet [reddit.com]
• 22. m.youtube.com [m.youtube.com]
• 23. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 24. agilent.com [agilent.com]
• 25. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 26. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vitro Stability of Thioester Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vitro stability of thioester compounds.

Frequently Asked Questions (FAQs)

Q1: My thioester compound is degrading rapidly in my aqueous buffer. What are the most likely causes?

A1: Rapid degradation of thioesters in aqueous solutions is typically due to hydrolysis, which can be catalyzed by acidic or basic conditions. The thioester bond is susceptible to nucleophilic attack by water. The rate of hydrolysis is significantly influenced by the pH of the buffer. Thioester stability is generally greatest in slightly acidic to neutral conditions (pH 4-7). At pH 7 and 23°C, the half-life for the hydrolysis of S-methyl thioacetate is approximately 155 days, but this can decrease dramatically under more acidic or alkaline conditions.[1][2][3]

Q2: I am working with a thiol-containing buffer and observing faster than expected degradation of my thioester. Why is this happening?

A2: The presence of free thiols in your buffer can lead to a process called thiol-thioester exchange. In this reaction, the thiol in the buffer attacks the thioester, leading to the formation of a new thioester and the release of the original thiol. This is a common issue and can significantly reduce the stability of your compound.[1][2][3] The rate of this exchange is dependent on the concentration and pKa of the thiol in the buffer.

Q3: Can the concentration of my buffer impact the stability of my thioester compound?

A3: Yes, buffer concentration can influence thioester stability. Some buffer components can act as nucleophiles and directly catalyze hydrolysis. It is advisable to use the lowest effective buffer concentration and to choose buffers that are known to be non-nucleophilic, such as phosphate or HEPES, at concentrations that maintain the desired pH without directly participating in the degradation reaction.

Q4: Are there any general strategies to improve the in vitro stability of my thioester compound?

A4: To enhance stability, consider the following:

• pH Control: Maintain the pH of your solution in the optimal range of 4.0-7.0.

• Temperature Control: Perform experiments at the lowest feasible temperature to slow down degradation kinetics.

• Buffer Selection: Use non-nucleophilic buffers at the lowest effective concentration.

• Avoid Contaminants: Ensure your reagents and solvents are free from nucleophilic (e.g., amines) and oxidative contaminants.

• Use of Additives: In specific cases, the addition of a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) can be beneficial. TCEP is a non-thiol reducing agent that can prevent the formation of disulfides from the thiol product of hydrolysis, which can sometimes drive the degradation equilibrium.[4][5][6][7]

Troubleshooting Guides

Issue 1: Unexpectedly Low Signal or Complete Loss of Thioester Compound in LC-MS Analysis

Potential Cause	Troubleshooting Step	Rationale
Hydrolysis during sample preparation or analysis	Analyze a freshly prepared sample immediately. Ensure the pH of the mobile phase is within the stable range for your compound (typically pH 4-7).	Thioesters are prone to hydrolysis, and prolonged exposure to non-optimal pH, even in the LC-MS mobile phase, can lead to degradation.
Thiol-thioester exchange with components in the matrix	If your sample matrix contains thiols (e.g., cell lysates with glutathione), consider a rapid extraction or precipitation step to remove them before analysis.	Endogenous thiols are highly reactive towards thioesters and can lead to rapid degradation.
Oxidation	Degas solvents and consider working under an inert atmosphere (e.g., nitrogen or argon). Add an antioxidant like TCEP if compatible with your analysis.	The thiol product of hydrolysis can be susceptible to oxidation, which might shift the equilibrium towards further degradation.

Issue 2: Appearance of Multiple Unexpected Peaks in HPLC or NMR Spectra

Potential Cause	Troubleshooting Step	Rationale
Hydrolysis Products	Compare the retention time or chemical shifts of the new peaks with those of the expected carboxylic acid and thiol hydrolysis products.	The primary degradation products of thioester hydrolysis are the corresponding carboxylic acid and thiol.
Products of Thiol-Thioester Exchange	If your buffer contains a thiol, identify the new thioester species that would be formed from the exchange reaction.	The presence of a new thioester peak corresponding to the buffer's thiol is a strong indicator of thiol-thioester exchange.
Oxidized Species	Look for peaks corresponding to the disulfide dimer of the thiol leaving group.	The thiol generated from hydrolysis can oxidize to form a disulfide, especially in the presence of oxygen.

Quantitative Data on Thioester Stability

The stability of thioester compounds is highly dependent on environmental conditions. The following tables summarize kinetic data for the degradation of a model thioester, S-methyl thioacetate.

Table 1: Effect of pH on the Hydrolysis and Thiol-Thioester Exchange of S-Methyl Thioacetate at 23°C

Parameter	Value	Conditions	Reference
Acid-Mediated Hydrolysis Rate Constant (k_a)	1.5 x 10⁻⁵ M⁻¹s⁻¹	Aqueous solution	[1][2]
Base-Mediated Hydrolysis Rate Constant (k_b)	1.6 x 10⁻¹ M⁻¹s⁻¹	Aqueous solution	[1][2]
pH-Independent Hydrolysis Rate Constant (k_w)	3.6 x 10⁻⁸ s⁻¹	Aqueous solution	[1][2]
Hydrolysis Half-Life	155 days	pH 7.0, 23°C	[1][2][3]
Thiol-Thioester Exchange Rate Constant (k_ex)	1.7 M⁻¹s⁻¹	with 2-sulfonatoethanethiolate	[1][2]
Thiol-Thioester Exchange Half-Life	38 hours	1 mM 2-sulfonatoethanethiolate, pH 7.0, 23°C	[1][2][3]

Table 2: Effect of Temperature on the Hydrolysis of a Thioester Compound

Temperature (°C)	Relative Rate of Hydrolysis
20	1.0
30	Increased
40	Significantly Increased

Experimental Protocols

Protocol 1: Monitoring Thioester Stability by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the stability of a thioester compound in a given buffer.

1. Materials:

• Thioester compound of interest
• Buffer of choice (e.g., 50 mM phosphate buffer, pH adjusted to desired value)
• Quenching solution (e.g., 1% formic acid in acetonitrile)
• HPLC system with a UV detector
• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)
• Mobile Phase A: 0.1% formic acid in water
• Mobile Phase B: 0.1% formic acid in acetonitrile

2. Procedure:

• Prepare a stock solution of the thioester compound in an appropriate organic solvent (e.g., DMSO or acetonitrile).
• Initiate the stability study by diluting the thioester stock solution into the pre-warmed buffer of choice to a final concentration of ~100 µM.
• Incubate the reaction mixture at the desired temperature (e.g., 25°C or 37°C).
• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.
• Immediately quench the reaction by adding the aliquot to an equal volume of the quenching solution. This will stop the degradation by lowering the pH.
• Analyze the quenched samples by HPLC.

• Injection Volume: 10 µL
• Flow Rate: 1 mL/min
• Detection Wavelength: Determined by the UV absorbance maximum of the thioester.
• Gradient Elution: A typical gradient would be 5-95% Mobile Phase B over 15 minutes. This should be optimized to achieve good separation between the parent thioester and its degradation products (carboxylic acid and thiol).

• Quantify the peak area of the thioester at each time point.
• Plot the natural logarithm of the thioester peak area versus time. The negative of the slope of this line will give the observed degradation rate constant (k_obs). The half-life (t_1/2) can be calculated using the equation: t_1/2 = 0.693 / k_obs.

Protocol 2: Monitoring Thioester Stability by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is suitable for observing the degradation of a thioester in real-time without the need for quenching.

1. Materials:

• Thioester compound of interest
• Deuterated buffer of choice (e.g., 50 mM phosphate buffer in D₂O, pD adjusted to desired value)
• Internal standard (e.g., 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt, TSP)
• NMR spectrometer

2. Procedure:

• Prepare a solution of the thioester compound and the internal standard in the deuterated buffer directly in an NMR tube. A typical concentration for the thioester would be 1-5 mM.
• Acquire an initial ¹H NMR spectrum (t=0). Identify a characteristic proton signal for the thioester that is well-resolved from other signals.
• Incubate the NMR tube at the desired temperature in the NMR spectrometer's temperature-controlled probe.
• Acquire subsequent ¹H NMR spectra at regular time intervals.
• Process the spectra and integrate the characteristic thioester signal and the internal standard signal at each time point.
• Calculate the relative concentration of the thioester at each time point by normalizing the integral of its signal to the integral of the internal standard.
• Plot the natural logarithm of the relative thioester concentration versus time to determine the degradation rate constant and half-life as described in the HPLC protocol.

Visualizing Thioester Degradation Pathways

The following diagrams illustrate the primary mechanisms of thioester degradation.

Caption: General mechanism of thioester hydrolysis.

Caption: Mechanism of thiol-thioester exchange.

Caption: General mechanism of thioester aminolysis.

Caption: Oxidation of the thioester sulfur atom.

Caption: Workflow for thioester stability assessment.

References

• 1. gmwgroup.harvard.edu [gmwgroup.harvard.edu]
• 2. The relative rates of thiol-thioester exchange and hydrolysis for alkyl and aryl thioalkanoates in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reducing agent - TCEP Clinisciences [clinisciences.com]
• 5. goldbio.com [goldbio.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. broadpharm.com [broadpharm.com]
• 8. researchgate.net [researchgate.net]

dealing with peak tailing in the chromatography of acyl-CoAs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the chromatographic analysis of acyl-CoAs, with a specific focus on resolving peak tailing.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common issue in the chromatography of acyl-CoAs, where the peak asymmetry factor is greater than 1.2.[1] This can compromise resolution and lead to inaccurate quantification. This guide provides a systematic approach to diagnosing and resolving peak tailing.

Q1: Why are my acyl-CoA peaks tailing and where do I start troubleshooting?

A1: Peak tailing for acyl-CoAs can stem from several factors, broadly categorized as chemical interactions or physical/hardware issues. To begin troubleshooting, first, determine if the issue affects all peaks in your chromatogram or only specific peaks (e.g., the acyl-CoAs).

• If all peaks are tailing: This typically points to a physical or hardware problem. Common causes include a void at the head of the column, a partially blocked inlet frit, or excessive extra-column volume from poorly connected tubing.[2][3][4]

• If only acyl-CoA peaks (or other polar/basic analytes) are tailing: The issue is likely due to specific chemical interactions between the acyl-CoAs and the stationary phase.[2]

The following workflow provides a logical approach to diagnosing the root cause.

Figure 1: Troubleshooting workflow for acyl-CoA peak tailing.

Frequently Asked Questions (FAQs)

Chemical and Method-Related Issues

Q2: How does mobile phase pH affect acyl-CoA peak shape?

A2: Mobile phase pH is a critical factor in controlling the peak shape of acyl-CoAs. The phosphate groups on the CoA moiety and potential basic functional groups can interact with residual silanol groups on the silica-based stationary phase.[1] These silanols are ionized at mid-range pH, leading to strong secondary interactions and peak tailing. By lowering the mobile phase pH (e.g., to 2-3), the silanol groups are protonated, minimizing these unwanted interactions and resulting in more symmetrical peaks.[1][5]

Q3: What are ion-pairing reagents and how can they improve my results?

A3: Ion-pairing reagents are mobile phase additives that contain both a hydrophobic part and an ionic part.[1] They can form neutral ion pairs with charged analytes like acyl-CoAs. This increases the hydrophobicity of the acyl-CoA molecule, leading to better retention on a reversed-phase column and often resulting in improved peak shape and resolution.[1] Common ion-pairing reagents include trifluoroacetic acid (TFA) and heptafluorobutyric acid (HFBA).[1]

Q4: Can my sample concentration or injection solvent cause peak tailing?

A4: Yes. Injecting too much sample can lead to column overload, where the stationary phase becomes saturated, resulting in broadened and tailing peaks.[1][3] Additionally, if your sample is dissolved in a solvent that is significantly stronger than your initial mobile phase, it can cause peak distortion, including tailing.[1] It is always recommended to dissolve your sample in a solvent that is as close in composition to the initial mobile phase as possible.[1]

Q5: What is the role of metal ions in peak tailing of acyl-CoAs?

A5: The presence of metal ions in the HPLC system (e.g., from the column hardware, frits, or mobile phase) can lead to chelation with the phosphate groups of the acyl-CoA molecules. This interaction can create an additional retention mechanism, resulting in peak tailing.[1] Using high-purity solvents and columns with modern, low-metal content hardware can help mitigate this issue.

Column and Hardware-Related Issues

Q6: What type of column should I use to minimize peak tailing for acyl-CoAs?

A6: For reversed-phase chromatography of acyl-CoAs, it is highly recommended to use a modern, high-purity silica column that is "end-capped."[3] End-capping is a process that chemically treats the residual silanol groups on the silica surface, making them less available for secondary interactions with polar analytes like acyl-CoAs.[1][3] C18 columns are widely used, but for very long-chain acyl-CoAs, a C8 or even a C4 stationary phase might provide better peak shape by reducing strong hydrophobic interactions.[1]

Q7: My column is old. Could this be the cause of my peak tailing?

A7: Yes, column degradation is a common cause of poor peak shape.[1] Over time, the stationary phase can degrade, especially when operating at pH extremes, or the column can become contaminated with strongly retained sample components. This leads to a loss of efficiency and can expose more active silanol sites, increasing peak tailing. If you suspect column degradation, replacing it with a new column is a straightforward way to diagnose the problem.[3] Using a guard column can help extend the life of your analytical column.[3]

Quantitative Data on Troubleshooting

The following tables provide illustrative data on how different troubleshooting steps can impact the peak asymmetry (tailing factor) of an acyl-CoA, such as Palmitoyl-CoA. Note: These values are representative examples to demonstrate the expected improvements and may not reflect actual experimental data.

Table 1: Effect of Mobile Phase pH on Palmitoyl-CoA Peak Tailing Factor

Mobile Phase pH	Tailing Factor (Tf)	Peak Shape Description
7.0	2.1	Severe Tailing
4.9	1.5	Moderate Tailing
3.0	1.1	Symmetrical

Table 2: Effect of Column Type and Sample Load on Palmitoyl-CoA Peak Tailing Factor

Column Type	Sample Load	Tailing Factor (Tf)
Standard C18 (Not End-Capped)	High	2.5
Standard C18 (Not End-Capped)	Low	1.8
Modern End-Capped C18	High	1.4
Modern End-Capped C18	Low	1.0

Experimental Protocols

Protocol 1: Optimizing Mobile Phase pH to Reduce Peak Tailing

This protocol describes a systematic approach to lower the mobile phase pH to improve the peak shape of acyl-CoAs.

• Initial Analysis:

  • Perform an injection of your acyl-CoA standard using your current HPLC method with a neutral or near-neutral pH mobile phase (e.g., pH 6.8-7.2).

  • Record the chromatogram and calculate the tailing factor for your acyl-CoA peak(s). A tailing factor > 1.2 indicates a problem.[1]

• Preparation of Acidic Mobile Phases:

  • Prepare a series of aqueous mobile phase buffers (Mobile Phase A) with decreasing pH values. For example, prepare buffers at pH 4.5, pH 3.5, and pH 2.5.

  • Use a suitable acid that is compatible with your detection method (e.g., formic acid or phosphoric acid for UV; formic acid for MS). Ensure the buffer concentration is sufficient (e.g., 10-25 mM) to control the pH but not so high as to cause precipitation with the organic mobile phase.

• Systematic Testing:

  • Equilibrate the HPLC system thoroughly with the first acidic mobile phase (e.g., pH 4.5).

  • Inject the acyl-CoA standard and record the chromatogram.

  • Calculate the new tailing factor.

  • Repeat the equilibration and injection process for each of the lower pH mobile phases.

• Evaluation:

  • Compare the tailing factors obtained at the different pH values.

  • Select the pH that provides the most symmetrical peak (tailing factor closest to 1.0) without compromising the retention or resolution of your analytes of interest.

Protocol 2: General HPLC Method for Acyl-CoA Analysis

This is a general starting method for the reversed-phase HPLC analysis of long-chain acyl-CoAs. Optimization will likely be required for specific applications.

Parameter	Condition	Notes
Column	C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)	Use a modern, end-capped column.
Mobile Phase A	75 mM KH2PO4, pH 4.9	Lowering the pH to ~3.0 may improve peak shape.
Mobile Phase B	Acetonitrile	Methanol can also be used and may offer different selectivity.
Gradient	Start with a lower percentage of Mobile Phase B and gradually increase it to elute the more hydrophobic Acyl-CoAs. A typical gradient might be from 10% to 90% B over 20-30 minutes.	A shallower gradient can improve resolution between closely eluting species.[1]
Flow Rate	0.5 - 1.0 mL/min	Adjust based on column dimensions and desired analysis time.
Column Temperature	35°C	Increasing temperature can sometimes improve peak shape.[1]
Detection	UV at 260 nm	For the adenine head group of CoA.
Injection Volume	10-20 µL	Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.

Visualizations

Figure 2: General experimental workflow for acyl-CoA analysis by HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Validation of Analytical Methods for CoA Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the validation of analytical methods for Certificate of Analysis (CoA) compounds.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the validation of analytical methods.

Specificity

Question: What should I do if my analytical method is not specific and shows interferences?

Answer:

If your method lacks specificity, it means it cannot unequivocally assess the analyte in the presence of other components.[1][2] To troubleshoot this, consider the following steps:

• Sample Matrix Evaluation: The issue might stem from the sample matrix. Analyze a matrix blank (all components except the analyte) to confirm if it's the source of interference.[1]

• Chromatographic Method Optimization: For chromatographic methods like HPLC, adjust parameters such as the mobile phase composition, pH, column type, or temperature to improve the resolution between the analyte and interfering peaks.[3]

• Alternative Detection: If chromatographic optimization is insufficient, consider a more selective detection technique. For example, mass spectrometry (MS) can often distinguish between compounds with the same chromatographic retention time.

• Sample Preparation Modification: Implement or refine sample preparation steps like extraction or cleanup to remove interfering substances before analysis.

Linearity

Question: My linearity plot has a poor correlation coefficient (r²). How can I fix this?

Answer:

A poor correlation coefficient indicates that the method's response is not directly proportional to the analyte concentration over the specified range.[4][5] Here are some troubleshooting steps:

• Calibration Standard Integrity: Verify the accuracy of your calibration standards. Inaccuracies in stock solution preparation or serial dilutions are common sources of error.

• Detector Saturation: At high concentrations, the detector signal may become saturated, leading to a non-linear response. If this is the case, narrow the calibration range.

• Inappropriate Range: The selected concentration range may not be linear for the analyte. It is crucial to establish a range where the method demonstrates acceptable precision, accuracy, and linearity.[5][6]

• Data Transformation: In some cases, a non-linear relationship can be mathematically transformed to achieve linearity (e.g., logarithmic transformation). However, this should be justified and documented.

Accuracy & Precision

Question: My accuracy (% recovery) is outside the acceptable limits. What could be the cause?

Answer:

Poor accuracy indicates a systematic error in your method, meaning the measured value is not close to the true value.[1][7] Consider these potential causes:

• Sample Preparation Inefficiency: The analyte may not be completely extracted from the sample matrix, leading to low recovery. Optimize extraction parameters like solvent, time, or temperature.

• Standard Inaccuracy: The concentration of your reference standard may be incorrect. Ensure it is from a reliable source and has been stored correctly.

• Matrix Effects: Components in the sample matrix can enhance or suppress the analyte signal.[2] To mitigate this, use a matrix-matched calibration or the standard addition method.

Question: My results are not precise (high %RSD). What are the common reasons for this?

Answer:

Lack of precision points to random errors in the analytical process, resulting in a large scatter between measurements of the same sample.[1] To improve precision:

• Inconsistent Sample Handling: Ensure consistent and reproducible sample preparation, injection volumes, and dilutions.

• Instrument Instability: Check for fluctuations in instrument performance, such as unstable detector response or inconsistent flow rates in chromatographic systems. System suitability tests should be performed before and during the analysis.[8]

• Analyst Technique: Variations in technique between analysts can contribute to imprecision.[7] Standardize the procedure and ensure all analysts are adequately trained.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Question: I am unable to achieve the required sensitivity (LOD/LOQ). How can I improve it?

Answer:

The LOD is the lowest analyte concentration that can be detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[9][10][11] To improve sensitivity:

• Increase Sample Concentration: If possible, concentrate the sample to increase the analyte signal.

• Optimize Instrument Parameters: Adjust instrument settings to enhance the signal-to-noise ratio. For example, in HPLC-UV, select the wavelength of maximum absorbance for the analyte.

• Reduce Background Noise: A high background signal can obscure the analyte peak.[12] Identify and eliminate sources of noise, such as contaminated reagents or electronic interference.

Robustness

Question: My method fails robustness testing when small changes are introduced. What does this indicate?

Answer:

A lack of robustness means the method's performance is significantly affected by small, deliberate variations in its parameters, indicating it may not be reliable during routine use.[13][14][15]

• Identify Critical Parameters: The goal of robustness testing is to identify which method parameters are most sensitive to change.[13]

• Tighten Method Controls: For the identified critical parameters, establish stricter control limits in the method procedure. For instance, if a small change in pH significantly alters the results, the method should specify a very narrow pH range.[13]

• Method Re-development: If the method is overly sensitive to multiple parameters, it may require re-development to be more resilient to minor variations.[15]

Frequently Asked Questions (FAQs)

Q1: What are the key parameters for analytical method validation?

A1: The core parameters for analytical method validation, as outlined by guidelines such as those from the International Council for Harmonisation (ICH), include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[16][17]

Q2: How do I establish the linear range for my assay?

A2: The linear range is the interval between the upper and lower analyte concentrations for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[4][5] It is typically determined by analyzing a minimum of five concentrations spanning the expected range.[5][6]

Q3: What is the difference between repeatability and intermediate precision?

A3: Repeatability (or intra-assay precision) assesses the precision of the method over a short interval under the same operating conditions.[6][18] Intermediate precision evaluates the method's precision within the same laboratory but under different conditions, such as on different days, with different analysts, or on different equipment.[7][18]

Q4: Is it always necessary to perform all validation parameters?

A4: The validation parameters required depend on the type of analytical method. For example, a simple identification test may only require specificity, whereas a quantitative assay for impurities will require evaluation of all parameters, including LOD and LOQ.[19]

Q5: What are system suitability tests and why are they important?

A5: System suitability tests are a series of checks to ensure that the analytical system is performing correctly before and during the analysis of samples.[8] They are an integral part of method validation and routine analysis, providing confidence in the reliability of the results.

Data Presentation

Table 1: Illustrative Data for Linearity Assessment

Concentration (µg/mL)	Response (Peak Area)
5	12543
10	25102
25	62890
50	124987
100	250123
Correlation Coefficient (r²)	0.9998

Table 2: Illustrative Data for Accuracy and Precision (Repeatability)

Concentration Level	Replicate	Measured Concentration (µg/mL)	% Recovery
80% (80 µg/mL)	1	79.5	99.4%
2	80.2	100.3%
3	79.8	99.8%
100% (100 µg/mL)	1	101.1	101.1%
2	99.5	99.5%
3	100.4	100.4%
120% (120 µg/mL)	1	119.2	99.3%
2	121.5	101.3%
3	120.8	100.7%
Overall Mean % Recovery	100.2%
Overall %RSD	0.75%

Experimental Protocols

Protocol 1: Determination of Linearity

Objective: To demonstrate that the analytical method's response is directly proportional to the concentration of the analyte.

Methodology:

• Prepare a stock solution of the analyte at a known high concentration.

• Perform serial dilutions to prepare at least five calibration standards of different concentrations, covering the expected range of the assay.

• Analyze each calibration standard in triplicate according to the analytical method.

• Plot the mean response for each concentration level against the corresponding concentration.

• Perform a linear regression analysis to determine the correlation coefficient (r²), slope, and y-intercept.

Protocol 2: Assessment of Accuracy and Precision

Objective: To determine the closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

Methodology:

• Prepare samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a placebo with a known amount of the analyte.

• Prepare at least three replicate samples at each concentration level.

• Analyze the samples using the analytical method.

• Calculate the percent recovery for each sample to assess accuracy.

• Calculate the relative standard deviation (%RSD) for the replicates at each concentration level and for all samples to assess precision.

Visualizations

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Problems in Analytical Method Validation [pharmaspecialists.com]
• 3. pharmtech.com [pharmtech.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biopharminternational.com [biopharminternational.com]
• 13. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. industrialpharmacist.com [industrialpharmacist.com]
• 16. Common Analytical Method Validation Failures and How to Avoid Them – Pharma GMP [pharmagmp.in]
• 17. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 18. biopharminternational.com [biopharminternational.com]
• 19. altabrisagroup.com [altabrisagroup.com]

Reference Data & Comparative Studies

A Comparative Analysis of Fatty Acyl-CoA Pools Across Key Metabolic Tissues

A comprehensive guide for researchers, scientists, and drug development professionals detailing the quantitative differences in fatty acyl-CoA pools in the liver, heart, skeletal muscle, and adipose tissue. This guide provides supporting experimental data, detailed methodologies for analysis, and visual representations of key signaling pathways influenced by these crucial metabolic intermediates.

Fatty acyl-CoAs, the activated form of fatty acids, are central players in cellular metabolism and signaling. Their concentrations and compositions vary significantly across different tissues, reflecting the unique metabolic demands and functions of each organ. Understanding these tissue-specific differences is paramount for researchers in metabolic diseases, as dysregulation of fatty acyl-CoA pools is implicated in conditions such as obesity, type 2 diabetes, and cardiovascular disease. This guide offers a comparative overview of fatty acyl-CoA profiles in four key metabolic tissues: the liver, heart, skeletal muscle, and adipose tissue.

Quantitative Comparison of Fatty Acyl-CoA Pools

The absolute concentrations of various fatty acyl-CoA species differ markedly between the liver, heart, skeletal muscle, and adipose tissue, reflecting their distinct metabolic roles. The liver, a central hub for lipid metabolism, generally exhibits a high and dynamic fatty acyl-CoA pool. The heart, which relies heavily on fatty acid oxidation for energy, maintains a robust capacity for fatty acyl-CoA turnover. Skeletal muscle shows significant variation in its fatty acyl-CoA content depending on fiber type and metabolic state. Adipose tissue, the primary site of energy storage, displays a fatty acyl-CoA profile geared towards triacylglycerol synthesis and release.

Below is a summary of representative fatty acyl-CoA concentrations in rat liver and heart, providing a snapshot of the quantitative differences between these highly metabolic organs. It is important to note that these values can be influenced by factors such as diet and physiological state.

Fatty Acyl-CoA Species	Liver (pmol/mg wet weight)	Heart (pmol/mg wet weight)
Acetyl-CoA (C2:0)	143 ± 5	-
Malonyl-CoA	-	-
Succinyl-CoA	97 ± 13	-
Myristoyl-CoA (C14:0)	-	-
Palmitoyl-CoA (C16:0)	-	-
Palmitoleoyl-CoA (C16:1)	-	-
Stearoyl-CoA (C18:0)	-	-
Oleoyl-CoA (C18:1)	-	-
Linoleoyl-CoA (C18:2)	-	-
Arachidonoyl-CoA (C20:4)	-	-

Experimental Protocols for Fatty Acyl-CoA Quantification

Accurate quantification of fatty acyl-CoA pools is challenging due to their low abundance and chemical lability. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for sensitive and specific measurement of these metabolites.[2][3][4][5][6] Below is a detailed protocol for the extraction and analysis of fatty acyl-CoAs from mammalian tissues.

1. Tissue Homogenization and Extraction:

• Materials: Frozen tissue (~10-50 mg), ice-cold 80% methanol, ceramic beads, bead beater homogenizer, centrifuge.

• Procedure:

  • Quickly weigh the frozen tissue sample.

  • Place the tissue in a 2 mL tube containing ceramic beads and 1 mL of ice-cold 80% methanol.

  • Homogenize the tissue using a bead beater (e.g., 2 cycles of 25 seconds at 6,500 Hz).

  • Centrifuge the homogenate at 16,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant containing the extracted fatty acyl-CoAs.[1]

2. Sample Preparation for LC-MS/MS:

• Materials: Extracted supernatant, nitrogen evaporator, reconstitution solution (e.g., 50% methanol with 5 mM ammonium acetate).

• Procedure:

  • Dry the supernatant under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in a specific volume of the reconstitution solution (e.g., 100 µL).

  • Vortex the sample thoroughly and centrifuge at high speed to pellet any insoluble debris.

  • Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used for separating fatty acyl-CoAs.[3]

  • Mobile Phases: A binary gradient system is typically employed.

    • Mobile Phase A: Water with a modifier (e.g., 10 mM ammonium acetate or 0.1% formic acid).

    • Mobile Phase B: Acetonitrile or methanol with the same modifier.

  • Gradient: A gradient from a lower to a higher percentage of organic mobile phase is used to elute the fatty acyl-CoAs based on their chain length and saturation.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally preferred for the detection of fatty acyl-CoAs.[2]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used on triple quadrupole instruments for targeted quantification. This involves monitoring a specific precursor ion to product ion transition for each fatty acyl-CoA species. A neutral loss scan of 507 Da (corresponding to the adenosine 3'-phosphate 5'-diphosphate portion of the CoA molecule) can be used for untargeted screening.[2]

  • Quantification: Absolute quantification is achieved by using a calibration curve generated with authentic standards of each fatty acyl-CoA and by spiking the samples with a suitable internal standard (e.g., an odd-chain fatty acyl-CoA like C17:0-CoA).

Signaling Pathways Regulated by Fatty Acyl-CoAs

Fatty acyl-CoAs are not merely metabolic intermediates; they also act as signaling molecules that regulate the activity of key proteins and transcription factors, thereby influencing a wide range of cellular processes.

Peroxisome Proliferator-Activated Receptors (PPARs)

Peroxisome Proliferator-Activated Receptors (PPARs) are a family of nuclear receptors that function as ligand-activated transcription factors. Fatty acyl-CoAs and their derivatives are endogenous ligands for PPARs. The three main isoforms, PPARα, PPARγ, and PPARβ/δ, exhibit tissue-specific expression and regulate distinct sets of genes involved in lipid and glucose metabolism.

• Liver (PPARα): In the liver, PPARα is highly expressed and plays a crucial role in regulating fatty acid catabolism. Upon activation by fatty acyl-CoAs, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This leads to the upregulation of genes involved in fatty acid uptake, mitochondrial and peroxisomal β-oxidation, and ketogenesis.

PPARα Signaling Pathway in the Liver.

• Adipose Tissue (PPARγ): PPARγ is the master regulator of adipogenesis and is highly expressed in adipose tissue. Its activation by fatty acyl-CoAs promotes the storage of fatty acids as triglycerides by upregulating genes involved in fatty acid uptake, esterification, and lipid droplet formation.

PPARγ Signaling Pathway in Adipose Tissue.

Protein Kinase C (PKC)

Protein Kinase C (PKC) is a family of serine/threonine kinases that are involved in a multitude of cellular signaling pathways. Certain PKC isoforms can be allosterically regulated by fatty acyl-CoAs.

• Heart (PKC): In the heart, specific PKC isoforms, particularly atypical PKCs (aPKCs), are implicated in the regulation of glucose and fatty acid uptake. Fatty acyl-CoAs can modulate the activity of these kinases, which in turn can influence the translocation of glucose transporters (e.g., GLUT4) and fatty acid transporters (e.g., CD36) to the cell membrane, thereby impacting substrate utilization by the cardiomyocytes.

References

• 1. Native chemical ligation approach to sensitively probe tissue acyl-CoA pools - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics analysis of long-chain fatty acyl-coenzyme As in liver, brain, muscle and adipose tissue by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Validation of 3-Hydroxy-5-methylhex-4-enoyl-CoA as a Biomarker: A Guide to an Unexplored Candidate

For Researchers, Scientists, and Drug Development Professionals

The pursuit of novel biomarkers is a critical endeavor in advancing disease diagnosis, prognosis, and therapeutic monitoring. This guide addresses the validation of 3-Hydroxy-5-methylhex-4-enoyl-CoA as a potential biomarker. However, a comprehensive review of current scientific literature reveals a significant information gap: there are no published studies specifically validating 3-Hydroxy-5-methylhex-4-enoyl-CoA as a biomarker for any disease or physiological state.

While this specific molecule remains uninvestigated in a biomarker context, this guide will provide a framework for its potential validation. It will draw on established principles of biomarker discovery and validation, the known roles of the broader class of acyl-CoA molecules in metabolism, and the analytical techniques available for their quantification. This document serves as a roadmap for researchers interested in exploring the potential of 3-Hydroxy-5-methylhex-4-enoyl-CoA as a novel biomarker.

The Context: Acyl-CoAs in Metabolism and Disease

3-Hydroxy-5-methylhex-4-enoyl-CoA belongs to the family of acyl-coenzyme A (acyl-CoA) molecules. These are central intermediates in numerous metabolic pathways, most notably fatty acid β-oxidation, where they are sequentially broken down to produce energy.[1][2] The enzymes responsible for the metabolism of related molecules, enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase, play crucial roles in this process.[3][4][5]

Given their central role in metabolism, alterations in the levels of specific acyl-CoAs can be indicative of metabolic dysregulation, which is a hallmark of many diseases, including metabolic syndrome, cardiovascular diseases, and certain cancers.[2][6] Therefore, acyl-CoAs as a class are promising candidates for biomarker discovery.

A General Framework for Biomarker Validation

The validation of a novel biomarker is a phased process, moving from initial discovery to clinical utility.[7][8][9] A typical workflow is outlined below.

A generalized workflow for biomarker discovery and validation.

Experimental Protocols for Acyl-CoA Analysis

The quantification of acyl-CoAs in biological matrices is challenging due to their low abundance and potential for instability.[10][11] The gold standard for the sensitive and specific measurement of acyl-CoAs is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12][13][14]

General Protocol for Acyl-CoA Extraction and Quantification by LC-MS/MS

• Sample Collection and Preparation:

  • Collect biological samples (e.g., plasma, tissue) and immediately freeze them in liquid nitrogen to quench metabolic activity.

  • Homogenize tissue samples in a cold extraction solvent (e.g., acetonitrile/methanol/water mixture) containing an internal standard (a stable isotope-labeled version of the analyte of interest).

  • Centrifuge the homogenate to precipitate proteins and other macromolecules.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Employ a suitable liquid chromatography method, such as reversed-phase or ion-pairing chromatography, to separate the target analyte from other molecules in the extract.

  • Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. This involves selecting the precursor ion of the target analyte and a specific fragment ion, which provides high selectivity and sensitivity.[13]

• Data Analysis and Quantification:

  • Quantify the analyte by comparing the peak area of the endogenous molecule to that of the internal standard.

  • Generate a standard curve using known concentrations of the analyte to ensure accurate quantification.

Comparative Analysis: Potential Alternatives

In the absence of data for 3-Hydroxy-5-methylhex-4-enoyl-CoA, a comparison with established or emerging biomarkers for metabolic diseases is hypothetical. However, for a condition like metabolic syndrome, a novel biomarker would be compared against a panel of existing markers.

Biomarker Category	Examples	Analytical Method
Established Clinical Markers	Fasting glucose, HbA1c, Triglycerides, HDL-Cholesterol	Standard clinical chemistry assays
Inflammatory Markers	C-reactive protein (CRP), Interleukin-6 (IL-6)	Immunoassays (e.g., ELISA)
Hormones	Insulin, Adiponectin, Leptin	Immunoassays (e.g., ELISA, RIA)
Metabolomics Markers	Branched-chain amino acids, various acylcarnitines	Mass Spectrometry
Hypothetical Novel Marker	3-Hydroxy-5-methylhex-4-enoyl-CoA	LC-MS/MS

Future Directions

The validation of 3-Hydroxy-5-methylhex-4-enoyl-CoA as a biomarker would require a dedicated research effort. The initial steps would involve:

• Hypothesis Generation: Identifying a disease or physiological state where the pathway involving this molecule is likely to be perturbed.

• Development of a Quantitative Assay: Creating a robust and validated LC-MS/MS method for its measurement in relevant biological samples.

• Exploratory Studies: Measuring its levels in small-scale case-control studies to assess its potential as a biomarker.

Should these initial studies show promise, larger cohort studies would be necessary to establish its clinical validity and utility. While currently an unknown quantity in the field of biomarker research, the framework provided here offers a clear path for the scientific community to explore the potential of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

References

• 1. What Is Acyl-CoAs Metabolism - Creative Proteomics Blog [creative-proteomics.com]
• 2. Acyl-CoA - Wikipedia [en.wikipedia.org]
• 3. Mitochondrial Fatty Acid Oxidation Disorders Associated with Short-Chain Enoyl-CoA Hydratase (ECHS1) Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enoyl-CoA hydratase - Proteopedia, life in 3D [proteopedia.org]
• 5. EHHADH enoyl-CoA hydratase and 3-hydroxyacyl CoA dehydrogenase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. Acyl-CoA metabolism and partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proteomics Biomarker Discovery: A Quantitative Workflow Guide - MetwareBio [metwarebio.com]
• 8. Biomarker discovery and validation: Bridging research and clinical application | Abcam [abcam.com]
• 9. From Discovery to Clinic: Navigating the Stages of Biomarker Identification and Validation [labx.com]
• 10. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Substrate Kinetics of Human Enoyl-CoA Hydratase Isoforms: ECHS1 vs. ECH2

For researchers, scientists, and drug development professionals, understanding the distinct kinetic properties of enoyl-CoA hydratase isoforms is crucial for dissecting metabolic pathways and developing targeted therapeutics. This guide provides an objective comparison of the substrate kinetics of the primary human enoyl-CoA hydratase isoforms: the mitochondrial short-chain enoyl-CoA hydratase (ECHS1) and the peroxisomal enoyl-CoA hydratase 2 (ECH2), which is a domain of the multifunctional enzyme type 2 (MFE-2).

Enoyl-CoA hydratases are essential enzymes in the β-oxidation of fatty acids, catalyzing the hydration of a trans-2-enoyl-CoA to a 3-hydroxyacyl-CoA. While both ECHS1 and ECH2 perform this fundamental reaction, their subcellular localization and distinct substrate specificities underscore their specialized roles in cellular metabolism. ECHS1 is primarily involved in the breakdown of short- and medium-chain fatty acids within the mitochondria, whereas ECH2, located in peroxisomes, preferentially handles very-long-chain and branched-chain fatty acids.

Comparative Analysis of Kinetic Parameters

The substrate specificity and catalytic efficiency of ECHS1 and ECH2 have been characterized through kinetic studies. The Michaelis constant (Km) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), indicating the enzyme's affinity for the substrate. The catalytic constant (kcat), or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time. The kcat/Km ratio is a measure of the enzyme's overall catalytic efficiency.

A recent study elucidated the kinetic parameters of human mitochondrial ECHS1 with a variety of acyl-CoA substrates. The data reveals that ECHS1 has the highest affinity and catalytic efficiency for crotonyl-CoA (C4), with a progressive decrease in efficiency as the acyl chain length increases. While ECHS1 can bind to longer-chain acyl-CoAs such as hexanoyl-CoA and octanoyl-CoA, it exhibits no enzymatic activity towards them, highlighting its specialization for short-chain substrates.

In contrast, detailed kinetic data for the human peroxisomal ECH2 domain of MFE-2 is less abundant in the literature. Structural and functional studies indicate that human ECH2 is largely inactive towards short-chain enoyl-CoAs.[1] The crystal structure of human ECH2 reveals that a mobile loop can block the entrance of enoyl-CoAs with chain lengths shorter than eight carbons.[1] This structural feature explains its preference for longer-chain substrates. While specific Km and kcat values for a comprehensive range of substrates are not available in a single comparative study, the catalytic efficiency (kcat/Km) for the overall hydratase 2 reaction within MFE-2 has been determined, and it is established that it acts on very-long-chain and branched-chain fatty acids.[2]

Below is a summary of the available quantitative kinetic data for human ECHS1. A corresponding comprehensive table for human ECH2 is not yet available in the scientific literature.

Table 1: Kinetic Parameters of Human Mitochondrial Enoyl-CoA Hydratase (ECHS1) for Various Substrates

Substrate (Acyl-CoA)	Chain Length	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Crotonyl-CoA	C4	25.6 ± 2.1	135.4 ± 4.2	5.29 x 10⁶
Hexenoyl-CoA	C6	N/A	No Activity	N/A
Octenoyl-CoA	C8	N/A	No Activity	N/A
Acetoacetyl-CoA	C4 (keto)	N/A	No Activity	N/A

N/A: Not Applicable as no enzymatic activity was observed. Data derived from a 2023 study on the structural and biochemical mechanism of human ECHS1 substrate recognition.

Experimental Protocols

The determination of the kinetic parameters presented above relies on robust experimental procedures, including protein expression and purification, followed by enzymatic activity assays.

Recombinant Human ECHS1 and ECH2 (MFE-2) Expression and Purification

a. Cloning and Expression Vector Construction: The coding sequences for human ECHS1 and the hydratase 2 domain of human MFE-2 are typically cloned into bacterial expression vectors, such as pET vectors, which allow for inducible protein expression in Escherichia coli. A polyhistidine (His) tag is often fused to the N- or C-terminus of the protein to facilitate purification.

b. Protein Expression: The expression plasmids are transformed into a suitable E. coli strain, such as BL21(DE3). The bacterial cultures are grown to a specific optical density, and protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG).

c. Cell Lysis and Protein Purification: After induction, the bacterial cells are harvested by centrifugation and resuspended in a lysis buffer. The cells are then lysed by sonication or other mechanical means. The soluble protein fraction is separated from the cell debris by centrifugation. The His-tagged proteins are purified from the soluble lysate using immobilized metal affinity chromatography (IMAC). The column is washed to remove non-specifically bound proteins, and the target protein is eluted using a buffer containing a high concentration of imidazole. The purified protein is then dialyzed against a storage buffer.

Spectrophotometric Assay for Enoyl-CoA Hydratase Activity

A continuous spectrophotometric assay is commonly used to measure the activity of enoyl-CoA hydratase. This assay monitors the decrease in absorbance at 263 nm, which is characteristic of the α,β-unsaturated thioester bond of the enoyl-CoA substrate as it is hydrated to form the corresponding 3-hydroxyacyl-CoA product.

Materials:

• Purified recombinant ECHS1 or ECH2 enzyme

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Enoyl-CoA substrates (e.g., crotonyl-CoA, hexenoyl-CoA, etc.) dissolved in a suitable buffer

• Quartz cuvettes with a 1 cm path length

• UV-Vis spectrophotometer capable of measuring absorbance at 263 nm and maintaining a constant temperature.

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing the Tris-HCl buffer and the desired concentration of the enoyl-CoA substrate.

• Equilibrate the cuvette to the desired temperature (e.g., 30°C) in the spectrophotometer.

• Initiate the reaction by adding a small volume of the purified enzyme solution to the cuvette and mix quickly.

• Immediately begin monitoring the decrease in absorbance at 263 nm over time.

• The initial linear rate of the reaction is used to calculate the enzyme activity. The molar extinction coefficient for the enoyl-CoA substrate at 263 nm (typically around 6.7 x 10³ M⁻¹cm⁻¹) is used to convert the change in absorbance to the rate of substrate consumption.

• To determine the kinetic parameters (Km and kcat), the assay is performed with varying concentrations of the substrate, and the initial rates are fitted to the Michaelis-Menten equation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the role of enoyl-CoA hydratases in fatty acid β-oxidation and the general workflow for determining their kinetic parameters.

References

• 1. Crystal structure of 2-enoyl-CoA hydratase 2 from human peroxisomal multifunctional enzyme type 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Human peroxisomal multifunctional enzyme type 2. Site-directed mutagenesis studies show the importance of two protic residues for 2-enoyl-CoA hydratase 2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Alternative Substrates for 3-Hydroxyacyl-CoA Dehydrogenase

For researchers, scientists, and drug development professionals, understanding the substrate specificity of 3-hydroxyacyl-CoA dehydrogenase (HADH) is critical for investigating metabolic pathways and developing targeted therapeutics. This guide provides a comparative analysis of alternative substrates for HADH, supported by experimental data, to facilitate informed decisions in research and drug discovery.

Performance Comparison of HADH with Alternative Substrates

3-Hydroxyacyl-CoA dehydrogenase (HADH), a key enzyme in the beta-oxidation of fatty acids, exhibits a preference for specific substrates based on the chain length of the acyl-CoA molecule. Experimental data reveals that HADH is most active with medium-chain substrates.[1] The enzyme's activity is influenced by both the affinity for the substrate (represented by the Michaelis constant, Km) and the maximum rate of reaction (Vmax).

A study on pig heart L-3-hydroxyacyl-CoA dehydrogenase systematically evaluated its kinetic parameters with a range of L-3-hydroxyacyl-CoA substrates of varying chain lengths.[1] The results, summarized in the table below, demonstrate that the enzyme is most efficient with medium-chain substrates, while the Km values for medium- and long-chain substrates are comparable and significantly lower than previously reported.[1]

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	25	135
3-Hydroxyhexanoyl-CoA	C6	10	160
3-Hydroxyoctanoyl-CoA	C8	5	180
3-Hydroxydecanoyl-CoA	C10	5	180
3-Hydroxydodecanoyl-CoA	C12	5	165
3-Hydroxytetradecanoyl-CoA	C14	5	120
3-Hydroxyhexadecanoyl-CoA	C16	5	90

Data sourced from He, X. Y., Yang, S. Y., & Schulz, H. (1989). Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths. Analytical Biochemistry, 180(1), 105-109.

It is important to note that HADH exists in different isoforms with varying substrate specificities. For instance, short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) displays a preference for short-chain and branched-chain acyl-CoAs.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the substrate comparison logic and a typical experimental workflow for characterizing HADH activity with alternative substrates.

Caption: Logical flow for comparing alternative HADH substrates.

Caption: Generalized workflow for HADH substrate analysis.

Experimental Protocols

The following is a detailed methodology for a continuous spectrophotometric assay to determine the kinetic parameters of HADH with alternative substrates. This protocol can be adapted for both the forward and reverse reactions.

Objective: To determine the Km and Vmax of 3-hydroxyacyl-CoA dehydrogenase with various L-3-hydroxyacyl-CoA substrates.

Principle: The enzymatic activity of HADH can be measured by monitoring the change in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH (forward reaction) or the oxidation of NADH to NAD+ (reverse reaction).[2] For determining the kinetic parameters for various L-3-hydroxyacyl-CoA substrates of different chain lengths, a coupled assay system is often employed to ensure the reaction proceeds to completion and to prevent product inhibition.[1]

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3.[2][3]

• NAD+ Stock Solution: 20 mM NAD+ in assay buffer.

• NADH Stock Solution: 10 mM NADH in assay buffer. Prepare fresh daily and keep on ice, protected from light.[2]

• L-3-hydroxyacyl-CoA Substrates: Stock solutions of various chain lengths (e.g., C4 to C16) prepared in the assay buffer.

• 3-Ketoacyl-CoA Thiolase: Commercially available preparation with sufficient activity (for the coupled forward reaction).[1][2]

• Coenzyme A (CoASH): 50 µM in assay buffer (for the coupled forward reaction).

• Purified HADH Enzyme: A solution of the enzyme at a known concentration.

• UV-transparent cuvettes or 96-well plates.

• Spectrophotometer capable of reading absorbance at 340 nm and maintaining a constant temperature.

Procedure (Coupled Forward Reaction):

• Prepare the Reaction Mixture: In a cuvette, combine the following to a final volume of 1 mL:

  • Assay Buffer

  • NAD+ Stock Solution to a final concentration of 1 mM.[2]

  • Sufficient 3-Ketoacyl-CoA Thiolase (e.g., 1-2 units).[2]

  • CoASH to a final concentration of 50 µM.

• Substrate Variation: To determine Km and Vmax, vary the concentration of the L-3-hydroxyacyl-CoA substrate over a range (e.g., 0.5 to 10 times the expected Km).[2]

• Equilibration: Incubate the reaction mixture at 37°C for 5 minutes.[2]

• Initiate the Reaction: Add a small volume (e.g., 20 µL) of the HADH enzyme solution to the cuvette, mix quickly, and immediately start recording the absorbance at 340 nm.[2]

• Data Acquisition: Record the absorbance at 340 nm every 15-30 seconds for 5-10 minutes. The rate of increase in absorbance should be linear for at least the first few minutes.[2]

• Control Reaction: Perform a blank reaction containing all components except the enzyme sample to measure any non-enzymatic reaction.

Procedure (Reverse Reaction):

• Prepare the Reaction Mixture: In a cuvette, combine the following:

  • Assay Buffer (to a final volume of 1 mL).

  • NADH Stock Solution to a final concentration of 0.1 mM.[3]

  • Varying concentrations of the 3-ketoacyl-CoA substrate (e.g., acetoacetyl-CoA).

• Equilibration: Mix the contents and incubate at 37°C for 5 minutes.[2]

• Initiate the Reaction: Add the HADH enzyme to start the reaction.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm over time.

Data Analysis:

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance change over time, using the molar extinction coefficient of NADH at 340 nm (6220 M-1cm-1).

• Plot V₀ against the substrate concentration.

• Fit the data to the Michaelis-Menten equation to determine the Km and Vmax values for each substrate. Non-linear regression software is recommended for accurate determination of these parameters.

References

• 1. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Antibody Cross-Reactivity Against Acyl-CoA Species

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Antibody Specificity for Acetyl-CoA, Succinyl-CoA, and Glutaryl-CoA

The accurate detection and quantification of specific acyl-Coenzyme A (acyl-CoA) molecules are fundamental to advancing metabolic research and drug development.[1][2] Given the structural similarities among different acyl-CoA species, understanding the cross-reactivity of antibodies is critical for ensuring data integrity.[3] High cross-reactivity can lead to non-specific signals and inaccurate quantification in immunoassays.[2] This guide provides a comparative overview of antibody cross-reactivity against three key acyl-CoA species: acetyl-CoA, succinyl-CoA, and glutaryl-CoA, supported by established experimental protocols for validation.

Data on Antibody Cross-Reactivity

Direct comparative studies on the cross-reactivity of commercially available antibodies for acetyl-CoA, succinyl-CoA, and glutaryl-CoA are limited in published literature.[1] However, based on the structural differences and general principles of antibody-antigen recognition, a hypothetical cross-reactivity profile can be extrapolated. The following table summarizes the expected, yet unverified, cross-reactivity profiles. Researchers are strongly encouraged to validate these characteristics for their specific antibodies and experimental conditions using the protocols outlined below.

Antibody Target	Antigen	Cross-Reactivity with Acetyl-CoA (%)	Cross-Reactivity with Succinyl-CoA (%)	Cross-Reactivity with Glutaryl-CoA (%)	Notes
Anti-Acetyl-CoA	Acetyl-CoA	100	< 1	< 0.5	The small, uncharged nature of the acetyl group generally leads to high specificity.
Anti-Succinyl-CoA	Succinyl-CoA	< 1	100	~5-10	The dicarboxylic nature of succinyl-CoA provides a distinct epitope. Some cross-reactivity with the structurally similar glutaryl-CoA may occur.[1]
Anti-Glutaryl-CoA	Glutaryl-CoA	< 0.5	~5-15	100	Glutaryl-CoA's longer carbon chain compared to succinyl-CoA can be a basis for specific antibody recognition.

Note: The percentage of cross-reactivity is determined relative to the antibody's binding to its target antigen (100%). These are hypothetical values and require experimental verification.

Key Experimental Protocols

Accurate determination of antibody cross-reactivity is essential. The following are standard protocols for assessing the specificity of antibodies against different acyl-CoA species.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a highly sensitive method for quantifying antibody specificity and is the recommended method for evaluating cross-reactivity for small molecules like acyl-CoAs.[1][2] The assay measures the ability of various unlabeled acyl-CoAs (competitors) to compete with a labeled or coated target acyl-CoA for binding to a limited amount of the specific antibody.[2] The resulting signal is inversely proportional to the concentration of the competing acyl-CoA.[2]

Materials:

• High-binding 96-well microtiter plates

• Primary antibody (e.g., Anti-Succinyl-CoA)

• Target acyl-CoA-protein conjugate (for coating)

• Competing acyl-CoAs (Acetyl-CoA, Glutaryl-CoA)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1-3% BSA in PBS)

• Assay Diluent (e.g., 1% BSA in PBS)

• Enzyme-conjugated secondary antibody

• Substrate Solution (e.g., TMB for HRP)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Antigen Coating: Dilute the target acyl-CoA-protein conjugate in Coating Buffer and add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.[3]

• Washing: Discard the coating solution and wash the plate three times with Wash Buffer.[1]

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.[1][2] Wash the plate three times with Wash Buffer.

• Competitive Reaction: Prepare serial dilutions of the target acyl-CoA (for the standard curve) and the competing acyl-CoAs in Assay Diluent. In a separate plate, mix the primary antibody with each dilution of the standards and competitors. Incubate for 1-2 hours at room temperature.[1][2]

• Incubation: Transfer 100 µL of the antibody-antigen mixtures to the corresponding wells of the coated and blocked plate. Incubate for 1-2 hours at room temperature.[1]

• Washing: Wash the plate three times with Wash Buffer.[1]

• Secondary Antibody Incubation: Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well and incubate for 1-2 hours at room temperature.[1]

• Washing: Wash the plate five times with Wash Buffer.[2]

• Detection: Add 100 µL of the Substrate Solution to each well and incubate in the dark until a color develops.[1]

• Stopping the Reaction: Add 50-100 µL of Stop Solution to each well.[1]

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.[1]

• Data Analysis: Plot the absorbance values against the known concentrations of the target acyl-CoA to generate a standard curve. Determine the concentration of each competing acyl-CoA that inhibits 50% of the maximum signal (IC50). Calculate the percent cross-reactivity using the formula: (% Cross-Reactivity) = (IC50 of target acyl-CoA / IC50 of competitor acyl-CoA) x 100%.[3]

Western Blotting (Immunoblotting)

Western blotting can be used to assess cross-reactivity by observing if an antibody binds to unintended protein-acyl-CoA conjugates.[1]

Procedure:

• Sample Preparation: Prepare protein lysates from cells or tissues treated to induce specific acyl-CoA modifications.[1]

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Incubate the membrane in Blocking Buffer for 1 hour at room temperature or overnight at 4°C to minimize non-specific antibody binding.[1]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in Blocking Buffer overnight at 4°C with gentle agitation.[1]

• Washing: Wash the membrane three times for 5-10 minutes each with Wash Buffer (e.g., TBST).[1]

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Washing: Repeat the washing step.[1]

• Detection: Apply a chemiluminescent substrate and capture the signal using an imaging system.[1]

Immunoprecipitation (IP)

Immunoprecipitation can be used to enrich for proteins with a specific acylation, followed by Western blotting to test for the presence of other acyl modifications.

Procedure:

• Bead Preparation: Resuspend anti-acyl-lysine agarose beads and wash them to remove storage buffer.[4]

• Cell Lysis: Prepare cell lysates using an appropriate lysis buffer containing protease and phosphatase inhibitors.[5]

• Incubation: Add the cell lysate to the prepared beads and incubate at 4°C overnight with rotation to allow the antibody to bind to the acylated proteins.[4][5]

• Washing: Wash the beads several times with wash buffer to remove non-specifically bound proteins.[4]

• Elution: Elute the bound proteins from the beads. For Western blot analysis, this is typically done by adding SDS-PAGE loading buffer and boiling the sample.[4]

• Analysis: Analyze the eluted proteins by Western blotting using antibodies specific to different acyl-lysine modifications.

Visualizations

Experimental Workflow and Metabolic Pathways

To further clarify the experimental process and the biological context of these acyl-CoA species, the following diagrams are provided.

Caption: Workflow for Competitive ELISA to determine antibody cross-reactivity.

Caption: Simplified metabolic pathways showing the origins of key acyl-CoA species.

References

• 1. researchgate.net [researchgate.net]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Lysine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. glutaryl-CoA degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. familiasga.com [familiasga.com]

A Comparative Guide to Geraniol Degradation Pathways Across Different Organisms

For researchers, scientists, and drug development professionals, understanding the metabolic fate of geraniol is crucial for evaluating its therapeutic potential and safety. This guide provides a comparative overview of geraniol degradation pathways in humans, bacteria, and fungi, supported by quantitative data and detailed experimental protocols.

Geraniol, a naturally occurring acyclic monoterpene alcohol found in the essential oils of various aromatic plants, is widely utilized in the fragrance, flavor, and cosmetic industries. Its diverse biological activities, including antimicrobial and anti-inflammatory properties, have also made it a subject of interest in pharmaceutical research. The biotransformation of geraniol varies significantly across different biological systems, influencing its efficacy and toxicological profile.

Comparative Metabolomics of Geraniol Degradation

The degradation of geraniol follows distinct pathways in different organisms, leading to a variety of metabolites. In humans, metabolism is primarily oxidative, followed by conjugation, whereas in microorganisms, it often serves as a carbon source through oxidative degradation pathways.

Human Geraniol Metabolism

In humans, orally ingested geraniol is extensively metabolized in the liver. The primary metabolic pathway involves two main phases: Phase I oxidation reactions catalyzed by Cytochrome P450 (CYP450) enzymes and Phase II conjugation reactions, mainly glucuronidation and sulfation.[1] The major urinary metabolites identified are Hildebrandt acid, geranic acid, 3-hydroxycitronellic acid, and 8-carboxygeraniol.[2][3]

A study involving human volunteers who were orally administered geraniol revealed the following distribution of metabolites in urine:

Metabolite	Percentage of Ingested Dose Excreted in Urine (Mean ± SD)
Hildebrandt acid	34.4 ± 5.6%
Geranic acid	12.7 ± 5.6%
3-Hydroxycitronellic acid	2.2 ± 0.4%
8-Carboxygeraniol	0.19 ± 0.09%

Table 1: Quantitative Analysis of Geraniol Metabolites in Human Urine. Data from a human study involving oral administration of geraniol[3].

It is important to note that while Hildebrandt acid, geranic acid, and 3-hydroxycitronellic acid are major metabolites, they are not exclusive to geraniol metabolism and can be formed from other terpenes like citral.[3] In contrast, 8-carboxygeraniol is considered a specific biomarker for geraniol exposure.[3]

Below is a diagram illustrating the major oxidative metabolic pathway of geraniol in humans.

Human Geraniol Oxidative Metabolism

Bacterial Geraniol Degradation

Several bacterial species, particularly from the genus Pseudomonas, are capable of utilizing geraniol as a sole carbon and energy source. The common degradation pathway involves the oxidation of geraniol to geranial and subsequently to geranic acid.[4] This is followed by the activation of geranic acid to geranyl-CoA, which then enters the beta-oxidation pathway.

For instance, in Pseudomonas aeruginosa, the initial steps are catalyzed by geraniol dehydrogenase and geranial dehydrogenase.[4] In Castellaniella defragrans, a geraniol dehydrogenase (GeDH) and a geranial dehydrogenase (GaDH) have been identified and characterized. The GeDH from C. defragrans exhibits a high affinity for geraniol.

Enzyme	Organism	Substrate	Km (µM)	kcat/Km (M-1s-1)
Geraniol Dehydrogenase (GeDH)	Castellaniella defragrans	Geraniol	<10	1.57 x 106
Geraniol Dehydrogenase (GeDH)	Castellaniella defragrans	Perillyl alcohol	-	2.02 x 106

Table 2: Kinetic Parameters of Geraniol Dehydrogenase from Castellaniella defragrans. Data from a study on anaerobic monoterpene degradation[5].

The following diagram illustrates the bacterial degradation pathway of geraniol.

Bacterial Geraniol Degradation Pathway

Fungal Geraniol Biotransformation

Fungi also exhibit diverse capabilities in metabolizing geraniol. For example, spores of Penicillium digitatum can transform geraniol into 6-methyl-5-hepten-2-one (methylheptenone).[6] This pathway proceeds through the oxidation of geraniol to citral (a mixture of geranial and neral), followed by conversion to geranic acid, and finally, a lyase-catalyzed reaction to produce methylheptenone.[6]

In contrast, the fungus Mucor irregularis has been shown to efficiently biotransform geraniol into geranic acid with a conversion rate of up to 98.89% after 72 hours.[7]

Fungus	Primary Product	Key Intermediates
Penicillium digitatum (spores)	Methylheptenone	Citral, Geranic Acid
Mucor irregularis	Geranic Acid	Geranial

Table 3: Comparison of Geraniol Biotransformation Products in Different Fungi.

The degradation pathway in Penicillium digitatum spores is depicted below.

Geraniol Degradation in P. digitatum

Experimental Protocols

Accurate comparative metabolomics relies on robust and standardized experimental procedures. Below are summaries of key experimental protocols for the analysis of geraniol and its metabolites.

Protocol 1: Quantitative Analysis of Geraniol Metabolites in Human Urine by UPLC-MS/MS

This protocol is adapted from a method for the quantitative determination of geraniol metabolites in human urine.[8]

1. Sample Preparation:

• To 1 mL of urine, add an internal standard solution.
• Perform enzymatic hydrolysis to cleave conjugates.
• Conduct liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., ethyl acetate).
• Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

2. UPLC-MS/MS Analysis:

• Chromatographic System: Ultra-Performance Liquid Chromatography (UPLC) system.
• Column: A reverse-phase C18 column.
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Mass Spectrometer: A tandem mass spectrometer (MS/MS) operating in negative electrospray ionization (ESI-) mode with multiple reaction monitoring (MRM).

3. Quantification:

• Generate a calibration curve using standards of the target metabolites (Hildebrandt acid, geranic acid, 3-hydroxycitronellic acid, and 8-carboxygeraniol).
• Quantify the metabolites in the urine samples based on the peak area ratios relative to the internal standard.

Protocol 2: Analysis of Geraniol to Geranic Acid Conversion in Mucor irregularis by GC-MS

This protocol is based on the study of geraniol biotransformation by Mucor irregularis.[7]

1. Fungal Culture and Biotransformation:

• Cultivate Mucor irregularis in a suitable liquid medium.
• Introduce geraniol to the culture to initiate biotransformation.
• Incubate the culture under controlled conditions (e.g., 28°C, 200 rpm) for a specified period (e.g., 72 hours).

2. Sample Extraction:

• Harvest the culture broth and extract the metabolites using an organic solvent such as ethyl acetate.
• Dry the organic extract, for example, over anhydrous sodium sulfate.
• Concentrate the extract under reduced pressure.

3. GC-MS Analysis:

• Gas Chromatograph: A GC system equipped with a suitable capillary column (e.g., Rtx-5MS).
• Carrier Gas: Helium.
• Oven Temperature Program: A programmed temperature gradient to separate geraniol and geranic acid.
• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.
• Data Analysis: Identify and quantify geraniol and geranic acid by comparing their mass spectra and retention times with those of authentic standards.

The following diagram illustrates a general workflow for comparative metabolomics of geraniol degradation.

Comparative Metabolomics Workflow

Conclusion

The metabolic pathways of geraniol degradation are highly diverse, reflecting the distinct biochemical capabilities of different organisms. In humans, the focus is on detoxification and excretion, leading to a suite of oxidized and conjugated metabolites. In contrast, microorganisms have evolved pathways to utilize geraniol as a nutrient source, often involving complete oxidation. Understanding these comparative metabolic profiles is essential for predicting the bioavailability, efficacy, and potential toxicity of geraniol and its derivatives in various applications, from pharmaceuticals to consumer products. The provided data and protocols offer a solid foundation for researchers to delve deeper into the fascinating and complex world of geraniol metabolomics.

References

• 1. Genetic analysis of geraniol metabolism during fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Human Metabolism and Urinary Elimination Kinetics of the Fragrance Geraniol after Oral Dosage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Geraniol Degradation Pathway [eawag-bbd.ethz.ch]
• 5. Geraniol and Geranial Dehydrogenases Induced in Anaerobic Monoterpene Degradation by Castellaniella defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Geraniol biotransformation-pathway in spores of Penicillium digitatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Metabolic Flux Models of Fatty Acid Oxidation

For researchers, scientists, and drug development professionals navigating the complexities of cellular metabolism, accurately modeling fatty acid oxidation (FAO) is paramount. This guide provides an objective comparison of common metabolic flux models for FAO, supported by experimental data and detailed protocols to aid in the selection of appropriate validation methods.

Fatty acid oxidation is a critical metabolic pathway responsible for energy production, and its dysregulation is implicated in numerous diseases, including metabolic syndrome, cardiovascular diseases, and cancer. Metabolic flux models are powerful tools for quantifying the rates of intracellular reactions, offering a detailed snapshot of cellular physiology. However, the reliability of these models hinges on rigorous experimental validation. This guide explores the primary experimental approaches for validating FAO metabolic flux models, their underlying principles, and the types of data they generate.

Experimental Approaches for Model Validation

The validation of FAO metabolic flux models relies on comparing model predictions with experimentally measured fluxes. The most common techniques for quantifying FAO rates include Seahorse XF technology, radiolabeled fatty acid assays, and 13C-Metabolic Flux Analysis (13C-MFA).

Table 1: Comparison of Experimental Methods for Measuring Fatty Acid Oxidation Flux

Method	Principle	Advantages	Disadvantages	Typical Analytes Measured
Seahorse XF Analyzer	Measures real-time oxygen consumption rate (OCR), an indicator of mitochondrial respiration, in response to specific substrates and inhibitors.	Real-time, non-invasive, allows for multiplexing and high-throughput analysis.	Indirect measurement of FAO, can be influenced by other oxidative processes.	Oxygen Consumption Rate (OCR)
Radiolabeled Fatty Acid Assays	Traces the metabolic fate of radiolabeled fatty acids (e.g., [1-14C]palmitate, [9,10-3H]oleate) by quantifying the production of radiolabeled CO2 and acid-soluble metabolites.	Direct measurement of substrate catabolism, high sensitivity.	Requires handling of radioactive materials, endpoint assays, can be labor-intensive.	Radiolabeled CO2, Acid-Soluble Metabolites (ASMs)
13C-Metabolic Flux Analysis (13C-MFA)	Utilizes stable isotope-labeled substrates (e.g., 13C-palmitate) and measures the incorporation of 13C into downstream metabolites using mass spectrometry or NMR.	Provides detailed flux maps of central carbon metabolism, high resolution of pathway activity.	Complex experimental design and data analysis, requires specialized equipment.	Mass Isotopomer Distributions (MIDs) of TCA cycle intermediates and other metabolites

Detailed Experimental Protocols

Accurate experimental data is the bedrock of model validation. Below are detailed protocols for the key experimental methods cited.

Seahorse XF Long Chain Fatty Acid Oxidation Stress Test

This protocol assesses the ability of cells to oxidize long-chain fatty acids by measuring changes in the oxygen consumption rate.

Materials:

• Seahorse XF Cell Culture Microplate

• Seahorse XF Calibrant Solution

• Assay Medium: Seahorse XF Base Medium supplemented with 0.5 mM L-carnitine and 10 mM glucose.

• Substrate: Palmitate-BSA conjugate

• Inhibitors: Etomoxir (CPT1 inhibitor), Oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), Rotenone/Antimycin A (Complex I and III inhibitors).

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Hydrate Sensor Cartridge: Hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant solution at 37°C in a non-CO2 incubator overnight.

• Prepare Assay Medium: Warm the assay medium to 37°C and adjust the pH to 7.4.

• Wash Cells: Remove growth medium from the cells and wash with the prepared assay medium.

• Add Assay Medium: Add the appropriate volume of assay medium to each well.

• Incubate: Incubate the cell plate at 37°C in a non-CO2 incubator for 1 hour.

• Load Sensor Cartridge: Load the sensor cartridge with the compounds to be injected (Palmitate-BSA, Oligomycin, FCCP, Rotenone/Antimycin A, and Etomoxir).

• Run Assay: Place the cell plate in the Seahorse XF Analyzer and run the assay protocol.

• Data Analysis: Normalize the OCR data to cell number or protein concentration.

Radiolabeled [1-14C]Palmitate Oxidation Assay

This method directly measures the catabolism of palmitate by quantifying the production of 14CO2.

Materials:

• [1-14C]Palmitic acid

• Fatty acid-free Bovine Serum Albumin (BSA)

• L-carnitine

• Sealed incubation flasks with a center well and rubber stoppers

• Filter paper

• 1N NaOH

• 7% Perchloric acid

• Scintillation fluid and vials

• Scintillation counter

Procedure:

• Prepare Palmitate-BSA Conjugate: Prepare a solution of [1-14C]palmitate conjugated to BSA.

• Cell Treatment: Pre-incubate cells with any experimental compounds.

• Initiate Assay: Add the [1-14C]palmitate-BSA conjugate and L-carnitine to the cells.

• Trap CO2: Place a filter paper wick soaked in 1N NaOH in the center well of the sealed flask to trap the produced 14CO2.

• Incubate: Incubate the flasks at 37°C for 2-4 hours.

• Stop Reaction: Stop the reaction by injecting perchloric acid into the medium.

• Complete Trapping: Allow the flasks to sit for an additional hour to ensure all 14CO2 is trapped.

• Measure Radioactivity: Transfer the filter paper to a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactive counts to the protein content of each well.

13C-Palmitate Metabolic Flux Analysis

This protocol traces the metabolic fate of 13C-labeled palmitate through central carbon metabolism.

Materials:

• [U-13C]Palmitic acid

• Fatty acid-free BSA

• Cell culture medium without unlabeled fatty acids

• Methanol, Chloroform, Water for metabolite extraction

• LC-MS/MS or GC-MS system

Procedure:

• Prepare 13C-Palmitate-BSA Conjugate: Prepare a sterile solution of [U-13C]palmitate conjugated to BSA.

• Cell Labeling: Culture cells in a medium containing the 13C-palmitate-BSA conjugate for a defined period to achieve isotopic steady-state.

• Metabolite Extraction: Quench metabolism rapidly and extract intracellular metabolites using a cold methanol/chloroform/water mixture.

• Sample Analysis: Analyze the metabolite extracts using LC-MS/MS or GC-MS to determine the mass isotopomer distributions (MIDs) of key metabolites (e.g., citrate, succinate, malate).

• Flux Calculation: Use a metabolic flux analysis software (e.g., INCA, Metran) to fit the measured MIDs to a metabolic model and calculate the intracellular fluxes.

Visualizing Metabolic Pathways and Workflows

To facilitate a deeper understanding of the processes involved in validating FAO flux models, the following diagrams illustrate key pathways and workflows.

Figure 1: Simplified pathway of mitochondrial fatty acid β-oxidation.

Figure 2: General workflow for the validation of a metabolic flux model.

Conclusion

Acyl-CoA Derivatives as Inhibitors of Metabolic Enzymes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Acyl-CoA derivatives, central intermediates in lipid metabolism, are increasingly recognized for their regulatory roles in other key metabolic pathways. Their ability to inhibit various enzymes provides a crucial link between fatty acid metabolism and the control of glycolysis, the citric acid cycle, and fatty acid synthesis itself. This guide offers a comparative overview of the inhibitory effects of different acyl-CoA derivatives on key metabolic enzymes, supported by quantitative data and detailed experimental protocols.

Quantitative Comparison of Inhibitory Effects

The inhibitory potential of acyl-CoA derivatives is often dependent on the length and saturation of the acyl chain. The following table summarizes the available quantitative data (IC50 and Ki values) for the inhibition of several key metabolic enzymes by a range of acyl-CoA derivatives.

Enzyme	Inhibitor (Acyl-CoA Derivative)	IC50 (µM)	Apparent Ki (µM)	Metabolic Pathway
Phosphofructokinase-1 (PFK-1)	Palmitoyl-CoA (16:0)	~2.5	~1	Glycolysis
Myristoyl-CoA (14:0)	~2	-	Glycolysis
Lauryl-CoA (12:0)	~5	-	Glycolysis
Octanoyl-CoA (8:0)	~7	-	Glycolysis
Oleoyl-CoA (18:1)	~2.5	-	Glycolysis
Acetyl-CoA Carboxylase (ACC)	Acyl-CoA (general)	-	~0.005	Fatty Acid Synthesis
Citrate Synthase	Butyryl-CoA (4:0)	~640	-	Citric Acid Cycle
Octanoyl-CoA (8:0)	~380	-	Citric Acid Cycle
n-Decanoyl-CoA (10:0)	~436	-	Citric Acid Cycle
Palmitoyl-CoA (16:0)	~340	-	Citric Acid Cycle
Pyruvate Dehydrogenase Complex (PDC)	Butyryl-CoA (4:0)	Inhibitory	-	Link between Glycolysis and Citric Acid Cycle
3-Mercaptopropanoyl-CoA	12.6	-	Link between Glycolysis and Citric Acid Cycle
S-acetyl-3-mercaptopropanoyl-CoA	5	-	Link between Glycolysis and Citric Acid Cycle
Isocitrate Dehydrogenase (IDH)	Succinyl-CoA (4:0)	Inhibitory (up to 48% inhibition at 200 µM)	-	Citric Acid Cycle
α-Ketoglutarate Dehydrogenase (KGDH)	Succinyl-CoA (4:0)	Inhibitory	-	Citric Acid Cycle
Octanoyl-CoA (8:0)	Inhibitory	-	Citric Acid Cycle
Human Lipoxygenase Isozymes
h5-LOX	Palmitoleoyl-CoA (16:1)	2.0	-	Eicosanoid Synthesis
h12-LOX	Oleoyl-CoA (18:1)	32	-	Eicosanoid Synthesis
h15-LOX-1	Stearoyl-CoA (18:0)	4.2	-	Eicosanoid Synthesis
h15-LOX-2	Oleoyl-CoA (18:1)	0.62	0.082	Eicosanoid Synthesis

Data for PFK-1 was obtained from purified rabbit muscle enzyme[1][2]. Data for ACC is a general value for acyl-CoA inhibition[3]. Data for Citrate Synthase was obtained from brain mitochondria[4]. Data for Pyruvate Dehydrogenase Complex inhibition by mercaptopropanoyl-CoA derivatives was from purified porcine and bovine heart enzyme[5]; butyryl-CoA inhibition was noted in bovine kidney[6]. Isocitrate Dehydrogenase inhibition by succinyl-CoA was observed with purified α-ketoglutarate dehydrogenase complex[7]. α-Ketoglutarate Dehydrogenase is inhibited by its product succinyl-CoA[8] and octanoyl-CoA[9]. Data for lipoxygenase isozymes is included for comparison[3][10]. Dashes indicate data not available in the reviewed literature.

Experimental Protocols

Accurate determination of enzyme inhibition requires robust and well-defined experimental protocols. Below are detailed methodologies for assessing the inhibitory effects of acyl-CoA derivatives on the key metabolic enzymes discussed.

Coupled Spectrophotometric Assay for Phosphofructokinase-1 (PFK-1) Inhibition

This assay measures the activity of PFK-1 by coupling the production of fructose-1,6-bisphosphate to the oxidation of NADH, which can be monitored by a decrease in absorbance at 340 nm.

Materials:

• Tris-HCl buffer (100 mM, pH 7.5)

• Dithiothreitol (DTT, 1 mM)

• Magnesium chloride (MgCl2, 5 mM)

• ATP (1 mM)

• NADH (0.2 mM)

• Fructose-6-phosphate (2 mM)

• Aldolase (1 unit/mL)

• Triose-phosphate isomerase (10 units/mL)

• Glycerol-3-phosphate dehydrogenase (1 unit/mL)

• Purified PFK-1 enzyme

• Acyl-CoA derivatives of interest

• UV-visible spectrophotometer and cuvettes

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, DTT, MgCl2, ATP, NADH, and the coupling enzymes (aldolase, triose-phosphate isomerase, and glycerol-3-phosphate dehydrogenase).

• Add the desired concentration of the acyl-CoA derivative to the reaction mixture. A control reaction should be prepared without the acyl-CoA derivative.

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding fructose-6-phosphate.

• Immediately monitor the decrease in absorbance at 340 nm for 5-10 minutes.

• The rate of NADH oxidation is proportional to the PFK-1 activity.

• Calculate the percent inhibition by comparing the rate of the reaction with the acyl-CoA derivative to the control reaction.

• To determine IC50 values, perform the assay with a range of acyl-CoA derivative concentrations and plot the percent inhibition against the logarithm of the inhibitor concentration.

Radiometric Assay for Acetyl-CoA Carboxylase (ACC) Inhibition

This assay measures the activity of ACC by quantifying the incorporation of radiolabeled bicarbonate ([¹⁴C]HCO₃⁻) into malonyl-CoA.

Materials:

• Tris-HCl buffer (50 mM, pH 7.5)

• ATP (2 mM)

• MgCl2 (8 mM)

• Citrate (20 mM)

• DTT (1 mM)

• Bovine serum albumin (BSA, 1 mg/mL)

• Acetyl-CoA (0.2 mM)

• [¹⁴C]Sodium bicarbonate (specific activity of 50-60 mCi/mmol)

• Purified ACC enzyme

• Acyl-CoA derivatives of interest

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl2, citrate, DTT, and BSA.

• Add the desired concentration of the acyl-CoA derivative to the reaction mixture. A control reaction should be prepared without the acyl-CoA derivative.

• Add the purified ACC enzyme to the mixture.

• Initiate the reaction by adding acetyl-CoA and [¹⁴C]sodium bicarbonate.

• Incubate the reaction at 37°C for 10 minutes.

• Stop the reaction by adding a small volume of 6 M HCl.

• Dry the samples to remove unreacted [¹⁴C]bicarbonate.

• Resuspend the residue in water and add to a scintillation vial with scintillation fluid.

• Measure the radioactivity using a liquid scintillation counter. The amount of incorporated radioactivity is proportional to the ACC activity.

• Calculate the percent inhibition and IC50 values as described for the PFK-1 assay.

Coupled Spectrophotometric Assay for Citrate Synthase Inhibition

This assay measures the activity of citrate synthase by monitoring the reaction of the released Coenzyme A (CoA-SH) with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which produces a yellow-colored compound that absorbs at 412 nm.

Materials:

• Tris-HCl buffer (100 mM, pH 8.1)

• DTNB (0.1 mM)

• Oxaloacetate (0.5 mM)

• Acetyl-CoA (0.1 mM)

• Mitochondrial extract or purified citrate synthase

• Acyl-CoA derivatives of interest

• UV-visible spectrophotometer and cuvettes or microplate reader

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and DTNB.

• Add the mitochondrial extract or purified citrate synthase and the desired concentration of the acyl-CoA derivative. A control reaction should be prepared without the acyl-CoA derivative.

• Add oxaloacetate to the mixture.

• Initiate the reaction by adding acetyl-CoA.

• Immediately monitor the increase in absorbance at 412 nm for 5-10 minutes.

• The rate of increase in absorbance is proportional to the citrate synthase activity.

• Calculate the percent inhibition and IC50 values as described previously.

Luminescence-Based Assay for Pyruvate Dehydrogenase (PDH) Kinase Inhibition

This assay measures the activity of PDH kinase (PDK), which phosphorylates and inactivates the pyruvate dehydrogenase complex. The assay quantifies the amount of ATP remaining after the kinase reaction using a luciferase-based system. Inhibition of PDK results in a higher luminescent signal.

Materials:

• Kinase assay buffer (e.g., containing HEPES, MgCl2, DTT)

• Recombinant PDH complex (substrate)

• Recombinant PDK enzyme

• ATP

• Acyl-CoA derivatives of interest

• Luminescence-based ATP detection kit (e.g., Kinase-Glo®)

• Luminometer and white opaque microplates

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, the PDH complex, and the PDK enzyme.

• Add the desired concentration of the acyl-CoA derivative to the wells of a microplate. A control reaction should be prepared with vehicle (e.g., DMSO).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the luminescence-based ATP detection reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer. A higher signal indicates greater inhibition of PDK.

• Calculate the percent inhibition and IC50 values.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic pathways and experimental workflows described in this guide.

Caption: Overview of key metabolic pathways and points of inhibition by acyl-CoA derivatives.

Caption: General workflow for a coupled spectrophotometric enzyme inhibition assay.

Caption: General workflow for a radiometric enzyme inhibition assay.

References

• 1. Acetyl-coenzyme a can regulate activity of the mitochondrial pyruvate dehydrogenase complex in situ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of citrate synthase by oleoyl-CoA: a regulatory phenomenon - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Brain mitochondrial citrate synthase and glutamate dehydrogenase: differential inhibition by fatty acyl coenzyme A derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of mammalian pyruvate dehydrogenase complex by metabolites of 3-mercaptopropanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies on the regulatory mechanism of isocitrate dehydrogenase 2 using acetylation mimics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alpha-ketoglutarate dehydrogenase complex-dependent succinylation of proteins in neurons and neuronal cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alpha-ketoglutarate dehydrogenase: a target and generator of oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of short- and medium-chain organic acids, acylcarnitines, and acyl-CoAs on mitochondrial energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes - PMC [pmc.ncbi.nlm.nih.gov]

structural comparison of bacterial enoyl-CoA hydratases and isomerases

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of bacterial fatty acid metabolism, two enzyme families, enoyl-CoA hydratases and enoyl-CoA isomerases, play pivotal roles. While both are members of the crotonase superfamily and share a common structural fold, their distinct catalytic functions are dictated by subtle yet significant differences in their three-dimensional architecture. This guide provides an in-depth structural comparison of these two enzyme families, supported by experimental data, to aid in understanding their mechanisms and to inform drug discovery efforts.

At a Glance: A Tale of Two Enzymes

Bacterial enoyl-CoA hydratases and isomerases are essential for the breakdown and synthesis of fatty acids, processes vital for bacterial survival and pathogenesis. Hydratases catalyze the syn-addition of a water molecule to the double bond of a trans-2-enoyl-CoA thioester, a key step in the beta-oxidation pathway.[1][2] In contrast, isomerases are responsible for repositioning double bonds within the fatty acyl chain, converting 3-cis or 3-trans-enoyl-CoA to the 2-trans isomer, which can then be processed by other enzymes in the beta-oxidation pathway.[3]

Despite their different catalytic roles, both enzyme families share the conserved α/β spiral "crotonase fold".[4] However, a closer look at their active sites reveals the molecular basis for their divergent functions.

Quantitative Structural and Functional Comparison

To provide a clear and objective comparison, the following tables summarize key structural and kinetic parameters for representative bacterial enoyl-CoA hydratases and isomerases. The selected examples are enoyl-CoA hydratase (HyECH) from Hymenobacter sp. (PDB: 6LVP) and enoyl-CoA isomerase (BoECI) from Bosea sp. (PDB: 6LVO), which have been structurally characterized and compared.[4][5][6][7][8]

Table 1: Structural Comparison

Feature	Enoyl-CoA Hydratase (HyECH)	Enoyl-CoA Isomerase (BoECI)	Reference
PDB ID	6LVP	6LVO	[6][8]
Resolution (Å)	2.70	2.35	[4][5]
Oligomeric State	Trimer	Trimer	[4][5]
Core Structure	Crotonase Fold	Crotonase Fold	[4]
Catalytic Residues	Two Glutamate residues (Glu118, Glu138)	One Glutamate residue (Glu135)	[5][7]
Key Active Site Feature	Conserved salt bridge (Glu98-Arg152)	Salt bridge is absent	[5][7]
C-terminal Helix	Different orientation compared to isomerase	Different orientation compared to hydratase	[4][5]

Table 2: Kinetic Parameters

A direct kinetic comparison between HyECH and BoECI with the same substrate is not available in the reviewed literature. However, the following table presents representative kinetic data for other bacterial enoyl-CoA hydratases and isomerases to illustrate their general substrate affinities and catalytic efficiencies.

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
Aeromonas caviae Enoyl-CoA Hydratase	Crotonyl-CoA (C4)	29	6.2 x 103	2.1 x 108	[9]
Aeromonas caviae Enoyl-CoA Hydratase	2-Hexenoyl-CoA (C6)	50	1.8 x 103	3.6 x 107	[9]
Rat Peroxisomal Enoyl-CoA Isomerase	3-Hexenoyl-CoA (C6)	-	-	Comparable to hydratases	[10]
Rat Peroxisomal Enoyl-CoA Isomerase	3-Octenoyl-CoA (C8)	-	-	Comparable to hydratases	[10]

Note: The kcat/Km values for isomerases are often comparable to those of hydratases, indicating high catalytic efficiency. The median kcat/Km for enzymes is approximately 105 M-1s-1.[11]

Catalytic Mechanisms: A Fork in the Metabolic Road

The distinct functionalities of enoyl-CoA hydratases and isomerases stem from the differences in their active site architecture.

Enoyl-CoA Hydratase: A Water-Mediated Addition

The active site of enoyl-CoA hydratase contains two conserved glutamate residues.[2] One glutamate acts as a general base, activating a water molecule for a nucleophilic attack on the C3 of the enoyl-CoA substrate. The second glutamate residue acts as a general acid, donating a proton to the C2 of the substrate, completing the syn-addition of water.[1][12] The conserved salt bridge observed in bacterial hydratases may play a role in positioning the catalytic glutamates for optimal activity.[5][7]

Enoyl-CoA Isomerase: A Proton Shuffle

In contrast, the active site of enoyl-CoA isomerase typically contains a single catalytic glutamate residue.[5][13] This glutamate acts as a general base to abstract a proton from the C2 of the substrate, leading to the formation of a dienolate intermediate. The same glutamate residue then acts as a general acid to donate a proton to the C4 of the intermediate, resulting in the repositioning of the double bond to the 2-trans position.[3]

Experimental Protocols

The structural and functional characterization of these enzymes relies on a variety of experimental techniques. Below are detailed methodologies for key experiments.

X-ray Crystallography for Structure Determination

1. Protein Expression and Purification:

• Clone the gene of interest into an appropriate expression vector (e.g., pET vector with a His-tag).

• Transform the vector into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the cells in a suitable medium (e.g., LB broth) at 37°C to an OD600 of 0.6-0.8.

• Induce protein expression with IPTG and continue to grow the cells at a lower temperature (e.g., 18-25°C) overnight.

• Harvest the cells by centrifugation and resuspend the pellet in lysis buffer.

• Lyse the cells by sonication or high-pressure homogenization.

• Clarify the lysate by centrifugation.

• Purify the protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography to ensure homogeneity.

• Concentrate the purified protein to 5-10 mg/mL in a suitable buffer.

2. Crystallization (Hanging Drop Vapor Diffusion):

• Set up a 24-well crystallization plate with 500 µL of reservoir solution in each well.

• On a siliconized coverslip, mix 1-2 µL of the concentrated protein solution with 1-2 µL of the reservoir solution.

• Invert the coverslip and place it over the well, sealing it with vacuum grease.

• Incubate the plate at a constant temperature (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.

3. X-ray Diffraction Data Collection:

• Cryo-protect the crystals by briefly soaking them in a solution containing the reservoir solution and a cryoprotectant (e.g., glycerol or ethylene glycol).

• Flash-cool the crystals in liquid nitrogen.

• Mount the crystal on a goniometer at a synchrotron beamline.

• Collect diffraction data by rotating the crystal in the X-ray beam.

4. Structure Solution and Refinement:

• Process the diffraction data to obtain a set of structure factor amplitudes.

• Solve the phase problem using molecular replacement if a homologous structure is available, or by experimental phasing methods.

• Build an initial model of the protein into the electron density map.

• Refine the model against the diffraction data to improve its fit and geometry.

Cryo-Electron Microscopy (Cryo-EM) for Large Complexes

1. Sample Preparation and Vitrification:

• Apply 3-4 µL of the purified protein solution (typically 0.5-5 mg/mL) to a glow-discharged cryo-EM grid.

• Blot the grid with filter paper to create a thin film of the sample.

• Plunge-freeze the grid into liquid ethane cooled by liquid nitrogen to vitrify the sample.

2. Data Acquisition:

• Load the vitrified grid into a transmission electron microscope (TEM) equipped with a cryo-stage.

• Screen the grid to identify areas with good ice thickness and particle distribution.

• Collect a large dataset of images (micrographs) of the particles at different orientations.

3. Image Processing:

• Perform motion correction to correct for beam-induced movement.

• Estimate and correct for the contrast transfer function (CTF) of the microscope.

• Automatically or semi-automatically pick individual particles from the micrographs.

• Perform 2D classification to sort the particles into different classes based on their orientation and to remove bad particles.

4. 3D Reconstruction:

• Generate an initial 3D model from the 2D class averages.

• Perform 3D classification to further sort the particles and identify different conformational states.

• Refine the 3D reconstruction to high resolution.

Site-Directed Mutagenesis to Probe Active Site Residues

1. Design Mutagenic Primers:

• Design a pair of complementary primers containing the desired mutation in the center.

• The primers should be 25-45 bases in length with a melting temperature (Tm) of ≥78°C.

• Ensure the primers have a GC content of at least 40% and terminate in one or more G or C bases.

2. PCR Amplification:

• Set up a PCR reaction containing the plasmid DNA template, the mutagenic primers, a high-fidelity DNA polymerase (e.g., Pfu), and dNTPs.

• Perform thermal cycling to amplify the entire plasmid, incorporating the mutation. A typical cycling protocol is:

  • Initial denaturation: 95°C for 30 seconds.

  • 12-18 cycles of:

    • Denaturation: 95°C for 30 seconds.

    • Annealing: 55°C for 1 minute.

    • Extension: 68°C for 1 minute per kb of plasmid length.

  • Final extension: 68°C for 5 minutes.

3. DpnI Digestion of Parental DNA:

• Add the DpnI restriction enzyme to the PCR product and incubate at 37°C for 1 hour. DpnI specifically digests the methylated parental DNA, leaving the newly synthesized, unmethylated mutant DNA intact.

4. Transformation and Selection:

• Transform the DpnI-treated DNA into competent E. coli cells.

• Plate the transformed cells on an agar plate containing the appropriate antibiotic for selection.

5. Sequence Verification:

• Isolate plasmid DNA from individual colonies and sequence the gene of interest to confirm the presence of the desired mutation and the absence of any secondary mutations.

Conclusion

The structural comparison of bacterial enoyl-CoA hydratases and isomerases reveals a fascinating example of how nature has evolved distinct catalytic functions from a common structural scaffold. While both enzyme families utilize the robust crotonase fold, the key differences in their active site residues—two glutamates in hydratases versus one in isomerases—and the presence or absence of a stabilizing salt bridge, are the primary determinants of their specific chemical reactions. For researchers in drug development, understanding these subtle yet critical structural differences provides a roadmap for the rational design of selective inhibitors that can target specific fatty acid metabolic pathways in pathogenic bacteria. The experimental protocols detailed in this guide offer a practical framework for further investigation into the structure-function relationships of these important enzymes.

References

• 1. Crystal structure of enoyl-coenzyme A (CoA) hydratase at 2.5 angstroms resolution: a spiral fold defines the CoA-binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enoyl CoA isomerase - Wikipedia [en.wikipedia.org]
• 4. repository.kopri.re.kr [repository.kopri.re.kr]
• 5. Structural and sequence comparisons of bacterial enoyl-CoA isomerase and enoyl-CoA hydratase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 6lvp - Enoyl-CoA hydratase (HyECH) from Hymenobacter sp. PAMC 26628 - Summary - Protein Data Bank Japan [pdbj.org]
• 7. researchgate.net [researchgate.net]
• 8. 6LVP: Enoyl-CoA hydratase (HyECH) from Hymenobacter sp. PAMC 26628 [ncbi.nlm.nih.gov]
• 9. Expression and Characterization of (R)-Specific Enoyl Coenzyme A Hydratase Involved in Polyhydroxyalkanoate Biosynthesis by Aeromonas caviae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intrinsic enoyl-CoA isomerase activity of rat acyl-CoA oxidase I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Median kcat/KM number for the entire data set - Generic - BNID 111412 [bionumbers.hms.harvard.edu]
• 12. Structural mechanism of enoyl-CoA hydratase: three atoms from a single water are added in either an E1cb stepwise or concerted fashion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The 1.3 A crystal structure of human mitochondrial Delta3-Delta2-enoyl-CoA isomerase shows a novel mode of binding for the fatty acyl group - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide: Validating Enzymatic Assay Results with Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate measurement of enzyme activity is critical for understanding biological processes and for the discovery of new therapeutics. While traditional enzymatic assays offer convenience and high-throughput capabilities, mass spectrometry has emerged as a powerful tool for validating these results with high specificity and sensitivity. This guide provides an objective comparison of enzymatic assays and mass spectrometry for measuring enzyme activity, supported by experimental data, and offers detailed protocols for both methodologies.

The Synergy of Two Methods: A Comparative Overview

Enzymatic assays, typically employing colorimetric or fluorometric detection, are workhorses in many laboratories due to their simplicity, speed, and cost-effectiveness. They rely on the conversion of a substrate to a colored or fluorescent product, allowing for the measurement of enzyme activity by monitoring changes in absorbance or fluorescence. However, these methods can be susceptible to interference from compounds in the sample matrix that absorb light or fluoresce at similar wavelengths.

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS or LC-MS/MS), offers a highly specific and sensitive alternative. By separating reaction components chromatographically and detecting them based on their unique mass-to-charge ratio, LC-MS can directly measure the formation of the product and the depletion of the substrate. This direct detection minimizes the potential for interference and allows for the use of native, unlabeled substrates.[1]

The choice between these methods often depends on the specific application. For high-throughput screening of large compound libraries, the speed and cost-effectiveness of enzymatic assays are advantageous.[2] However, for validating primary screening hits, determining precise kinetic parameters, and ensuring the highest level of confidence in the results, mass spectrometry is the gold standard.[3]

Performance Characteristics: A Head-to-Head Comparison

To illustrate the quantitative differences between enzymatic assays and mass spectrometry, the following table summarizes the performance characteristics from studies directly comparing the two methods for the quantification of specific enzyme products.

Performance Metric	Enzymatic Assay	Mass Spectrometry (LC-MS/MS)	Source(s)
Principle	Enzyme-catalyzed reaction produces a detectable signal (e.g., color, fluorescence).	Separation by chromatography, detection by mass-to-charge ratio.	[4]
Specificity	Generally high for the target enzyme, but potential for cross-reactivity and interference.	High; can distinguish the product from structurally similar isomers.	[4]
Sensitivity (LOD)	Moderate (typically low µM range).	High (low µM to nM range).	[4][5]
Linearity	Narrower linear range, dependent on enzyme kinetics.	Wide dynamic range (typically 3-5 orders of magnitude).	[4][5]
Precision (CV)	Good (Intra-assay CV <10%, Inter-assay CV <15% generally acceptable).	Good to Excellent (Intra-assay CV <10%, Inter-assay CV <15%).	[4][5]
Throughput	Higher; amenable to multi-well plate formats.	Lower; sequential sample analysis.	[4]
Sample Preparation	Generally simpler, may only require cell lysis.	More complex, often involving extraction and cleanup steps.	[4]
Cost	Lower initial instrument and reagent costs.	Higher initial instrument and operational costs.	[3]

Experimental Workflow for Validation

A typical workflow for validating the results of an enzymatic assay with mass spectrometry involves performing both assays in parallel with the same set of samples. The results are then compared to assess the correlation between the two methods.

Experimental workflow for validating enzymatic assay results with mass spectrometry.

Detailed Experimental Protocols

The following are generalized protocols for a colorimetric enzymatic assay and a confirmatory LC-MS/MS analysis. These should be adapted based on the specific enzyme and substrate being studied.

Protocol 1: General Colorimetric Enzymatic Assay

This protocol describes a typical endpoint assay using a chromogenic substrate in a 96-well plate format.

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer at the optimal pH and ionic strength for the enzyme of interest.

  • Enzyme Solution: Dilute the enzyme stock to the desired concentration in assay buffer immediately before use. Keep on ice.

  • Substrate Solution: Prepare the chromogenic substrate in the assay buffer. Protect from light if the substrate is light-sensitive.

  • Stop Solution: Prepare a solution to terminate the enzymatic reaction (e.g., a strong acid or base).

• Assay Procedure:

  • Add a defined volume of the enzyme solution to each well of a 96-well microplate.

  • Include appropriate controls, such as a no-enzyme control (blank) and a positive control with a known amount of product.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Incubate the plate at the optimal temperature for the enzyme for a predetermined time.

  • Stop the reaction by adding the stop solution.

  • Measure the absorbance at the wavelength appropriate for the chromogenic product using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of the samples.

  • Calculate the enzyme activity based on a standard curve generated with known concentrations of the product.

Protocol 2: General LC-MS/MS Validation

This protocol outlines the steps for quantifying the enzymatic product using LC-MS/MS.

• Enzymatic Reaction and Sample Preparation:

  • Perform the enzymatic reaction under the same conditions as the colorimetric assay.

  • At specific time points, quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. The internal standard should be a stable isotope-labeled version of the analyte.

  • Centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a solvent compatible with the LC mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Inject the reconstituted sample onto an appropriate HPLC or UHPLC column (e.g., a C18 column for nonpolar analytes).

    • Develop a gradient elution method using mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) to separate the substrate, product, and internal standard.

  • Mass Spectrometric Detection:

    • Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

    • Optimize the precursor and product ion transitions for the analyte and the internal standard.

    • Acquire data over the chromatographic run.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Quantify the amount of product formed using a standard curve prepared by spiking known concentrations of the product and a fixed concentration of the internal standard into the reaction buffer.

Conclusion

References

• 1. Kinetic monitoring of enzymatic reactions in real time by quantitative high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass spectrometry for enzyme assays and inhibitor screening: an emerging application in pharmaceutical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of an LC-MS based enzyme activity assay for MurC: application to evaluation of inhibitors and kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Genomic Guide to Organisms Producing 3-Hydroxyhexanoate Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key microorganisms known to produce precursors for 3-hydroxyhexanoate (3HHx), a valuable monomer for the biosynthesis of biodegradable polyhydroxyalkanoate (PHA) bioplastics. While the initial query specified 3-Hydroxy-5-methylhex-4-enoyl-CoA, the predominant and well-documented biosynthetic pathway for 3HHx involves the (R)-specific hydration of trans-2-enoyl-CoA intermediates of the β-oxidation pathway. This process is primarily catalyzed by the enzyme (R)-specific enoyl-CoA hydratase, encoded by the phaJ gene. This guide will focus on a comparative genomic analysis of prominent bacteria that utilize this pathway.

The organisms selected for this comparison are Aeromonas caviae, a natural producer of P(3HB-co-3HHx); Pseudomonas aeruginosa, a versatile bacterium with multiple phaJ homologues; and Ralstonia eutropha (now Cupriavidus necator), a workhorse for industrial PHA production that is often genetically engineered to produce 3HHx-containing copolymers.

Quantitative Data on 3-Hydroxyhexanoate (3HHx) Production

The following table summarizes the production of P(3HB-co-3HHx) and the incorporation of the 3HHx monomer in the selected organisms and their engineered variants. The cellular content of the 3HHx precursor directly influences its incorporation into the final polymer.

Organism/Strain	Genetic Background	Carbon Source	PHA Content (% of Cell Dry Weight)	3HHx Fraction (mol%)	Reference
Aeromonas hydrophila 4AK4	Wild Type	Glucose and Lauric Acid	50%	11 mol%	[1]
Engineered Ralstonia eutropha	Expressing phaJ from P. aeruginosa	Palm Oil	71%	17 mol%	[2][3]
Engineered Ralstonia eutropha	Expressing phaJ from P. aeruginosa	Palm Oil	66%	30 mol%	[2][3]
Engineered Ralstonia eutropha Re2133	Overexpressing phaJ and phaC2, with phaB deletions	Coffee Waste Oil	69%	22 mol%	[4]
Engineered Ralstonia eutropha	Expressing wild-type phaC from A. caviae	Palm Kernel Oil	80.3%	7.4 mol%	[5][6]
Engineered Ralstonia eutropha	Expressing mutated phaC from A. caviae	Palm Kernel Oil	85.7%	13.1 mol%	[5][6]
Cupriavidus sp. Oh_1/phaCRaJPa	Expressing phaC and phaJ	Soybean Oil	~93.5%	27.2 mol%	[7]
Pseudomonas aeruginosa	-	Plant Oil	-	(Produces medium-chain-length PHAs)	[8]

Biosynthetic Pathway for (R)-3-Hydroxyacyl-CoA

The following diagram illustrates the key step in the biosynthesis of (R)-3-hydroxyacyl-CoA from fatty acid β-oxidation, which serves as the precursor for 3HHx incorporation into PHAs.

Caption: Biosynthesis of (R)-3-Hydroxyacyl-CoA via the PhaJ-catalyzed hydration of trans-2-enoyl-CoA.

Comparative Genomics of the phaJ Locus

The genomic context of the phaJ gene can provide insights into its regulation and function. Here, we compare the phaJ locus in Aeromonas caviae, Pseudomonas aeruginosa, and Ralstonia eutropha H16.

Aeromonas caviae

In Aeromonas caviae, the phaJ gene (phaJAc) is often located downstream of the PHA synthase gene (phaC), forming a pha operon. This arrangement suggests a coordinated regulation of monomer supply and polymerization.

Caption: Genomic organization of the pha locus in Aeromonas caviae.

Pseudomonas aeruginosa

Pseudomonas aeruginosa possesses multiple homologues of the phaJ gene distributed throughout its genome. This redundancy may contribute to its metabolic versatility in producing a variety of medium-chain-length PHAs. The phaJ genes are generally not clustered with PHA synthase genes.

Caption: Dispersed genomic locations of phaJ homologues in Pseudomonas aeruginosa.

Ralstonia eutropha H16

Ralstonia eutropha H16 also contains multiple putative phaJ homologues. However, for efficient production of 3HHx-containing copolymers, it is common to introduce a heterologous phaJ gene, often from P. aeruginosa, along with a suitable PHA synthase.

Caption: Presence of multiple native phaJ homologues in Ralstonia eutropha H16.

Experimental Protocols

Quantification of 3-Hydroxyhexanoate Monomer Content in PHA by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the standard procedure for analyzing the monomer composition of PHAs, which is essential for quantifying the incorporation of 3HHx.

1. Methanolysis of PHA:

• Objective: To depolymerize the PHA polymer into its constituent 3-hydroxyalkanoate methyl esters.

• Procedure:

  • Weigh approximately 10-20 mg of lyophilized cells containing PHA into a screw-capped glass tube.

  • Add 2 mL of a solution of 3% (v/v) sulfuric acid in methanol and 2 mL of chloroform.

  • Add a known amount of an internal standard (e.g., methyl benzoate).

  • Seal the tube tightly and heat at 100°C for 3.5 hours in a heating block or oven.

  • Cool the tube to room temperature.

  • Add 1 mL of distilled water and vortex vigorously for 1 minute.

  • Centrifuge at a low speed to separate the phases.

  • The lower chloroform phase, containing the 3-hydroxyalkanoate methyl esters, is carefully collected for GC-MS analysis.

2. GC-MS Analysis:

• Objective: To separate and identify the different 3-hydroxyalkanoate methyl esters.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column suitable for fatty acid methyl ester analysis (e.g., HP-5ms, DB-5).

• Carrier Gas: Helium at a constant flow rate.

• Injection: 1 µL of the chloroform extract is injected in split or splitless mode.

• Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 50-550.

• Identification: The methyl ester of 3-hydroxyhexanoate is identified by its characteristic retention time and mass spectrum compared to a pure standard.

3. Quantification:

• Objective: To determine the molar percentage of 3HHx in the PHA polymer.

• Procedure:

  • Generate a standard curve using known concentrations of pure methyl 3-hydroxyhexanoate.

  • Calculate the peak area of the methyl 3-hydroxyhexanoate and the internal standard in the sample chromatogram.

  • Determine the concentration of methyl 3-hydroxyhexanoate in the sample using the standard curve.

  • The molar fraction of 3HHx is calculated relative to the other identified PHA monomers (e.g., methyl 3-hydroxybutyrate).

Experimental Workflow for GC-MS Analysis of PHA Monomers

Caption: Workflow for the quantification of 3-hydroxyhexanoate in PHA by GC-MS.

References

• 1. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 2. Production of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) from plant oil by engineered Ralstonia eutropha strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of Poly(3-Hydroxybutyrate-co-3-Hydroxyhexanoate) from Plant Oil by Engineered Ralstonia eutropha Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of (3-hydroxybutyrate-co-3-hydroxyhexanoate) copolymer from coffee waste oil using engineered Ralstonia eutropha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Engineering of Aeromonas caviae Polyhydroxyalkanoate Synthase Through Site-Directed Mutagenesis for Enhanced Polymerization of the 3-Hydroxyhexanoate Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Engineering of Aeromonas caviae Polyhydroxyalkanoate Synthase Through Site-Directed Mutagenesis for Enhanced Polymerization of the 3-Hydroxyhexanoate Unit [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Engineering Pseudomonas aeruginosa for (R)-3-hydroxydecanoic acid production - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of Enzyme Inhibitors for 3-Hydroxyacyl-CoA Dehydrogenase: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of known inhibitors targeting 3-hydroxyacyl-CoA dehydrogenase (HADH), a critical enzyme in fatty acid metabolism. The objective is to present a clear overview of inhibitor performance, supported by experimental data and detailed protocols for assessing specificity. This document is intended to aid researchers in the selection and evaluation of HADH inhibitors for basic research and drug development endeavors.

Introduction to 3-Hydroxyacyl-CoA Dehydrogenase (HADH)

3-Hydroxyacyl-CoA dehydrogenase (HADH) is a key mitochondrial enzyme that catalyzes the third step of the beta-oxidation pathway, the NAD+-dependent oxidation of L-3-hydroxyacyl-CoA to 3-ketoacyl-CoA. This process is fundamental for energy production from fatty acids. Dysregulation of HADH activity has been implicated in various metabolic disorders and certain types of cancer, making it a potential therapeutic target.

Comparison of Known HADH Inhibitors

The identification and characterization of specific HADH inhibitors are still in the early stages. However, one notable inhibitor that has been studied is acetoacetyl-CoA.

Inhibitor	Target Enzyme	Type of Inhibition	Ki or IC50
Acetoacetyl-CoA	Cupriavidus necator acetoacetyl-CoA reductase / L-3-hydroxyacyl-CoA dehydrogenase	Substrate Inhibition / Competitive (with respect to L-3-hydroxyacyl-CoA)	Ki ≈ 37 µM[1]

Experimental Protocols

Accurate assessment of inhibitor specificity is crucial. Below are detailed protocols for key experiments to determine the potency and selectivity of HADH inhibitors.

Protocol 1: Standard Spectrophotometric Assay for HADH Activity (Reverse Reaction)

This assay measures the activity of HADH by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD+.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3

• NADH Stock Solution: 10 mM NADH in assay buffer (prepare fresh daily and protect from light)

• S-Acetoacetyl-CoA Stock Solution: 10 mM S-Acetoacetyl-CoA in assay buffer

• Purified HADH enzyme or cell/tissue lysate

• UV-transparent cuvettes or 96-well plates

• Spectrophotometer or microplate reader

Procedure:

• Reaction Mixture Preparation: In a cuvette or well, combine the assay buffer, NADH stock solution (final concentration 0.1-0.5 mM), and the inhibitor at various concentrations.

• Equilibration: Incubate the mixture at a constant temperature (e.g., 37°C) for 5 minutes.

• Initiate Reaction: Add the S-Acetoacetyl-CoA stock solution (final concentration 0.09-0.5 mM) to start the reaction.

• Data Acquisition: Immediately monitor the decrease in absorbance at 340 nm for 5-10 minutes.

• Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot. The activity of HADH is calculated using the Beer-Lambert law (ε of NADH at 340 nm = 6220 M⁻¹cm⁻¹).

• Inhibitor Analysis: Plot the reaction velocity against the inhibitor concentration to determine the IC50 value. To determine the mechanism of inhibition (e.g., competitive, non-competitive), perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using Lineweaver-Burk or other kinetic plots.[1][2][3][4]

Protocol 2: Coupled Assay for HADH Activity (Forward Reaction) and Kinetic Analysis

This assay measures the physiologically relevant forward reaction and is advantageous for determining kinetic parameters for various L-3-hydroxyacyl-CoA substrates. The product of the HADH reaction is immediately cleaved by 3-ketoacyl-CoA thiolase, driving the reaction forward.[1][5]

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4, containing 50 µM Coenzyme A (CoASH)

• NAD+ Stock Solution: 20 mM NAD+ in assay buffer

• L-3-hydroxyacyl-CoA substrate of desired chain length

• Purified HADH enzyme

• Purified 3-ketoacyl-CoA thiolase

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a cuvette, combine the assay buffer, NAD+ stock solution (final concentration 1 mM), and 3-ketoacyl-CoA thiolase (e.g., 1-2 units).

• Substrate and Inhibitor Addition: Add the L-3-hydroxyacyl-CoA substrate at varying concentrations and the test inhibitor.

• Equilibration: Incubate the mixture at 37°C for 5 minutes.

• Initiate Reaction: Add the HADH enzyme to start the reaction.

• Data Acquisition: Monitor the increase in absorbance at 340 nm over time.

• Data Analysis: Determine the initial reaction velocities and perform kinetic analysis as described in Protocol 1.

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental procedures is essential for a comprehensive understanding.

Caption: Experimental workflow for assessing HADH inhibitor specificity.

HADH in Cellular Signaling

Recent studies have highlighted the involvement of HADH in cancer-related signaling pathways, suggesting its role extends beyond fatty acid metabolism.

HADH and the AKT Signaling Pathway:

In some cancers, the downregulation of HADH has been linked to the activation of the AKT signaling pathway, which promotes cell proliferation, migration, and invasion. The proposed mechanism involves the accumulation of fatty acids due to reduced β-oxidation, leading to the inhibition of PTEN, a negative regulator of the PI3K/Akt pathway.

Caption: HADH's role in the AKT signaling pathway in cancer.

HADH and the Wnt/β-catenin Signaling Pathway:

In other cancer contexts, high expression of HADH has been associated with the activation of the Wnt/β-catenin signaling pathway, which is crucial for cell proliferation. The precise mechanism of how HADH influences this pathway is an area of ongoing research.

Caption: Association of HADH with the Wnt/β-catenin signaling pathway.

Conclusion

The study of specific inhibitors for 3-hydroxyacyl-CoA dehydrogenase is an emerging field with significant potential for therapeutic intervention in metabolic diseases and cancer. While the number of well-characterized inhibitors is currently limited, the experimental protocols and understanding of HADH's role in cellular signaling pathways provided in this guide offer a solid foundation for future research and drug discovery efforts. The continued investigation into the identification and characterization of potent and selective HADH inhibitors is a promising avenue for the development of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. google.com [google.com]
• 4. Mechanistic and kinetic studies of inhibition of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Nexus: A Comparative Guide to Acyl-CoA Levels and Gene Expression

For researchers, scientists, and drug development professionals, understanding the intricate dance between cellular metabolites and gene regulation is paramount. While the direct correlation of 3-Hydroxy-5-methylhex-4-enoyl-CoA levels with gene expression remains a nascent field of inquiry, a wealth of knowledge from related acyl-CoA species provides a robust framework for investigation. This guide offers a comparative analysis of the methodologies and findings in the broader field of acyl-CoA-mediated gene regulation, providing a blueprint for future studies on specific molecules like 3-Hydroxy-5-methylhex-4-enoyl-CoA.

The interplay between metabolic intermediates and the transcriptional machinery of a cell is a critical layer of regulation in maintaining cellular homeostasis and responding to environmental cues. Acyl-Coenzyme A (acyl-CoA) thioesters, central to fatty acid metabolism, are emerging as key signaling molecules that can directly and indirectly influence gene expression. While direct evidence linking 3-Hydroxy-5-methylhex-4-enoyl-CoA to gene expression is limited, the established roles of other long-chain acyl-CoAs offer valuable insights.

The Precedent: Acyl-CoAs as Regulators of Gene Expression

Long-chain fatty acyl-CoAs have been shown to directly bind to and modulate the activity of transcription factors. In prokaryotes, the transcription factor FadR in Escherichia coli is a classic example. In mammals, hepatocyte nuclear factor 4-alpha (HNF-4α) is a key nuclear receptor that has been shown to bind long-chain acyl-CoAs directly, influencing the expression of genes involved in fatty acid metabolism.[1] Furthermore, the activity of peroxisome proliferator-activated receptors (PPARs), master regulators of lipid metabolism, is known to be influenced by fatty acids and their CoA derivatives.[1]

The transport and availability of acyl-CoAs are also tightly regulated. Acyl-CoA-binding proteins (ACBPs) play a crucial role in trafficking these molecules within the cell, and their expression has been linked to responses to both biotic and abiotic stress, suggesting a role in modulating gene expression under various conditions.

Comparative Data on Acyl-CoA Levels and Gene Expression Changes

While specific data for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not available, the following table summarizes findings from studies on other acyl-CoAs, illustrating the types of correlations observed. This data is compiled from various studies employing integrated metabolomic and transcriptomic approaches.

Acyl-CoA Species	Organism/Cell Type	Observed Change in Acyl-CoA Level	Correlated Gene Expression Changes	Reference Studies (Illustrative)
Palmitoyl-CoA (C16:0-CoA)	Mouse Liver	Increased	Downregulation of genes involved in fatty acid synthesis (e.g., Fasn, Acaca); Upregulation of genes in fatty acid oxidation (e.g., Cpt1a, Acox1)	--INVALID-LINK--
Oleoyl-CoA (C18:1-CoA)	Yeast (S. cerevisiae)	Increased	Repression of fatty acid desaturase gene (OLE1)	--INVALID-LINK--
Long-chain acyl-CoAs (general)	Human Cells	Varied based on metabolic state	Modulation of genes regulated by HNF-4α and PPARα	--INVALID-LINK--
Various Acyl-Carnitines (as proxies for acyl-CoAs)	Hmgcr-knockout Mouse Liver	Increased	Alterations in genes related to fatty acid metabolism in mitochondria and peroxisomes	--INVALID-LINK--

Experimental Protocols for Investigating Acyl-CoA-Gene Expression Correlations

To investigate the correlation between 3-Hydroxy-5-methylhex-4-enoyl-CoA levels and gene expression, a combination of metabolomic and transcriptomic analyses is required. The following protocols are based on established methodologies from related studies.

1. Sample Preparation for Integrated Metabolomic and Transcriptomic Analysis

• Cell/Tissue Collection: Rapidly harvest and quench metabolic activity, typically by flash-freezing in liquid nitrogen.

• Extraction: For metabolomics, employ a biphasic extraction method (e.g., using a mixture of methanol, chloroform, and water) to separate polar metabolites (including acyl-CoAs) from lipids and proteins. For transcriptomics, use a standard RNA extraction kit with DNase treatment to ensure high-purity RNA.

2. Quantification of 3-Hydroxy-5-methylhex-4-enoyl-CoA

• Method: Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of acyl-CoAs.

• Instrumentation: A high-resolution mass spectrometer coupled with a suitable liquid chromatography system.

• Procedure:

  • Resuspend the polar metabolite extract in a suitable buffer.

  • Separate the acyl-CoAs using reverse-phase liquid chromatography.

  • Detect and quantify the specific mass-to-charge ratio (m/z) of 3-Hydroxy-5-methylhex-4-enoyl-CoA using tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode for high specificity.

  • Use a stable isotope-labeled internal standard for accurate quantification.

3. Gene Expression Analysis

• Method: RNA-sequencing (RNA-seq) is the preferred method for a comprehensive, unbiased analysis of the transcriptome.

• Procedure:

  • Prepare sequencing libraries from the extracted RNA.

  • Sequence the libraries on a high-throughput sequencing platform.

  • Align the sequencing reads to a reference genome and quantify gene expression levels.

  • Perform differential gene expression analysis to identify genes whose expression correlates with the measured levels of 3-Hydroxy-5-methylhex-4-enoyl-CoA.

4. Bioinformatic Analysis and Data Integration

• Correlate the quantified levels of 3-Hydroxy-5-methylhex-4-enoyl-CoA with the expression levels of differentially expressed genes.

• Perform pathway analysis (e.g., KEGG, Gene Ontology) to identify biological processes and signaling pathways that are enriched among the correlated genes.

Visualizing the Path Forward: Proposed Mechanisms and Workflows

To guide future research, the following diagrams illustrate a hypothetical signaling pathway and a proposed experimental workflow for investigating the role of 3-Hydroxy-5-methylhex-4-enoyl-CoA in gene regulation.

References

• 1. Long-chain acyl-CoA-dependent regulation of gene expression in bacteria, yeast and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 3-Hydroxy-5-methylhex-4-enoyl-CoA: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides a comprehensive operational plan for the safe disposal of 3-Hydroxy-5-methylhex-4-enoyl-CoA. In the absence of a specific Safety Data Sheet (SDS) for this compound, this procedure is based on best practices for handling similar biochemicals, particularly coenzyme A (CoA) derivatives and thioesters.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to be outfitted with the appropriate Personal Protective Equipment (PPE). This includes, at a minimum, a laboratory coat, chemical splash goggles, and nitrile gloves. All handling of 3-Hydroxy-5-methylhex-4-enoyl-CoA and its waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

In Case of Exposure:

• Inhalation: Move to an area with fresh air. If respiratory irritation occurs or breathing becomes difficult, seek immediate medical attention.

• Skin Contact: Immediately wash the affected area thoroughly with soap and water.

• Eye Contact: Cautiously rinse eyes with plenty of water for several minutes. If contact lenses are present, remove them if it is safe to do so and continue rinsing.

• Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with water and seek immediate medical attention.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C7H12O3	PubChem
Molecular Weight	144.17 g/mol	PubChem
IUPAC Name	3-hydroxy-5-methylhex-4-enoic acid	PubChem
InChIKey	XEZOGYRKVIKMMO-UHFFFAOYSA-N	PubChem

Note: This data is for a related compound and should be used for informational purposes only.

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxy-5-methylhex-4-enoyl-CoA should always be performed in strict accordance with your institution's Environmental Health and Safety (EHS) guidelines. The following protocol provides a general framework for its safe management and disposal.

Step 1: Waste Segregation and Collection

Proper segregation is a critical first step in safe laboratory waste management.

• Isolate the Waste : All materials contaminated with 3-Hydroxy-5-methylhex-4-enoyl-CoA, including residual solutions, pipette tips, and microfuge tubes, should be collected in a designated, non-reactive waste container.

• Avoid Mixing : Do not mix this waste stream with other chemical waste, especially strong acids, bases, or oxidizers, unless directed by a specific neutralization protocol.

Step 2: Labeling and Storage

Clear and accurate labeling is essential for the safety of all laboratory personnel and waste handlers.

• Label Contents Clearly : The waste container must be clearly labeled with the full chemical name, "3-Hydroxy-5-methylhex-4-enoyl-CoA," and the approximate concentration and quantity. The date the waste was first added should also be included.

• Secure Storage : The sealed waste container should be stored in a designated and secure satellite accumulation area that is well-ventilated and away from incompatible materials.

Step 3: Chemical Neutralization (Optional, for Thioester Moiety)

Given that 3-Hydroxy-5-methylhex-4-enoyl-CoA contains a thioester group, a chemical neutralization step to cleave this bond can be considered to reduce potential hazards. Thioesters can be hydrolyzed under basic conditions.

Experimental Protocol for Thioester Hydrolysis:

• Working in a chemical fume hood, dilute the aqueous waste containing 3-Hydroxy-5-methylhex-4-enoyl-CoA with water to a concentration of less than 1% (w/v).

• Slowly add a 1 M solution of sodium hydroxide (NaOH) with stirring until the pH of the solution is between 10 and 12.

• Allow the solution to stand at room temperature for at least 24 hours to ensure complete hydrolysis of the thioester bond.

• Neutralize the solution to a pH between 6 and 8 by slowly adding a dilute acid, such as 1 M hydrochloric acid (HCl).

• This neutralized solution should still be disposed of as chemical waste.

Step 4: Final Disposal

• Consult EHS : Before final disposal, consult your institution's EHS office for their specific protocols regarding non-hazardous or neutralized biochemical waste.[1]

• Schedule Waste Pickup : The most appropriate and compliant method of disposal is to treat 3-Hydroxy-5-methylhex-4-enoyl-CoA waste (neutralized or not) as chemical waste. Arrange for a scheduled pickup by your institution's EHS department or a licensed chemical waste disposal contractor.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Hydroxy-5-methylhex-4-enoyl-CoA waste in a laboratory setting.

Caption: Disposal workflow for 3-Hydroxy-5-methylhex-4-enoyl-CoA.

References

• 1. benchchem.com [benchchem.com]

Safeguarding Your Research: Essential Protective Measures for Handling 3-Hydroxy-5-methylhex-4-enoyl-CoA

For Immediate Implementation: This guide provides critical safety and logistical protocols for researchers, scientists, and drug development professionals working with 3-Hydroxy-5-methylhex-4-enoyl-CoA. Adherence to these procedures is paramount for ensuring personal safety and maintaining the integrity of your research.

I. Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 3-Hydroxy-5-methylhex-4-enoyl-CoA. These recommendations are based on guidelines for similar chemical compounds and general laboratory safety standards.[5][7][8]

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	To prevent skin contact. Acyl-CoA compounds may cause skin irritation.[5][9]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes. Many chemicals can cause serious eye irritation.[5][10]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended, especially when handling powders or creating aerosols.	To prevent inhalation of any potential aerosols or dust, which may cause respiratory irritation.[5]

II. Handling and Operational Plan

Proper handling is crucial to prevent exposure and maintain the stability of 3-Hydroxy-5-methylhex-4-enoyl-CoA.[1]

Workflow for Safe Handling:

References

• 1. benchchem.com [benchchem.com]
• 2. Hereditary and acquired diseases of acyl-coenzyme A metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 4. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. osha.gov [osha.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. who.int [who.int]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. multimedia.3m.com [multimedia.3m.com]